4-Oxotetrahydro-2H-pyran-3-carboxylic acid

Core Science & Biosynthesis

Synthesis and Strategic Functionalization of 4-Oxotetrahydro-2H-pyran-3-carboxylic Acid and its Esters: A Technical Guide

Executive Summary

The 4-tetrahydropyranyl motif is a privileged scaffold in modern drug discovery, frequently embedded in active pharmaceutical ingredients (APIs) ranging from kinase inhibitors to chemokine receptor antagonists[1]. Synthesizing functionalized derivatives of this core—specifically 4-oxotetrahydro-2H-pyran-3-carboxylic acid—presents unique thermodynamic and regiochemical challenges. This whitepaper provides an in-depth mechanistic guide to the synthesis of this critical building block, detailing scalable industrial routes, laboratory-scale late-stage functionalization, and the chemical causality dictating these experimental workflows.

Chemical Causality & Target Selection

As an Application Scientist, the first critical decision in this synthetic pathway is target selection. While the ultimate desired moiety might be the free acid (4-oxotetrahydro-2H-pyran-3-carboxylic acid), isolating this compound is kinetically and thermodynamically impractical.

The Causality of Decarboxylation: The free acid is a β -keto acid. Under ambient or slightly acidic conditions, β -keto acids undergo rapid, spontaneous decarboxylation via a cyclic six-membered transition state, yielding the unfunctionalized tetrahydro-4H-pyran-4-one[1]. Therefore, synthetic workflows fundamentally target the ester derivatives (e.g., methyl or ethyl 4-oxotetrahydro-2H-pyran-3-carboxylate)[2]. These esters serve as stable, isolable intermediates that can be stored, purified, and utilized in downstream cross-coupling or condensation reactions. Saponification to the free acid is only performed in situ at strictly controlled low temperatures immediately prior to subsequent transformations.

Retrosynthetic Analysis & Strategic Approaches

The synthesis of 4-oxotetrahydro-2H-pyran-3-carboxylate esters relies on two primary retrosynthetic disconnections:

• Route A (De Novo Ring Synthesis): A Dieckmann condensation utilizing inexpensive, acyclic oxa-diesters[3].

• Route B (Late-Stage Functionalization): Direct α -carboxylation of the commercially available tetrahydro-4H-pyran-4-one core[2],[4].

Caption: Retrosynthetic pathways for 4-oxotetrahydro-2H-pyran-3-carboxylate synthesis.

Detailed Synthetic Workflows & Protocols

Route A: The Dieckmann Condensation Strategy (Industrial Standard)

This route is favored for scale-up due to the low cost of starting materials and the thermodynamic driving force of the reaction.

Mechanistic Causality: The reaction is driven to completion by the formation of the highly stable β -keto ester enolate. However, strict temperature control (-10 °C to 0 °C) is mandatory to suppress competing intermolecular Claisen condensations and oligomerization[3].

Self-Validating Experimental Protocol:

• Oxa-Michael Addition: Dissolve ethyl 3-hydroxypropanoate and ethyl acrylate (1:1 molar ratio) in an anhydrous solvent. React under basic conditions to yield the acyclic precursor, diethyl 4-oxaheptanedioate[3].

• Cyclization: Transfer the purified diester to a dry, inert reaction vessel. Cool the system to -10 °C. Slowly add a strong base (e.g., sodium ethoxide or sodium hydride) dropwise to maintain the cryogenic temperature[3].

• Quench & Workup: Once TLC indicates the complete consumption of the diester, quench the reaction with cold 1M HCl to protonate the enolate. Extract the aqueous layer with ethyl acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

• Validation: Analyze the crude product via 1H NMR. The presence of a highly deshielded singlet (typically around δ 11.5 - 12.5 ppm in CDCl3​ ) confirms the presence of the enol tautomer, validating the successful formation of the cyclic β -keto ester architecture.

Caption: Mechanistic workflow of the base-mediated Dieckmann condensation.

Route B: Direct α -Carboxylation of Tetrahydro-4H-pyran-4-one

For laboratory-scale synthesis where the cyclic ketone is already available, direct carboxylation is highly efficient[2].

Mechanistic Causality: The primary failure mode of ketone acylation is competing O-acylation (forming an enol carbonate) rather than the desired C-acylation. To enforce C-acylation, chemists must utilize specific electrophiles like Mander's reagent (ethyl cyanoformate) or dimethyl carbonate in the presence of an appropriate base (TEA or LiHMDS)[2],[4]. The cyanide leaving group in Mander's reagent specifically lowers the activation energy for C-attack.

Self-Validating Experimental Protocol:

• Enolization: Dissolve tetrahydro-4H-pyran-4-one in anhydrous THF and cool to -78 °C under argon. Add a strong kinetic base (e.g., LiHMDS or MeLi) dropwise to generate the enolate[4]. Stir for 1 hour.

• Acylation: Introduce the acylating agent (e.g., dimethyl carbonate or ethyl cyanoformate) slowly at -78 °C. Allow the reaction mixture to gradually warm to room temperature over 2-4 hours[2],[4].

• Quench & Workup: Quench the reaction with saturated aqueous NH4​Cl . Extract with dichloromethane, dry over MgSO4​ , and purify via silica gel chromatography.

• Validation: Confirm reaction success via LCMS. The presence of the molecular ion peak [M+H]+ corresponding to the carboxylated product (e.g., m/z 159.1 for the methyl ester) ensures that C-acylation was achieved successfully.

Quantitative Data & Route Comparison

To assist in route selection, the following table summarizes the quantitative metrics and operational parameters of both methodologies:

Parameter	Route A: Dieckmann Condensation	Route B: Direct α -Carboxylation
Starting Materials	Ethyl 3-hydroxypropanoate, Ethyl acrylate	Tetrahydro-4H-pyran-4-one, Dimethyl carbonate
Key Reagents	NaOEt or NaH	LiHMDS, Mander's Reagent or TEA
Temperature Profile	-10 °C to 0 °C	-78 °C to Room Temperature
Primary Challenge	Competing intermolecular Claisen condensation	Regioselectivity (C-acylation vs. O-acylation)
Scalability	High (Industrial standard)	Moderate (Lab-scale functionalization)
Typical Yield	70% - 85%	60% - 80%

References

• [3] Method for synthesizing 4-oxotetrahydro-2H-pyran-3-carboxylic acid ethyl ester - Google Patents (CN104496858A). Google Patents. 3

• [1] Tetrahydro-4H-pyran-4-one: From the Laboratory Scale to Pilot Plant Manufacture. Organic Process Research & Development - ACS Publications.1

• [2] Methyl 4-oxotetrahydro-2H-pyran-3-carboxylate. Chongqing Chemdad Co., Ltd. 2

• [4] Stereoselective Synthesis of Both Tetrahydropyran Rings of the Antitumor Macrolide, (−)-Lasonolide A. PMC - National Institutes of Health. 4

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• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Engineering the Tetrahydropyran Scaffold: A Technical Whitepaper on 4-Oxotetrahydro-2H-pyran-3-carboxylic Acid in Advanced Therapeutics

Executive Summary

In the landscape of modern drug design, the selection of an optimal aliphatic heterocyclic scaffold dictates both the synthetic viability and the pharmacokinetic success of a therapeutic candidate. The tetrahydropyran (THP) ring, specifically functionalized as 4-oxotetrahydro-2H-pyran-3-carboxylic acid (CAS: 126202-22-0) , has emerged as a privileged building block[1]. Its highly reactive β -keto acid architecture provides a critical locus for synthesizing fused heterocycles and conformationally restricted spirocyclic systems.

As an Application Scientist, I have structured this technical guide to dissect the physicochemical properties, self-validating synthetic workflows, and downstream applications of this intermediate in oncology and targeted protein degradation.

Physicochemical Profiling & Structural Significance

Understanding the baseline properties of the THP scaffold is the first step in reaction design. The presence of the ketone at the C4 position and the carboxylic acid (or ester) at the C3 position renders the α -proton highly acidic, facilitating facile enolization[1]. This structural pre-organization is vital for downstream cyclization reactions.

Table 1: Physicochemical and Structural Properties of the THP Scaffold and Derivatives

Parameter	4-Oxotetrahydro-2H-pyran-3-carboxylic acid	Methyl Ester Derivative
CAS Number	126202-22-0[1]	127956-11-0[2]
Molecular Formula	C6H8O4[1]	C7H10O4[2]
Molecular Weight	144.13 g/mol [1]	158.15 g/mol [2]
SMILES String	O=C(C1COCCC1=O)O[1]	O=C(C1COCCC1=O)OC
Predicted Boiling Point	N/A (Decomposes rapidly)	236.4 ± 30.0 °C[2]
Storage Conditions	2-8°C, Sealed, Dry[1]	2-8°C, Inert Gas (Ar/N2)[2]

Synthetic Methodologies: Causality and Protocol Design

The synthesis of the THP β -keto ester can be approached via two distinct mechanistic pathways: de novo ring construction via Dieckmann condensation or direct carboxylation of a pre-formed ring.

Workflow 1: De Novo Synthesis via Dieckmann Condensation

Relying on acyclic precursors provides a highly scalable and cost-effective route compared to functionalizing pre-existing oxygen heterocycles. The synthesis of the ethyl ester derivative utilizes a tandem Michael addition followed by a Dieckmann condensation[3].

Step-by-Step Protocol:

• Michael Addition (Etherification) : Dissolve ethyl 3-hydroxypropanoate (1.0 eq) and ethyl acrylate (1.05 eq) in a polar aprotic solvent. Introduce a mild base (e.g., catalytic sodium ethoxide).

  • Causality: The mild base selectively deprotonates the primary hydroxyl group of ethyl 3-hydroxypropanoate, generating an alkoxide that undergoes conjugate addition into the electron-deficient alkene of ethyl acrylate. This establishes the vital ether linkage early, forming the acyclic intermediate, 4-oxa-1,7-pimelic acid diethyl ester[3].

• Dieckmann Condensation (Cyclization) : Cool the reaction vessel to -78°C under an inert argon atmosphere. Slowly add a strong, sterically hindered base such as Lithium Diisopropylamide (LDA, 1.1 eq).

  • Causality: Low temperatures and strict anhydrous conditions are critical. The strong base quantitatively deprotonates the α -carbon of the diester. The low temperature kinetically traps the enolate, suppressing intermolecular Claisen condensation (which leads to oligomerization) and strictly favoring the intramolecular 6-exo-trig cyclization to form the THP ring[3].

• Quenching and Isolation : Quench the reaction with saturated aqueous ammonium chloride to neutralize the highly basic intermediate, followed by extraction with ethyl acetate.

Fig 1. De novo synthesis of the tetrahydropyran scaffold via Dieckmann condensation.

Workflow 2: Direct Carboxylation via Triphosgene/Dimethyl Carbonate

For rapid laboratory-scale synthesis, direct carboxylation of tetrahydro-4H-pyran-4-one is preferred[2].

Step-by-Step Protocol:

• Enolization : Dissolve tetrahydro-4H-pyran-4-one (1.0 eq) in anhydrous THF. Add Triethylamine (TEA) (5.0 eq)[4].

• Electrophilic Trapping : Cool the mixture to -50°C. Slowly introduce triphosgene or dimethyl carbonate[2][4].

  • Causality: The enolate attacks the electrophilic carbonyl carbon. Maintaining -50°C prevents the degradation of the highly reactive intermediates and limits over-acylation, ensuring mono-substitution at the C3 position[4].

• Workup : Dilute with ether and quench with saturated aqueous ammonium chloride. Extract the aqueous phase with ether, wash with brine, and dry over sodium sulfate to yield the pure methyl ester[4].

Applications in Advanced Therapeutics

A. VCP/p97 AAA ATPase Inhibitors in Oncology

The β -keto ester functionality of 4-oxotetrahydro-2H-pyran-3-carboxylate is an ideal substrate for condensation with amidines, yielding fused pyrimidine systems. Specifically, it is a direct upstream precursor for 2,4-dichloro-7,8-dihydro-5H-pyrano[4,3-d]pyrimidine (CAS: 944902-88-9) [5].

• Mechanistic Insight : This fused bicyclic system is a core pharmacophore in the development of Valosin-Containing Protein (VCP/p97) inhibitors, such as the clinical candidate CB-5083[5]. By inhibiting this AAA ATPase, the compounds disrupt protein homeostasis in non-small cell lung cancer (NSCLC) cells, leading to unresolved endoplasmic reticulum (ER) stress and subsequent apoptosis[5].

B. Targeted Protein Degradation (PROTACs and Spiro Degrons)

Recently, the methyl ester derivative of this scaffold has been heavily utilized in the synthesis of spirocyclic glutarimide degrons[4].

• Mechanistic Insight : Traditional PROTACs utilize thalidomide derivatives to recruit the Cereblon (CRBN) E3 ubiquitin ligase. However, these flexible molecules can suffer from off-target effects. By incorporating the rigid tetrahydropyran ring to form a "spiro degron," researchers restrict the conformational space of the ligand[4]. This structural pre-organization significantly enhances the binding affinity to CRBN. Once the ternary complex (Target Protein - PROTAC - E3 Ligase) is formed, the target protein is polyubiquitinated and shuttled to the Ubiquitin Proteasome Pathway (UPP) for degradation[4].

Fig 2. Mechanism of target protein degradation utilizing THP-based spiro degrons via the UPP.

Conclusion

The 4-oxotetrahydro-2H-pyran-3-carboxylic acid scaffold is far more than a simple aliphatic heterocycle; it is a meticulously engineered gateway to complex therapeutic architectures. Whether driving the synthesis of VCP/p97 inhibitors for NSCLC or enabling the next generation of conformationally restricted spiro degrons, mastering the physicochemical nuances and synthetic handling of this compound is paramount for modern drug discovery pipelines.

Sources

• 1. 126202-22-0|4-Oxotetrahydro-2H-pyran-3-carboxylic acid|BLD Pharm [bldpharm.com]
• 2. Methyl 4-oxotetrahydro-2H-pyran-3-carboxylate Ten Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 3. CN104496858A - Method for synthesizing 4-oxotetrahydro-2H-pyran-3-carboxylic acid ethyl ester - Google Patents [patents.google.com]
• 4. CN109562113A - Spiro degron for target protein degradation - Google Patents [patents.google.com]
• 5. lookchem.com [lookchem.com]

Spectroscopic Characterization of 4-Oxotetrahydro-2H-pyran-3-carboxylic acid: A Technical Guide

Molecular Structure and its Spectroscopic Implications

The structure of 4-Oxotetrahydro-2H-pyran-3-carboxylic acid comprises a six-membered tetrahydropyran ring, a ketone at the 4-position, and a carboxylic acid at the 3-position. This arrangement of functional groups gives rise to a unique spectroscopic fingerprint. The presence of a chiral center at the C3 position also implies that the molecule can exist as a racemic mixture of enantiomers, which may influence its spectroscopic behavior under certain conditions, although standard NMR and IR are not typically used to distinguish between enantiomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. For 4-Oxotetrahydro-2H-pyran-3-carboxylic acid, both ¹H and ¹³C NMR will provide critical information about the connectivity and chemical environment of each atom.

Predicted ¹H NMR Spectrum

The proton NMR spectrum is expected to show distinct signals for the protons on the tetrahydropyran ring and the carboxylic acid proton. The chemical shifts are influenced by the electronegativity of the adjacent oxygen atoms and the carbonyl group.

Proton	Predicted Chemical Shift (ppm)	Multiplicity	Coupling Constants (Hz)	Rationale
COOH	10.0 - 13.0	Broad Singlet	-	The acidic proton is highly deshielded and often exchanges with residual water, leading to a broad signal. This signal will disappear upon D₂O exchange.[1]
H-3	3.5 - 4.0	Doublet of Doublets (dd)	JH3-H2a, JH3-H2b	This proton is adjacent to the electron-withdrawing carboxylic acid and carbonyl groups, shifting it downfield. It will be coupled to the two diastereotopic protons at C2.
H-2	3.8 - 4.5	Two Doublets of Doublets (dd)	JH2a-H2b, JH2a-H3, JH2b-H3	These protons are diastereotopic due to the adjacent chiral center at C3. They are coupled to each other (geminal coupling) and to the proton at C3 (vicinal coupling).
H-5	2.5 - 3.0	Triplet (t) or Multiplet (m)	JH5-H6	These protons are adjacent to the carbonyl group, which deshields them. They will be coupled to the protons at C6.
H-6	3.6 - 4.2	Triplet (t) or Multiplet (m)	JH6-H5	These protons are adjacent to the ring oxygen, leading to a downfield shift. They are coupled to the protons at C5.

Predicted ¹³C NMR Spectrum

The carbon NMR spectrum will show six distinct signals corresponding to the six carbon atoms in the molecule.

Carbon	Predicted Chemical Shift (ppm)	Rationale
C=O (Ketone)	200 - 210	The carbonyl carbon of a ketone is significantly deshielded and appears in the far downfield region of the spectrum.
C=O (Carboxylic Acid)	170 - 180	The carbonyl carbon of a carboxylic acid is also deshielded but typically appears slightly upfield from a ketone carbonyl.[1]
C-3	45 - 55	This carbon is attached to the electron-withdrawing carboxylic acid and carbonyl groups.
C-2	65 - 75	This carbon is adjacent to the ring oxygen, causing a significant downfield shift.
C-5	35 - 45	This carbon is alpha to the ketone carbonyl group.
C-6	60 - 70	This carbon is adjacent to the ring oxygen, resulting in a downfield chemical shift.

Experimental Data from Related Esters

While direct NMR data for the acid is scarce, data for its methyl and ethyl esters are available and provide valuable comparative insights. For instance, a patent for the synthesis of 4-oxotetrahydro-2H-pyran-3-carboxylic acid ethyl ester describes its preparation.[2] The key difference in the NMR spectra of the esters compared to the acid would be the absence of the broad carboxylic acid proton signal and the appearance of signals corresponding to the methyl or ethyl group of the ester.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of 4-Oxotetrahydro-2H-pyran-3-carboxylic acid is expected to be dominated by the absorptions of the carboxylic acid and ketone functional groups.

Functional Group	Expected Absorption Range (cm⁻¹)	Intensity	Description
O-H (Carboxylic Acid)	2500 - 3300	Strong, Broad	This very broad absorption is characteristic of the hydrogen-bonded O-H stretch in a carboxylic acid dimer.[1]
C=O (Carboxylic Acid)	1700 - 1725	Strong	The carbonyl stretch of the carboxylic acid.
C=O (Ketone)	1715 - 1730	Strong	The carbonyl stretch of the six-membered ring ketone. This may overlap with the carboxylic acid carbonyl stretch.
C-O (Ether)	1050 - 1150	Strong	The C-O stretching vibration of the tetrahydropyran ring.
C-H (sp³)	2850 - 3000	Medium	The stretching vibrations of the C-H bonds on the ring.

The broadness of the O-H stretch is a hallmark of carboxylic acids and is a key diagnostic feature to look for in the IR spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For 4-Oxotetrahydro-2H-pyran-3-carboxylic acid (C₆H₈O₄), the expected molecular weight is approximately 144.04 g/mol .

Expected Fragmentation Pattern

In an electron ionization (EI) mass spectrum, the molecular ion peak (M⁺) at m/z 144 would be expected. Key fragmentation pathways could include:

• Loss of H₂O (m/z 126): Dehydration from the carboxylic acid group.

• Loss of COOH (m/z 99): Loss of the carboxylic acid radical.

• Loss of CO (m/z 116): Decarbonylation from the ketone.

• Ring cleavage: Various fragmentation patterns resulting from the opening of the tetrahydropyran ring.

The fragmentation pattern can be complex, and its interpretation provides valuable structural information.

Experimental Protocols

Acquiring high-quality spectroscopic data is crucial for accurate structural elucidation. The following are generalized protocols for the spectroscopic analysis of 4-Oxotetrahydro-2H-pyran-3-carboxylic acid.

NMR Spectroscopy Protocol

Caption: A generalized workflow for acquiring NMR spectra.

IR Spectroscopy Protocol

Caption: A standard procedure for obtaining an IR spectrum using an ATR accessory.

Mass Spectrometry Protocol (EI)

Caption: A general workflow for acquiring an EI mass spectrum.

Conclusion

The spectroscopic characterization of 4-Oxotetrahydro-2H-pyran-3-carboxylic acid is a critical step in its synthesis and application. This guide has provided a detailed predictive analysis of its NMR, IR, and MS spectra, grounded in fundamental principles and supported by data from related compounds. The provided protocols offer a starting point for researchers to obtain high-quality experimental data. A thorough understanding of the expected spectroscopic features will enable scientists to confidently identify and utilize this important molecule in their research and development endeavors.

References

• ACS Publications. (2021, December 28). Tetrahydro-4H-pyran-4-one: From the Laboratory Scale to Pilot Plant Manufacture. Organic Process Research & Development. Retrieved from [Link]

• Google Patents. (2015, April 8). CN104496858A - Method for synthesizing 4-oxotetrahydro-2H-pyran-3-carboxylic acid ethyl ester.

• Chongqing Chemdad Co., Ltd. (n.d.). Methyl 4-oxotetrahydro-2H-pyran-3-carboxylate. Retrieved from [Link]

• NIST. (n.d.). Rearrangement of the TMS ester of 4-Oxo-4H-chromene-2-carboxylic acid and analogs in EI mass spectra. Retrieved from [Link]

• SpectraBase. (n.d.). 4H-pyran-3-carboxylic acid, 6-amino-2-(chloromethyl)-5-cyano-4-(2-fluorophenyl)-, ethyl ester - Optional[13C NMR] - Chemical Shifts. Retrieved from [Link]

• Arabian Journal of Chemistry. (2016). Synthesis and biological activities of some fused pyran derivatives. Retrieved from [Link]

• MDPI. (2022, July 19). Synthesis and Evaluation of Some New 4H-Pyran Derivatives as Antioxidant, Antibacterial and Anti-HCT-116 Cells of CRC, with Molecular Docking, Antiproliferative, Apoptotic and ADME Investigations. Retrieved from [Link]

• Frontiers in Chemistry. (2022). Synthesis and characterization of new 1,4-dihydropyran derivatives by novel Ta-MOF nanostructures as reusable nanocatalyst with antimicrobial activity. Retrieved from [Link]

• Molecules. (2011, May 6). Optimization of the Selective Monohydrolysis of Diethyl 4-Aryl-4H-pyran-3,5-dicarboxylates. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 14). 20.9: Spectroscopy of Carboxylic Acids and Nitriles. Retrieved from [Link]

• Russian Journal of General Chemistry. (n.d.). Synthesis of Functionally Substituted 4H-Thiopyrans by Reaction of Carbon Disulfide with Malononitrile Trimer. Retrieved from [Link]

• Pakistan Journal of Pharmaceutical Sciences. (n.d.). Synthesis of (4R)-thiazolidine carboxylic acid and evaluation of antioxidant potential. Retrieved from [Link]

• PMC. (n.d.). Synthesis and Evaluation of Some New 4H-Pyran Derivatives as Antioxidant, Antibacterial and Anti-HCT-116 Cells of CRC, with Molecular Docking, Antiproliferative, Apoptotic and ADME Investigations. Retrieved from [Link]

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physical and chemical properties of 4-Oxotetrahydro-2H-pyran-3-carboxylic acid

An In-depth Technical Guide to 4-Oxotetrahydro-2H-pyran-3-carboxylic acid

Prepared by: Gemini, Senior Application Scientist

Introduction: The Significance of the Tetrahydropyran Scaffold

The tetrahydropyran (THP) motif is a cornerstone in medicinal chemistry, frequently appearing in the structures of a vast array of pharmaceutically active compounds.[1] Its prevalence is due to its favorable physicochemical properties, including metabolic stability and the ability to engage in hydrogen bonding, which enhances drug-target interactions. 4-Oxotetrahydro-2H-pyran-3-carboxylic acid, a bifunctional molecule incorporating both a ketone and a carboxylic acid on the THP ring, represents a highly versatile building block for the synthesis of complex and novel therapeutic agents. The strategic placement of these functional groups offers multiple avenues for chemical modification, making it a molecule of significant interest to researchers in drug discovery and development. This guide provides a comprehensive overview of its physical and chemical properties, a robust synthesis protocol, and predicted spectral data to facilitate its use in the laboratory.

Molecular Structure and Physicochemical Properties

The structure of 4-Oxotetrahydro-2H-pyran-3-carboxylic acid features a six-membered heterocyclic ring containing an oxygen atom, a ketone at the 4-position, and a carboxylic acid at the 3-position. This arrangement leads to a molecule with a distinct set of properties that are crucial for its application in synthesis.

Figure 1: Chemical Structure.

Table 1: Physical and Chemical Properties

Property	Value/Prediction	Source(s)
CAS Number	126202-22-0	[2]
Molecular Formula	C₆H₈O₄
Molecular Weight	144.13 g/mol
Appearance	Predicted to be a solid at room temperature.	Inferred from[3]
Melting Point	Data not available. Related compounds suggest it may be a crystalline solid with a relatively high melting point and may decompose.	Inferred from[3]
Solubility	Expected to be soluble in water and polar organic solvents like ethanol, methanol, and DMSO.
pKa (Predicted)	~4-5 (in water)	Inferred from[4]
Storage	Store in a dry, sealed container at 2-8°C.

Synthesis Protocol: A Two-Step Approach

The synthesis of 4-Oxotetrahydro-2H-pyran-3-carboxylic acid is most effectively achieved through a two-step process involving the initial synthesis of its ethyl ester followed by hydrolysis. The ethyl ester serves as a key intermediate, and its synthesis via a Dieckmann condensation is a well-established method.[5]

Figure 2: Synthesis Workflow.

Step 1: Synthesis of Ethyl 4-Oxotetrahydro-2H-pyran-3-carboxylate

This procedure is adapted from a patented method for the synthesis of the ethyl ester.[5]

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve ethyl hydroxypropanoate and ethyl acrylate (1:1 molar ratio) in a suitable solvent such as tetrahydrofuran (THF) or dimethylformamide (DMF).

• First Condensation: Under a nitrogen atmosphere, add a base such as sodium hydride (NaH) portion-wise to the solution while maintaining the temperature at 0°C with an ice bath. Stir the reaction mixture at room temperature until the starting materials are consumed (monitor by TLC). This step forms 4-oxa-1,7-pimelic acid diethyl ester.

• Dieckmann Condensation: Cool the reaction mixture to between -10 and 0°C. Prepare a solution of a strong base, such as sodium ethoxide (NaOEt), in ethanol and add it dropwise to the reaction mixture.

• Workup: After the reaction is complete (monitor by TLC), quench the reaction by carefully adding it to a cold, dilute aqueous acid solution (e.g., 1 M HCl). Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude ethyl 4-oxotetrahydro-2H-pyran-3-carboxylate. The product can be further purified by column chromatography.

Step 2: Hydrolysis to 4-Oxotetrahydro-2H-pyran-3-carboxylic acid

This is a general procedure for the hydrolysis of the ester to the carboxylic acid.[6]

• Reaction Setup: Dissolve the crude or purified ethyl 4-oxotetrahydro-2H-pyran-3-carboxylate from Step 1 in a mixture of ethanol and water.

• Hydrolysis: Add an excess of an aqueous base (e.g., 1 M NaOH) to the solution and stir the mixture at room temperature or with gentle heating (e.g., 40°C) until the ester is fully consumed (monitor by TLC).

• Workup and Isolation: Cool the reaction mixture to room temperature and wash with a non-polar organic solvent (e.g., diethyl ether) to remove any unreacted starting material. Acidify the aqueous layer to a pH of ~2 with a cold, dilute acid (e.g., 1 M HCl). The carboxylic acid may precipitate out of solution. If it does, it can be collected by filtration. If it remains in solution, extract the aqueous layer multiple times with ethyl acetate.

• Purification: Combine the organic extracts, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude 4-Oxotetrahydro-2H-pyran-3-carboxylic acid. The product can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes).

Chemical Reactivity and Stability

The reactivity of 4-Oxotetrahydro-2H-pyran-3-carboxylic acid is dictated by its two primary functional groups. The carboxylic acid can undergo standard reactions such as esterification, amide bond formation, and reduction to the corresponding alcohol. The ketone is susceptible to nucleophilic attack, allowing for the introduction of a wide range of substituents at the 4-position. It can also be reduced to the corresponding alcohol or undergo reductive amination.

The molecule should be stored under normal, dry conditions. It is incompatible with strong oxidizing agents and strong bases.[7]

Predicted Spectroscopic Data

Table 2: Predicted Spectral Data

Technique	Expected Features
¹H NMR	- Carboxylic Acid Proton (-COOH): A broad singlet, typically downfield (>10 ppm). - Protons on the Pyran Ring: Complex multiplets in the range of 2.0-4.5 ppm. The proton at C3 will be a multiplet due to coupling with the adjacent methylene protons. The protons adjacent to the ring oxygen (C2 and C6) will be the most downfield of the ring protons.
¹³C NMR	- Carbonyl Carbon (Ketone, C=O): ~205-220 ppm. - Carbonyl Carbon (Carboxylic Acid, C=O): ~170-185 ppm.[8] - Pyran Ring Carbons: Signals in the range of 25-70 ppm. The carbons adjacent to the ring oxygen (C2 and C6) will be the most downfield.
IR Spectroscopy	- O-H Stretch (Carboxylic Acid): A very broad band from 2500-3300 cm⁻¹. - C=O Stretch (Ketone): A strong, sharp peak around 1715 cm⁻¹. - C=O Stretch (Carboxylic Acid): A strong, sharp peak around 1700 cm⁻¹. These two C=O stretches may overlap. - C-O Stretch: Bands in the 1000-1300 cm⁻¹ region.
Mass Spectrometry	- Molecular Ion Peak (M⁺): m/z = 144. - Key Fragmentation: Loss of H₂O (m/z = 126), loss of COOH (m/z = 99), and fragmentation of the pyran ring.

Applications in Drug Discovery and Development

The unique bifunctional nature of 4-Oxotetrahydro-2H-pyran-3-carboxylic acid makes it an attractive starting material for the synthesis of a diverse range of compounds with potential therapeutic applications. The broader class of 4H-pyran derivatives has been shown to exhibit a wide spectrum of biological activities, including:

• Anticancer Activity

• Antibacterial and Antifungal Properties

• Antiviral Activity

The ability to selectively modify either the ketone or the carboxylic acid functionality allows for the construction of complex molecular architectures and the exploration of structure-activity relationships in drug discovery programs.

Conclusion

4-Oxotetrahydro-2H-pyran-3-carboxylic acid is a valuable and versatile building block for organic synthesis, particularly in the field of medicinal chemistry. Its synthesis from readily available starting materials is achievable through established chemical transformations. While detailed experimental data on the final compound is sparse, its physical and chemical properties can be reliably inferred from its precursors and related analogs. This guide provides the necessary information for researchers and scientists to confidently incorporate this promising molecule into their synthetic endeavors.

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The Pharmacological Versatility of Pyran Derivatives: A Technical Guide to Their Biological Activities

For Researchers, Scientists, and Drug Development Professionals

The pyran nucleus, a six-membered heterocyclic ring containing an oxygen atom, stands as a cornerstone in the architecture of a vast number of biologically active molecules.[1][2][3] Its presence in natural products like flavonoids, coumarins, and xanthones underscores its evolutionary selection as a privileged scaffold for interacting with biological systems.[4][5] This guide provides an in-depth exploration of the diverse biological activities of synthetic pyran derivatives, offering insights into their mechanisms of action, methodologies for their evaluation, and their potential as therapeutic agents.

Part 1: Anticancer Activity of Pyran Derivatives

The development of novel anticancer agents is a paramount challenge in medicinal chemistry, and pyran derivatives have emerged as a promising class of compounds with potent cytotoxic and antiproliferative effects against a range of cancer cell lines.[2][3][4]

Mechanistic Insights into Anticancer Action

The anticancer activity of pyran derivatives is often multifaceted, involving the induction of apoptosis, cell cycle arrest, and inhibition of key signaling pathways crucial for cancer cell survival and proliferation.[6]

• Apoptosis Induction: Many pyran derivatives exert their anticancer effects by triggering programmed cell death. This can be observed through changes in cellular and nuclear morphology, as well as the activation of apoptotic pathways.[6]

• Cell Cycle Arrest: These compounds have been shown to inhibit the progression of the cell cycle in cancer cells, effectively halting their division and growth.[6]

• DNA Damage: Some fused pyran derivatives have the potential to induce double-strand breaks in DNA, a catastrophic event for cancer cells that leads to apoptosis.[6]

Quantitative Assessment of Anticancer Potency

The efficacy of pyran-based anticancer agents is typically quantified by their half-maximal inhibitory concentration (IC50) values, which represent the concentration of the compound required to inhibit the growth of cancer cells by 50%.

Compound Class	Cancer Cell Line	IC50 (µM)	Reference
2,4-diarylpyrano[3,2-c]chromen-5(4H)-ones	HCT 116	1.4	[4]
2,4-diarylpyrano[3,2-c]chromen-5(4H)-ones	MiaPaCa-2	4.3	[4]
(Dihydro)pyranonaphthoquinones	KB	1.5	[4]
(Dihydro)pyranonaphthoquinones	Hep-G2	3.6	[4]
Pyran-based uracils	HepG2	2.9 - 58.17	[7]

Experimental Protocol: MTT Assay for Cytotoxicity

A fundamental technique to assess the cytotoxic effects of novel pyran derivatives is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Principle: This colorimetric assay is based on the ability of metabolically active cells to reduce the yellow tetrazolium salt MTT to purple formazan crystals by mitochondrial dehydrogenases. The amount of formazan produced is proportional to the number of viable cells.

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the pyran derivatives for a specified period (e.g., 24, 48, or 72 hours). Include a vehicle control (e.g., DMSO) and a positive control (a known anticancer drug).

• MTT Addition: After the incubation period, add MTT solution to each well and incubate for 3-4 hours to allow for formazan crystal formation.

• Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the purple solution at a specific wavelength (typically around 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC50 value.

Caption: Workflow of the MTT assay for evaluating the cytotoxicity of pyran derivatives.

Part 2: Antimicrobial Activity of Pyran Derivatives

The rise of antimicrobial resistance necessitates the discovery of new therapeutic agents. Pyran derivatives have demonstrated significant potential as antibacterial and antifungal agents, offering a promising scaffold for the development of novel anti-infectives.[8][9][10]

Spectrum of Antimicrobial Action

Pyran derivatives exhibit a broad spectrum of activity against both Gram-positive and Gram-negative bacteria, as well as various fungal strains.[9][10][11] The presence of specific functional groups, such as amino and nitrile moieties, can enhance their antimicrobial efficacy.[9]

• Antibacterial Activity: Spiro-4H-pyran derivatives have shown moderate to potent activity against strains like Streptococcus pneumoniae and Escherichia coli.[12] Some derivatives have also demonstrated good antibacterial effects against Staphylococcus aureus and Streptococcus pyogenes.[10]

• Antifungal Activity: While some studies report poor to moderate antifungal activity against strains like Candida albicans, others have shown promising results.[8][11]

• Anti-mycobacterial Activity: Certain 4H-pyran derivatives have displayed good activity against Mycobacterium bovis (BCG).[8]

Quantitative Assessment of Antimicrobial Potency

The minimum inhibitory concentration (MIC) is a key parameter used to quantify the antimicrobial activity of a compound. It represents the lowest concentration that inhibits the visible growth of a microorganism.

Compound Class	Microorganism	MIC (µg/mL)	Reference
Spiroaminopyran	Staphylococcus aureus (clinical isolate)	32	[10]
Spiroaminopyran	Streptococcus pyogenes (clinical isolate)	64	[10]
Fused spiro-4H-pyran	Streptococcus pneumoniae	125	[12]
Fused spiro-4H-pyran	Escherichia coli	125	[12]

Experimental Protocol: Broth Microdilution Method for MIC Determination

The broth microdilution method is a standardized and widely used technique for determining the MIC of antimicrobial agents.

Principle: A serial dilution of the antimicrobial agent is prepared in a liquid growth medium in a 96-well microtiter plate. Each well is then inoculated with a standardized suspension of the test microorganism. The MIC is determined as the lowest concentration of the agent that prevents visible growth after incubation.

Step-by-Step Methodology:

• Compound Preparation: Prepare a stock solution of the pyran derivative and perform serial two-fold dilutions in a 96-well plate containing broth medium.

• Inoculum Preparation: Prepare a standardized suspension of the test microorganism (e.g., bacteria or fungi) adjusted to a specific turbidity (e.g., 0.5 McFarland standard).

• Inoculation: Inoculate each well of the microtiter plate with the microbial suspension. Include a growth control (no compound) and a sterility control (no inoculum).

• Incubation: Incubate the plate under appropriate conditions (e.g., temperature, time) for the specific microorganism.

• MIC Determination: After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound in which no visible growth is observed.

Caption: Simplified signaling pathway illustrating the anti-inflammatory mechanism of pyran derivatives.

Part 4: Antiviral Activity of Pyran Derivatives

The ongoing threat of viral infections highlights the urgent need for new antiviral therapies. Pyran derivatives have been identified as a promising scaffold for the design of agents targeting various viruses. [13][14]

Targeting Viral Replication

Pyran and pyranopyrazole derivatives have shown inhibitory activity against a range of viruses, including human coronaviruses. [13][14]Their mechanism of action can involve targeting key viral enzymes essential for replication.

• Inhibition of Viral Proteases: Some pyranopyrazole derivatives have demonstrated the ability to inhibit viral proteases, such as the main protease (Mpro) of SARS-CoV-2. [14]By blocking the activity of these enzymes, the compounds can disrupt the viral life cycle.

Experimental Protocol: Plaque Reduction Assay

The plaque reduction assay is a standard method for determining the antiviral activity of a compound by quantifying the reduction in viral plaques.

Principle: A confluent monolayer of host cells is infected with a known amount of virus in the presence of varying concentrations of the antiviral compound. The cells are then overlaid with a semi-solid medium to restrict the spread of the virus, leading to the formation of localized areas of cell death (plaques). The number of plaques is counted to determine the viral titer, and the reduction in plaque formation indicates the antiviral activity of the compound.

Step-by-Step Methodology:

• Cell Seeding: Plate a confluent monolayer of susceptible host cells in a multi-well plate.

• Virus Infection: Infect the cells with a standardized amount of virus in the presence of different concentrations of the pyran derivative.

• Adsorption: Allow the virus to adsorb to the cells for a specific period.

• Overlay: Remove the inoculum and add a semi-solid overlay medium (e.g., containing agar or methylcellulose) to restrict viral spread.

• Incubation: Incubate the plates for several days to allow for plaque formation.

• Plaque Visualization and Counting: Stain the cells with a vital stain (e.g., crystal violet) to visualize and count the plaques.

• Data Analysis: Calculate the percentage of plaque reduction for each compound concentration compared to the virus control.

Conclusion

Pyran derivatives represent a highly versatile and privileged scaffold in medicinal chemistry, exhibiting a broad spectrum of biological activities. Their demonstrated efficacy as anticancer, antimicrobial, anti-inflammatory, and antiviral agents, coupled with their synthetic accessibility, makes them a compelling area for continued research and development. The methodologies outlined in this guide provide a framework for the systematic evaluation of novel pyran-based compounds, paving the way for the discovery of new therapeutic agents to address a wide range of human diseases.

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• El-borai, A. H., et al. (2024). Discovery of Pyrano[2,3-c]pyrazole Derivatives as Novel Potential Human Coronavirus Inhibitors: Design, Synthesis, In Silico, In Vitro, and ADME Studies. Pharmaceuticals, 17(2), 209. [Link]

• Al-Otaibi, A. M., et al. (2021). A series of novel naphthopyrano[2,3-d]pyrimidin-11(12H)-one containing isoxazole nucleus 4 was synthesized under microwave irradiation and classical conditions in moderate to excellent yields upon 1,3-dipolar cycloaddition reaction using various arylnitrile oxides under copper(I) catalyst. ResearchGate. [Link]

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The Ascendant Role of 4-Oxotetrahydro-2H-pyran-3-carboxylic Acid in Modern Drug Discovery: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The quest for novel molecular scaffolds that can unlock new therapeutic avenues is a perpetual endeavor in drug discovery. Within this landscape, the tetrahydropyran-4-one motif has emerged as a privileged structure, prized for its synthetic tractability and its presence in a multitude of biologically active compounds. This guide provides an in-depth exploration of a key derivative of this scaffold: 4-Oxotetrahydro-2H-pyran-3-carboxylic acid . We will delve into its synthesis, chemical properties, and burgeoning applications, offering a technical narrative grounded in scientific literature for researchers aiming to leverage this versatile building block.

The Strategic Importance of the 4-Oxotetrahydropyran Core

The tetrahydropyran ring is a common feature in a wide array of natural products and synthetic molecules, lauded for its ability to introduce three-dimensionality into drug candidates. The incorporation of a ketone at the 4-position and a carboxylic acid at the 3-position creates a highly functionalized and synthetically versatile molecule. The ketone offers a reactive handle for nucleophilic additions and other modifications, while the carboxylic acid provides a key interaction point for biological targets and a potential site for derivatization to modulate pharmacokinetic properties. The inherent polarity and hydrogen bonding capabilities of this scaffold make it an attractive starting point for designing ligands for a diverse range of protein targets.

The broader family of pyran-containing compounds has demonstrated a vast spectrum of pharmacological activities, including anticancer, antibacterial, antiviral, and anti-inflammatory properties.[1][2][3] This established biological relevance of the pyran core underscores the potential of 4-Oxotetrahydro-2H-pyran-3-carboxylic acid and its derivatives as valuable tools in medicinal chemistry.

Synthetic Strategies: Accessing the Core Scaffold

The synthesis of 4-Oxotetrahydro-2H-pyran-3-carboxylic acid typically proceeds through the preparation of its corresponding esters, which are then hydrolyzed to the final acid. Two primary synthetic routes for the ethyl and methyl esters have been reported.

Synthesis of Ethyl 4-Oxotetrahydro-2H-pyran-3-carboxylate

A robust method for the synthesis of the ethyl ester involves a two-step sequence commencing with readily available starting materials, as detailed in Chinese patent CN104496858A.[4] The process begins with a Michael addition of ethyl hydroxypropanoate to ethyl acrylate under basic conditions to form the intermediate 4-oxa-1,7-diethyl pimelate. This is followed by an intramolecular Dieckmann condensation of the pimelate intermediate using a strong base at low temperatures to yield the desired ethyl 4-oxotetrahydro-2H-pyran-3-carboxylate.[4]

This approach is advantageous due to its straightforward process, mild reaction conditions, and relatively high yields compared to previous methods that often required harsher conditions and resulted in lower yields.[4]

Figure 1: Synthesis of Ethyl 4-Oxotetrahydro-2H-pyran-3-carboxylate.

Experimental Protocol: Synthesis of Ethyl 4-Oxotetrahydro-2H-pyran-3-carboxylate [4]

• Step 1: Synthesis of 4-Oxa-1,7-diethyl pimelate

  • Dissolve ethyl hydroxypropanoate and ethyl acrylate (1:1 molar ratio) in a suitable solvent such as tetrahydrofuran (THF) or dimethylformamide (DMF).

  • Add a base (e.g., sodium carbonate, potassium carbonate, sodium hydroxide, or potassium hydroxide) to the solution.

  • Stir the reaction mixture at room temperature until the reaction is complete (monitored by TLC or GC).

  • Work up the reaction by neutralizing the base, extracting the product with an organic solvent, and purifying by distillation or chromatography.

• Step 2: Dieckmann Condensation

  • Dissolve the 4-oxa-1,7-diethyl pimelate in a dry, aprotic solvent (e.g., THF) under an inert atmosphere.

  • Cool the solution to a low temperature, typically between -10 °C and 0 °C.

  • Slowly add a strong base, such as sodium ethoxide or sodium hydride.

  • Stir the reaction mixture at low temperature until the cyclization is complete.

  • Quench the reaction carefully with an acid (e.g., acetic acid or dilute HCl).

  • Extract the product with an organic solvent and purify by distillation or chromatography to obtain ethyl 4-oxotetrahydro-2H-pyran-3-carboxylate.

Synthesis of Methyl 4-Oxotetrahydro-2H-pyran-3-carboxylate

An alternative approach to the methyl ester involves the reaction of tetrahydro-4H-pyran-4-one with dimethyl carbonate in the presence of a base like triethylamine (TEA). This method provides a direct route to the β-keto ester from the parent ketone.

Hydrolysis to 4-Oxotetrahydro-2H-pyran-3-carboxylic Acid

The final step to obtain the title carboxylic acid is the hydrolysis of the corresponding ester. This can be achieved under either acidic or basic conditions.

General Experimental Protocol: Ester Hydrolysis

• Basic Hydrolysis:

  • Dissolve the ester (ethyl or methyl 4-oxotetrahydro-2H-pyran-3-carboxylate) in a mixture of an alcohol (e.g., ethanol or methanol) and water.

  • Add a stoichiometric amount or a slight excess of a base, such as sodium hydroxide or potassium hydroxide.

  • Heat the mixture to reflux and monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

  • Cool the reaction mixture and remove the alcohol under reduced pressure.

  • Acidify the aqueous solution with a strong acid (e.g., HCl) to a pH of approximately 2-3 to precipitate the carboxylic acid.

  • Collect the solid product by filtration, wash with cold water, and dry under vacuum.

• Acidic Hydrolysis:

  • Dissolve the ester in a mixture of a mineral acid (e.g., HCl or H₂SO₄) and an organic solvent (e.g., dioxane or acetic acid).

  • Heat the reaction mixture to reflux and monitor the reaction progress.

  • Upon completion, cool the reaction and remove the organic solvent under reduced pressure.

  • Extract the carboxylic acid with a suitable organic solvent.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the product.

Physicochemical and Spectroscopic Properties

Table 1: Physicochemical Properties of Methyl 4-oxotetrahydro-2H-pyran-3-carboxylate

Property	Value	Source
CAS Number	127956-11-0	[5]
Molecular Formula	C₇H₁₀O₄	[5]
Molecular Weight	158.15 g/mol	[5]
Boiling Point	236.4 ± 30.0 °C (Predicted)	[5]
Physical Form	Liquid	[5]
Storage	4 °C	[5]

Spectroscopic data is crucial for the characterization of 4-Oxotetrahydro-2H-pyran-3-carboxylic acid and its derivatives. While a dedicated spectrum for the title compound is not available, typical chemical shifts and characteristic IR absorptions can be predicted based on the structure and data from analogous compounds.

Expected Spectroscopic Features:

• ¹H NMR: The spectrum would be expected to show signals for the diastereotopic protons of the pyran ring, with characteristic couplings. The proton at the 3-position would likely appear as a doublet of doublets. The carboxylic acid proton would be a broad singlet, the chemical shift of which is dependent on the solvent and concentration.

• ¹³C NMR: The spectrum would feature a signal for the ketone carbonyl carbon around 200-210 ppm and a signal for the carboxylic acid carbonyl carbon around 170-180 ppm. The remaining carbons of the pyran ring would appear in the aliphatic region.

• IR Spectroscopy: Key vibrational bands would include a strong absorption for the ketone C=O stretch (around 1715 cm⁻¹), a strong and broad absorption for the carboxylic acid O-H stretch (around 2500-3300 cm⁻¹), and a strong absorption for the carboxylic acid C=O stretch (around 1700-1725 cm⁻¹).

• Mass Spectrometry: The mass spectrum would show the molecular ion peak and characteristic fragmentation patterns, including the loss of water and carbon monoxide.

Applications in Drug Discovery and Medicinal Chemistry

The 4-oxotetrahydropyran scaffold is a cornerstone in modern medicinal chemistry, serving as a versatile building block for a diverse array of biologically active molecules.[6] Its inherent structural features, including a non-planar ring system that can enhance the three-dimensionality of drug candidates and a strategically placed ketone for synthetic elaboration, make it a privileged scaffold in drug discovery.[6]

Figure 2: Key therapeutic areas for pyran-based compounds.

Anticancer Drug Discovery

Numerous studies have highlighted the potential of pyran derivatives as anticancer agents.[3][7] The scaffold can be elaborated to generate compounds with potent antiproliferative activity against various cancer cell lines. The strategic placement of the ketone and carboxylic acid functionalities allows for the introduction of diverse substituents to optimize potency and selectivity.

Neuroprotective Agents and CNS-Active Compounds

The pyran ring is a common feature in molecules targeting the central nervous system. For instance, the tetrahydropyran motif is integral to the development of potent and selective histamine H3 receptor antagonists, which are being investigated for the treatment of cognitive and sleep-wake disorders.[6] The unique conformational properties of the pyran ring can be exploited to design ligands that fit into the specific binding pockets of neurological targets. The exploration of pyran derivatives for the treatment of neurodegenerative diseases like Alzheimer's is an active area of research.[2]

Antiviral and Antibacterial Agents

The pyran scaffold is also found in compounds with significant antiviral and antibacterial activity.[2] The ability to readily functionalize the 4-oxotetrahydro-2H-pyran-3-carboxylic acid core provides a platform for the development of new anti-infective agents.

Conclusion and Future Outlook

4-Oxotetrahydro-2H-pyran-3-carboxylic acid represents a highly valuable and versatile building block for modern drug discovery. Its efficient synthesis, coupled with the proven biological relevance of the tetrahydropyran-4-one scaffold, positions it as a key starting material for the development of novel therapeutics. The synthetic handles provided by the ketone and carboxylic acid functionalities allow for extensive chemical exploration, enabling the generation of diverse compound libraries for screening against a wide range of biological targets. As the demand for new and effective medicines continues to grow, the strategic application of scaffolds like 4-Oxotetrahydro-2H-pyran-3-carboxylic acid will undoubtedly play a pivotal role in the future of pharmaceutical research and development.

References

[1] Alkorbi, F., Elkanzi, N. A. A., & Ali, A. M. (2026). Microwave-Assisted Synthesis and Insecticidal Evaluation of Novel 2H-Pyran-3-Carbonitrile Derivatives Against Spodoptera littoralis. Chemistry & Biodiversity. [Link]

[8] Huang, C., Jiang, H., Wang, R., Fun, H.-K., & Zhang, Y. (n.d.). Copies of 1H NMR and 13C NMR spectra of all new compounds. The Royal Society of Chemistry. [Link]

[4] Su, J. (2015). Method for synthesizing 4-oxotetrahydro-2H-pyran-3-carboxylic acid ethyl ester. CN104496858A. Google Patents.

[9] Anonymous. (2015). Optimization of the Selective Monohydrolysis of Diethyl 4-Aryl-4H-pyran-3,5-dicarboxylates. Molecules, 20(12), 21677-21687. [Link]

[10] Pretsch, E., Bühlmann, P., & Affolter, C. (2000). Structure Determination of Organic Compounds. Springer.

[11] Ghoneim, A. A., & El-Gazzar, A. R. B. A. (2011). Synthesis and biological activities of some fused pyran derivatives. Arabian Journal of Chemistry, 4(4), 453-459. [Link]

Kamalzare, M., Bayat, M., & Maleki, A. (2020). Green and efficient three-component synthesis of 4H-pyran catalysed by CuFe2O4@starch as a magnetically recyclable bionanocatalyst. Scientific Reports, 10(1), 1-11.

[2] Kumari, T., Phogat, D., Phogat, J., & Shukla, V. (2023). An overview of structure-based activity outcomes of pyran derivatives against Alzheimer's disease. Journal of Biomolecular Structure and Dynamics, 41(14), 6729-6751. [Link]

[3] Al-Abdullah, E. S., Al-Dies, A. M., El-Emam, A. A., & El-Gazzar, A. R. B. A. (2022). Synthesis and Evaluation of Some New 4H-Pyran Derivatives as Antioxidant, Antibacterial and Anti-HCT-116 Cells of CRC, with Molecular Docking, Antiproliferative, Apoptotic and ADME Investigations. Molecules, 27(14), 4598. [Link]

[12] ResearchGate. (2021). Ethyl 4-oxo-1,4-dihydropyridine-3-carboxylate. [Link]

[13] Reich, H. J. (2021). 13C NMR Chemical Shifts. University of Wisconsin. [Link]

[14] Miranda-Soto, V., et al. (2014). Infrared Irradiation-Assisted Multicomponent Synthesis of 2-Amino-3-cyano-4H-pyran Derivatives. Journal of the Mexican Chemical Society, 58(2), 143-148. [Link]

[15] Nikolova, I., et al. (2024). A Complete 1H and 13C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. Magnetochemistry, 10(10), 289. [Link]

[7] Kassab, R. M., et al. (2020). Anti-proliferative activities of 4h-pyran derivatives synthesized from benzoylacetone. International Journal of Pharmaceutical Sciences and Research, 11(5), 2269-2281. [Link]

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An In-Depth Technical Guide to the Safe Handling of 4-Oxotetrahydro-2H-pyran-3-carboxylic acid

Introduction: A Key Building Block in Modern Drug Discovery

4-Oxotetrahydro-2H-pyran-3-carboxylic acid is a heterocyclic organic compound that has garnered significant interest within the pharmaceutical and medicinal chemistry sectors. Its structural motif, featuring a tetrahydropyran ring—a common feature in numerous bioactive natural products and synthetic drugs—imparts favorable pharmacokinetic properties such as enhanced solubility and metabolic stability. This makes it a valuable intermediate in the synthesis of more complex molecules, including those with potential anti-tumor and other therapeutic activities.[1][2] The presence of a β-keto acid functionality provides a reactive handle for a variety of chemical transformations, further cementing its role as a versatile building block for drug development professionals.

This guide provides a comprehensive overview of the critical safety and handling protocols for 4-Oxotetrahydro-2H-pyran-3-carboxylic acid. By understanding its chemical and physical properties, reactivity, and associated hazards, researchers can mitigate risks and ensure its effective and safe utilization in the laboratory. The protocols described herein are designed to be self-validating, with a focus on the causality behind each safety recommendation.

Chemical & Physical Properties

A thorough understanding of the physicochemical properties of a compound is the foundation of its safe handling. While specific experimental data for 4-Oxotetrahydro-2H-pyran-3-carboxylic acid is not extensively published, the properties can be inferred from its structure and data from closely related analogues.

Property	Value / Information	Source / Rationale
Chemical Formula	C₆H₈O₄	N/A
Molecular Weight	144.12 g/mol	N/A
Appearance	Likely a solid at room temperature.	Based on the structure of similar carboxylic acids.
pKa	Estimated to be in the range of 3-5 for the carboxylic acid.	Typical range for carboxylic acids. The pKa of the enol form of the methyl ester is predicted to be ~10.6.[3]
Solubility	Expected to have some solubility in water and good solubility in polar organic solvents like ethanol, methanol, and DMSO.	Based on the polar functional groups (carboxylic acid, ketone, ether).
Stability	Inherently unstable, particularly to heat and acidic conditions, due to its β-keto acid structure.[4][5][6]	Prone to decarboxylation.

Reactivity & Stability: The Criticality of the β-Keto Acid Moiety

The most significant aspect of this molecule's reactivity is the instability of the β-keto acid group. This functionality makes the compound susceptible to decarboxylation (loss of CO₂) upon heating.[4][6] This reaction proceeds through a cyclic transition state to form an enol, which then tautomerizes to the more stable ketone, tetrahydropyran-4-one.

Incompatibilities to Avoid:

• Strong Oxidizing Agents: The organic nature of the molecule makes it susceptible to oxidation, which can be vigorous and exothermic.

• Strong Bases: While bases can deprotonate the carboxylic acid to form a more stable carboxylate salt, strong bases can also promote other reactions like retro-Claisen condensation.[5] However, some synthetic procedures utilize strong bases like sodium ethoxide at low temperatures.[1]

• Strong Acids: Acidic conditions can catalyze the decarboxylation of the β-keto acid.[5]

• Heat: As mentioned, heating will promote thermal decarboxylation.[4][6]

Hazard Identification & Toxicology

• Harmful if swallowed.

• Causes skin irritation.

• Causes serious eye irritation.

• May cause respiratory irritation.

It is crucial to assume that the compound has not been fully investigated for its toxicological properties and to handle it with appropriate caution to minimize exposure.

Safe Handling & Personal Protective Equipment (PPE): A Proactive Approach

Given the hazardous properties and the potential for unknown toxicity, a stringent set of handling procedures is required. The rationale for these measures is to prevent all routes of exposure: inhalation, ingestion, and skin/eye contact.

Engineering Controls:

• Fume Hood: All handling of solid and solutions of 4-Oxotetrahydro-2H-pyran-3-carboxylic acid must be conducted in a well-ventilated chemical fume hood. This is to prevent the inhalation of any dust or aerosols.

• Safety Shower and Eyewash Station: These must be readily accessible in the immediate work area in case of accidental contact.

Personal Protective Equipment (PPE):

• Eye and Face Protection: Chemical safety goggles are mandatory. A face shield should also be worn when handling larger quantities or when there is a significant risk of splashing.

• Hand Protection: Chemically resistant gloves (e.g., nitrile) must be worn. Gloves should be inspected for integrity before use and changed immediately if contaminated.

• Skin and Body Protection: A laboratory coat is required. For procedures with a higher risk of splashes, a chemically resistant apron should be worn over the lab coat. Ensure that skin is not exposed.

• Respiratory Protection: If working outside of a fume hood is unavoidable (which is strongly discouraged), a NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates should be used.

Storage & Disposal: Maintaining Integrity and Ensuring Safety

The inherent instability of this compound dictates specific storage and disposal requirements.

Storage:

• Temperature: To mitigate thermal decarboxylation, the compound should be stored in a cool, dry place. For its esters, storage at 2-8°C is recommended.[7] For the acid itself, long-term storage at -20°C or below is advisable to slow the degradation process, similar to other β-keto acids.[4]

• Atmosphere: While not always necessary for short-term storage, for long-term preservation of high-purity material, storage under an inert atmosphere (e.g., argon or nitrogen) can prevent potential oxidation.

• Container: Store in a tightly sealed, properly labeled container.

Disposal:

• Waste Classification: This material should be treated as hazardous waste.

• Disposal Method: Dispose of the compound and any contaminated materials through a licensed professional waste disposal service. Do not dispose of it down the drain or with general laboratory trash. Follow all local, state, and federal regulations for hazardous waste disposal.

Accidental Release & First Aid Measures: A Plan for Contingencies

First Aid:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

• Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing. If irritation persists, seek medical attention.

• Inhalation: Move the person to fresh air. If they are not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.

• Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Seek immediate medical attention.

Spill Response Workflow:

In the event of a spill, a calm and systematic approach is essential to ensure the safety of all laboratory personnel.

Caption: Workflow for handling a chemical spill of 4-Oxotetrahydro-2H-pyran-3-carboxylic acid.

Applications in Drug Discovery: A Versatile Synthetic Intermediate

The tetrahydropyran core is a privileged structure in medicinal chemistry, and 4-Oxotetrahydro-2H-pyran-3-carboxylic acid serves as an important intermediate for introducing this motif into drug candidates.[1] Its bifunctional nature allows for diverse synthetic elaborations. The ketone can undergo reactions such as reductive amination to introduce amino substituents, while the carboxylic acid can be converted to esters, amides, or other derivatives. These transformations are key steps in building more complex molecules with tailored biological activities, including potential anticancer agents.[2]

References

• Chegg. (n.d.). Beta-keto acids are unusually unstable and will lose the carboxylate group under certain.... Available at: [Link]

• Wang, T., Liu, J., Zhong, H., Chen, H., Lv, Z., Zhang, Y., Zhang, M., Geng, D., Niu, C., Li, Y., & Li, K. (2011). Synthesis and anti-tumor activity of novel ethyl 3-aryl-4-oxo-3,3a,4,6-tetrahydro-1H-furo[3,4-c]pyran-3a-carboxylates. Bioorganic & Medicinal Chemistry Letters, 21(11), 3381-3.

• Chongqing Chemdad Co., Ltd. (n.d.). Methyl 4-oxotetrahydro-2H-pyran-3-carboxylate. Available at: [Link]

• Su, J. (2015). Method for synthesizing 4-oxotetrahydro-2H-pyran-3-carboxylic acid ethyl ester. Google Patents.
• El-Gendy, M. A., et al. (2022).

• AppliChem. (n.d.). Ethyl 4-oxotetrahydro-2H-pyran-3-carboxylate. Available at: [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 4-Oxotetrahydro-2H-pyran-3-carboxylic acid ethyl ester

Introduction

Ethyl 4-oxotetrahydro-2H-pyran-3-carboxylate is a pivotal heterocyclic building block in the synthesis of a wide array of pharmaceutical compounds and complex organic molecules. Its unique structure, featuring a β-keto ester within a tetrahydropyran ring, offers multiple reaction sites for further chemical elaboration. This guide provides an in-depth exploration of the primary synthetic methodologies for this valuable intermediate, designed for researchers and professionals in organic synthesis and drug development. We will delve into two robust synthetic strategies, elucidating the mechanistic rationale behind the protocols and offering detailed, actionable experimental procedures.

Strategy 1: Two-Step Synthesis via Michael Addition and Dieckmann Condensation

This approach is a classic and highly effective method for constructing the target cyclic β-keto ester from acyclic precursors. The strategy hinges on first assembling a linear diester, diethyl 4-oxaheptanedioate, which is then induced to cyclize via an intramolecular condensation reaction.

Scientific Rationale

The core of this strategy is the Dieckmann condensation , an intramolecular version of the Claisen condensation that is exceptionally well-suited for forming 5- and 6-membered rings.[1][2] To create the necessary precursor for a six-membered ring, a 1,7-diester is required. This is achieved through a Michael addition , a conjugate addition reaction, which efficiently couples two smaller, readily available esters to form the required linear backbone.[3] This two-step sequence provides a logical and often high-yielding pathway to the desired tetrahydropyranone structure.[4]

Overall Workflow

Caption: Workflow for the two-step synthesis of the target compound.

Experimental Protocols: Strategy 1

Part A: Synthesis of Diethyl 4-oxaheptanedioate

This initial step involves the base-catalyzed Michael addition of ethyl 3-hydroxypropanoate to ethyl acrylate. The hydroxyl proton of the propanoate is first removed by a base, and the resulting alkoxide attacks the electron-deficient β-carbon of ethyl acrylate.

Materials:

• Ethyl 3-hydroxypropanoate

• Ethyl acrylate

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous solvent (e.g., Tetrahydrofuran (THF) or Toluene)

• Quenching solution (e.g., saturated aqueous ammonium chloride)

• Drying agent (e.g., anhydrous magnesium sulfate)

Protocol:

• Inert Atmosphere: Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen or argon inlet.

• Reagent Charging: Charge the flask with a 60% dispersion of sodium hydride (1.1 equivalents) and suspend it in anhydrous THF.

• Reactant Addition: Dissolve ethyl 3-hydroxypropanoate (1.0 equivalent) in anhydrous THF and add it dropwise to the NaH suspension at 0 °C (ice bath).

  • Causality Insight: The alkoxide of ethyl 3-hydroxypropanoate is formed in this step. Adding it slowly at a low temperature controls the exothermic reaction and prevents side reactions.

• Stirring: Allow the mixture to stir at room temperature for 30-60 minutes until hydrogen gas evolution ceases, indicating complete formation of the alkoxide.

• Michael Addition: Cool the reaction mixture back to 0 °C. Add ethyl acrylate (1.0 equivalent) dropwise via the dropping funnel.

• Reaction Progression: After the addition is complete, allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC or GC-MS until the starting material is consumed.

• Workup: Carefully quench the reaction by slowly adding saturated aqueous ammonium chloride at 0 °C. Transfer the mixture to a separatory funnel, extract with ethyl acetate (3x), wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield crude diethyl 4-oxaheptanedioate. The product can be purified by vacuum distillation if necessary.

Part B: Dieckmann Condensation to Yield the Final Product

The synthesized diester is now cyclized using a strong base. The base abstracts an acidic α-proton from one ester group, generating an enolate that attacks the carbonyl carbon of the other ester group in an intramolecular fashion.

Materials:

• Diethyl 4-oxaheptanedioate (from Part A)

• Strong base (e.g., Sodium ethoxide (NaOEt) or Sodium hydride (NaH))

• Anhydrous solvent (e.g., Ethanol for NaOEt, or THF/Toluene for NaH)

• Acidic workup solution (e.g., dilute hydrochloric acid or acetic acid)

Protocol:

• Inert Atmosphere: Again, ensure all glassware is flame-dried and the reaction is conducted under an inert atmosphere.

• Base Preparation: Prepare a solution of sodium ethoxide by carefully dissolving sodium metal (1.1 equivalents) in anhydrous ethanol, or use commercially available sodium ethoxide. Alternatively, suspend sodium hydride (1.1 equivalents) in anhydrous toluene.

• Reactant Addition: Dissolve diethyl 4-oxaheptanedioate (1.0 equivalent) in the same anhydrous solvent and add it dropwise to the base suspension at a low temperature, typically between -10 °C and 0 °C.[4]

  • Causality Insight: Low temperatures are crucial to control the condensation and prevent potential side reactions like intermolecular Claisen condensation or decomposition. A strong, non-nucleophilic base is essential to deprotonate the α-carbon without causing saponification of the ester.

• Reaction: Stir the mixture at low temperature for 1-2 hours, then allow it to warm to room temperature and stir overnight.

• Workup and Acidification: Cool the reaction mixture in an ice bath and acidify by slowly adding dilute hydrochloric acid or acetic acid until the pH is ~5-6. This step protonates the enolate intermediate to form the final β-keto ester.

• Extraction and Purification: Extract the product with a suitable organic solvent (e.g., dichloromethane or ethyl acetate). Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo. The crude product can be purified by column chromatography or vacuum distillation to afford pure ethyl 4-oxotetrahydro-2H-pyran-3-carboxylate.

Mechanistic Insight: The Dieckmann Condensation

Caption: Workflow for the acylation of a pre-formed pyranone ring.

Experimental Protocol: Strategy 2

Protocol: Carboethoxylation of Tetrahydro-4H-pyran-4-one

Materials:

• Tetrahydro-4H-pyran-4-one

• Strong, non-nucleophilic base (e.g., Sodium hydride (NaH) or Lithium diisopropylamide (LDA))

• Acylating agent (e.g., Diethyl carbonate)

• Anhydrous aprotic solvent (e.g., THF, Toluene)

• Acidic workup solution (e.g., dilute hydrochloric acid)

Protocol:

• Inert Atmosphere and Setup: As before, use a flame-dried, three-necked flask under a nitrogen or argon atmosphere.

• Base and Solvent: Charge the flask with sodium hydride (1.2 equivalents) and suspend it in anhydrous toluene.

• Ketone Addition: Add tetrahydro-4H-pyran-4-one (1.0 equivalent) dropwise to the suspension at room temperature.

• Enolate Formation: Heat the mixture to reflux for 1-2 hours to ensure complete formation of the sodium enolate.

  • Causality Insight: Using a strong, non-nucleophilic base like NaH is critical. It is strong enough to deprotonate the α-carbon but does not act as a competing nucleophile towards the acylating agent. Heating ensures the deprotonation goes to completion.

• Acylation: Cool the mixture slightly, then add diethyl carbonate (1.5 equivalents) dropwise.

• Reaction: Heat the reaction mixture to reflux and maintain for 4-8 hours. Monitor the reaction's progress by TLC.

  • Self-Validation: The reaction is driven forward by the formation of the stable, resonance-delocalized enolate of the final β-keto ester product. An excess of the acylating agent ensures the ketone enolate is trapped efficiently.

• Workup: Cool the reaction to 0 °C and cautiously quench with water. Acidify the aqueous layer with dilute HCl to a pH of 4-5.

• Extraction and Purification: Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the resulting oil via silica gel chromatography to obtain the target product.

Data Summary and Comparison

Parameter	Strategy 1: Dieckmann Condensation	Strategy 2: Acylation of Pyranone
Starting Materials	Ethyl 3-hydroxypropanoate, Ethyl acrylate	Tetrahydro-4H-pyran-4-one, Diethyl carbonate
Key Reactions	Michael Addition, Dieckmann Condensation	Enolate formation, C-Acylation
Base	NaH (Step 1), NaOEt or NaH (Step 2)	NaH, LDA, or similar strong base
Temperature	0 °C to RT (Step 1), -10 °C to RT (Step 2)	Reflux conditions
Reported Yield	Generally high yields are reported for this sequence. [4]	Yields can be variable, sensitive to conditions.
Advantages	Builds complexity from simple acyclic precursors. Often high-yielding and reliable.	More convergent if the starting ketone is available. Fewer linear steps.
Disadvantages	Two distinct reaction steps are required.	Potential for O-acylation side products. Availability/cost of the starting ketone.

Conclusion

Both the Dieckmann condensation of a linear precursor and the direct acylation of tetrahydro-4H-pyran-4-one represent viable and effective strategies for synthesizing ethyl 4-oxotetrahydro-2H-pyran-3-carboxylate. The choice between these methods will largely depend on the availability and cost of starting materials, scalability requirements, and the specific equipment available in the laboratory. The two-step Dieckmann approach is often favored for its reliability and high yield, building the target heterocycle from simple, inexpensive starting materials. The acylation route offers a more direct path but requires careful control of reaction conditions to ensure efficient C-acylation. Both protocols underscore fundamental principles of organic synthesis and provide robust frameworks for accessing this important pharmaceutical intermediate.

References

• Method for synthesizing 4-oxotetrahydro-2H-pyran-3-carboxylic acid ethyl ester.

• Synthesis and anti-tumor activity of novel ethyl 3-aryl-4-oxo-3,3a,4,6-tetrahydro-1H-furo[3,4-c]pyran-3a-carboxylates. PubMed. [Link]

• Tetrahydro-4H-pyran-4-one: From the Laboratory Scale to Pilot Plant Manufacture. ACS Publications. [Link]

• Methyl 4-oxotetrahydro-2H-pyran-3-carboxylate. Chongqing Chemdad Co., Ltd. [Link]

• Dieckmann condensation. Wikipedia. [Link]

• Dieckmann Condensation. SynArchive. [Link]

• Synthesis and Reactions of New 4-Oxo-4H-benzopyran-3-carboxaldehydes Containing Hydroxy Groups or 2-Oxopyran Cycles. MDPI. [Link]

• An isoxazole strategy for the synthesis of 4-oxo-1,4-dihydropyridine-3-carboxylates. Beilstein Journal of Organic Chemistry. [Link]

• Dieckmann Condensation. Organic Chemistry Portal. [Link]

• Synthesis and biological activities of some fused pyran derivatives. Arabian Journal of Chemistry. [Link]

• Ethyl 4-oxo-1,4-dihydropyridine-3-carboxylate. ResearchGate. [Link]

• Synthesis and Evaluation of Some New 4H-Pyran Derivatives as Antioxidant, Antibacterial and Anti-HCT-116 Cells of CRC, with Molecular Docking, Antiproliferative, Apoptotic and ADME Investigations. PMC. [Link]

• Synthesis and Reactions of New 4-Oxo-4H-benzopyran-3-carboxaldehydes Containing Hydroxy Groups or 2-Oxopyran Cycles. ResearchGate. [Link]

• Highly enantioselective organocatalytic Michael addition of nitroalkanes to 4-oxo-enoates. Chemical Communications (RSC Publishing). [Link]

• anti-proliferative activities of 4h-pyran derivatives synthesized from benzoylacetone. Semantic Scholar. [Link]

• Contemporary Strategies for the Synthesis of Tetrahydropyran Derivatives: Application to Total Synthesis of Neopeltolide, a Marine Macrolide Natural Product. PMC. [Link]

• Carboxylic Acids as A Traceless Activation Group for Conjugate Additions: A Three-Step Synthesis of (±)-Pregabalin. Journal of the American Chemical Society. [Link]

• An isoxazole strategy for the synthesis of 4-oxo-1,4-dihydropyridine-3-carboxylates. PMC. [Link]

• Simple and Efficient Preparation of Reagents for Thiopyran Introduction: Methyl Tetrahydro-4-oxo-2 H. ResearchGate. [Link]

• NHC-catalyzed formal [3 + 3] annulations of δ-acetoxy allenoates for the synthesis of 4H-pyran derivatives. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

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Advanced Synthetic Applications and Protocols for 4-Oxotetrahydro-2H-pyran-3-carboxylic Acid Derivatives

Executive Summary & Chemical Context

4-Oxotetrahydro-2H-pyran-3-carboxylic acid is a highly versatile β -keto acid. However, due to the inherent thermodynamic instability of the free acid—which readily undergoes spontaneous decarboxylation via a six-membered cyclic transition state—synthetic workflows almost exclusively utilize its ester counterparts, such as ethyl 4-oxotetrahydro-2H-pyran-3-carboxylate or its methyl equivalent[1].

As a classic 1,3-dielectrophile, this building block is foundational in the synthesis of fused heterocyclic libraries[2], including pyrano[4,3-d]pyrimidines, which are critical intermediates in the development of targeted oncology therapeutics for non-small cell lung cancer[3]. This application note details the mechanistic causality, self-validating protocols, and quantitative parameters for the synthesis and downstream utilization of this crucial scaffold.

Reaction Pathways & Mechanistic Workflows

The utility of the 4-oxotetrahydro-2H-pyran-3-carboxylate scaffold lies in its dual reactivity. The highly electrophilic C4 ketone is primed for nucleophilic attack, while the C3 ester serves as a secondary electrophilic site for intramolecular cyclization or a leaving group during decarboxylation workflows.

Synthetic workflows and downstream applications of 4-oxotetrahydro-2H-pyran-3-carboxylate.

Mechanism of pyrimidine ring fusion via bis-nucleophilic attack on the beta-keto ester.

Quantitative Reaction Parameters

The following table summarizes the optimized conditions and yield profiles for the primary transformations involving the β -keto ester scaffold.

Reaction Type	Starting Material	Reagents & Conditions	Key Intermediate	Final Product	Typical Yield
Dieckmann Condensation	4-Oxa-1,7-diethyl pimelate	NaOEt (1.1 eq), Solvent, -10 to 0 °C	Sodium Enolate	Ethyl 4-oxotetrahydro-2H-pyran-3-carboxylate	75–85%
Heterocycle Fusion	Ethyl 4-oxotetrahydro-2H-pyran-3-carboxylate	Guanidine HCl, NaOEt, EtOH, Reflux	Imine/Enamine	Pyrano[4,3-d]pyrimidine derivative	60–80%
Decarboxylation	Ethyl 4-oxotetrahydro-2H-pyran-3-carboxylate	1. NaOH (aq)2. HCl, Heat (80 °C)	4-Oxotetrahydro-2H-pyran-3-carboxylic acid	Tetrahydro-4H-pyran-4-one	>90%

Validated Experimental Protocols

Protocol A: Synthesis of Ethyl 4-oxotetrahydro-2H-pyran-3-carboxylate via Dieckmann Condensation

Objective: Construct the functionalized tetrahydropyran ring from acyclic precursors. Causality & Mechanistic Insight: This protocol utilizes an intramolecular Claisen (Dieckmann) condensation. A stoichiometric amount of strong base (sodium ethoxide) is strictly required because the thermodynamic driving force of the reaction is the irreversible formation of the stable β -keto enolate. Maintaining cryogenic temperatures (-10 °C to 0 °C) prevents competing intermolecular condensations and limits the polymerization of the starting materials[4].

Step-by-Step Methodology:

• Preparation: Charge a dry, nitrogen-purged reactor with 4-oxa-1,7-diethyl pimelate (1.0 eq) dissolved in anhydrous toluene (10 volumes).

• Cooling: Chill the reactor jacket to maintain an internal temperature of -10 °C.

• Base Addition: Add sodium ethoxide (1.1 eq) portion-wise over 45 minutes. Ensure the internal temperature does not exceed 0 °C to avoid thermal degradation.

• Enolate Formation: Stir the reaction mixture at 0 °C for 3 hours.

  • Self-Validation Check: The reaction mixture will transition from a clear solution to a thick, pale suspension as the sodium enolate precipitates. This physical change validates the successful forward progress of the condensation.

• Quenching: Pour the suspension slowly into an equal volume of ice-cold 1M HCl under vigorous stirring.

  • Causality: Immediate acidification is mandatory to protonate the enolate, converting it back to the neutral β -keto ester, which allows it to partition into the organic phase.

• Workup: Separate the phases. Extract the aqueous layer twice with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous MgSO4​ , and concentrate under reduced pressure to yield the product as a pale yellow oil.

Protocol B: Synthesis of Pyrano[4,3-d]pyrimidine Scaffolds

Objective: Utilize the β -keto ester as a 1,3-dielectrophile to build fused bicyclic systems for oncology applications[3]. Causality & Mechanistic Insight: The C4 ketone is highly electrophilic and undergoes rapid initial nucleophilic attack by the primary amine of a guanidine or amidine derivative. Subsequent intramolecular amidation at the C3 ester forms the fused pyrimidine ring.

Step-by-Step Methodology:

• Reagent Mixing: Suspend ethyl 4-oxotetrahydro-2H-pyran-3-carboxylate (1.0 eq) and guanidine hydrochloride (1.2 eq) in absolute ethanol (8 volumes).

• Free-Basing: Add sodium ethoxide (1.2 eq) to the suspension.

  • Causality: The base neutralizes the hydrochloride salt, liberating the highly nucleophilic free guanidine in situ.

• Cyclocondensation: Heat the mixture to reflux (78 °C) and stir for 6–8 hours.

• Validation & Isolation: Monitor by TLC (Hexanes:EtOAc 7:3). Upon complete consumption of the ester, remove the heat.

  • Self-Validation Check: As the mixture cools to room temperature, the fused pyrano-pyrimidine product will spontaneously crystallize out of the ethanolic solution, validating successful ring closure.

• Purification: Filter the precipitate under vacuum. Wash the filter cake sequentially with cold ethanol and deionized water to remove inorganic salts ( NaCl ). Dry under high vacuum.

Protocol C: Saponification and Thermal Decarboxylation

Objective: Generate tetrahydro-4H-pyran-4-one by removing the C3 carboxylate group. Causality & Mechanistic Insight: The free 4-oxotetrahydro-2H-pyran-3-carboxylic acid is a transient intermediate. β -keto acids are inherently unstable; heating them induces a concerted rearrangement through a six-membered transition state, expelling CO2​ and forming an enol that rapidly tautomerizes to the target ketone[1].

Step-by-Step Methodology:

• Saponification: Dissolve ethyl 4-oxotetrahydro-2H-pyran-3-carboxylate in a 2M aqueous NaOH solution (3.0 eq). Stir vigorously at 25 °C for 2 hours.

  • Self-Validation Check: The initially biphasic ester/water mixture will clarify into a homogeneous aqueous solution of the sodium carboxylate salt, confirming complete ester hydrolysis.

• Acidification: Cool the solution to 5 °C and carefully acidify to pH 2 using concentrated HCl. The transient 4-oxotetrahydro-2H-pyran-3-carboxylic acid is generated in situ.

• Decarboxylation: Attach a reflux condenser and heat the acidic solution to 80–100 °C for 3 hours.

  • Self-Validation Check: Vigorous effervescence ( CO2​ evolution) will be observed. The complete cessation of gas evolution serves as a visual indicator that the decarboxylation is complete.

• Extraction: Cool to room temperature, extract the resulting tetrahydro-4H-pyran-4-one with dichloromethane (3 x 5 volumes), dry over Na2​SO4​ , and concentrate.

References

• CN104496858A - Method for synthesizing 4-oxotetrahydro-2H-pyran-3-carboxylic acid ethyl ester - Google Patents Source: Google Patents URL
• Cas 944902-88-9, 2,4-Dichloro-7,8-dihydro-5H-pyrano[4,3-d]pyrimidine Source: Lookchem URL
• Tetrahydro-4H-pyran-4-one: From the Laboratory Scale to Pilot Plant Manufacture Source: Organic Process Research & Development - ACS Publications URL
• Assembly of Four Diverse Heterocyclic Libraries Enabled by Prins Cyclization, Au-Catalyzed Enyne Cycloisomerization, and Automated Amide Synthesis Source: The Journal of Organic Chemistry - ACS Publications URL

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Application Notes and Protocols for 4-Oxotetrahydro-2H-pyran-3-carboxylic acid in Medicinal Chemistry

Foreword: The Strategic Value of Saturated Heterocycles in Modern Drug Discovery

In the contemporary landscape of medicinal chemistry, the pursuit of novel chemical matter with enhanced pharmacological properties is a paramount objective. The strategic incorporation of saturated heterocyclic scaffolds has emerged as a powerful approach to imbue drug candidates with favorable three-dimensionality, improved physicochemical properties, and novel intellectual property. Among these, the tetrahydropyran motif has garnered significant attention for its ability to serve as a versatile and synthetically tractable building block.[1][2] This guide focuses on a particularly valuable derivative, 4-Oxotetrahydro-2H-pyran-3-carboxylic acid , a bifunctional molecule that offers a unique combination of a reactive ketone and a carboxylic acid moiety, paving the way for diverse chemical elaborations and the exploration of novel pharmacological space.

The 4-Oxotetrahydro-2H-pyran-3-carboxylic acid Scaffold: A Privileged Substructure

The 4-oxotetrahydropyran ring system is a privileged scaffold in medicinal chemistry due to a confluence of advantageous properties. The endocyclic oxygen atom can act as a hydrogen bond acceptor, enhancing interactions with biological targets. The non-planar, chair-like conformation of the ring can improve the spatial arrangement of substituents, leading to enhanced binding affinity and selectivity. Furthermore, the introduction of a tetrahydropyran ring can favorably modulate a molecule's lipophilicity and metabolic stability compared to its carbocyclic or aromatic counterparts.[1][3]

The presence of the 3-carboxylic acid group on this scaffold provides a critical handle for a multitude of synthetic transformations. It can engage in ionic interactions or hydrogen bonds with protein residues, or it can be derivatized into a wide array of functional groups, such as amides, esters, and other heterocycles, allowing for fine-tuning of a compound's structure-activity relationship (SAR).

Physicochemical Properties of the Core Scaffold

Property	Predicted/Inferred Value	Rationale/Significance in Drug Discovery
Molecular Weight	158.13 g/mol	Adherence to Lipinski's Rule of Five for oral bioavailability.
pKa	~3.5 - 4.5	The carboxylic acid will be predominantly ionized at physiological pH, influencing solubility and potential for ionic interactions.
logP	Low	The polar nature of the ketone and carboxylic acid suggests good aqueous solubility, a desirable trait for many drug candidates.
Topological Polar Surface Area (TPSA)	66.8 Ų	Contributes to good cell permeability and oral absorption.

Synthesis of 4-Oxotetrahydro-2H-pyran-3-carboxylic acid and its Precursors

The synthesis of 4-Oxotetrahydro-2H-pyran-3-carboxylic acid typically proceeds through the preparation of its corresponding ethyl ester, a stable and versatile intermediate.

Synthesis of Ethyl 4-Oxotetrahydro-2H-pyran-3-carboxylate

A robust and scalable synthesis of ethyl 4-oxotetrahydro-2H-pyran-3-carboxylate has been reported, involving a Dieckmann condensation of a pimelate derivative.[4]

Reaction Scheme:

Caption: Synthetic route to Ethyl 4-oxotetrahydro-2H-pyran-3-carboxylate.

Experimental Protocol: Synthesis of Ethyl 4-Oxotetrahydro-2H-pyran-3-carboxylate [4]

Materials:

• Ethyl 2-hydroxypropanoate

• Ethyl acrylate

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous Tetrahydrofuran (THF)

• Sodium ethoxide (NaOEt)

• Anhydrous Ethanol (EtOH)

• Hydrochloric acid (HCl), 1 M

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Rotary evaporator

• Standard glassware for organic synthesis

Procedure:

• Step 1: Synthesis of 4-Oxa-1,7-diethyl pimelate

  • To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add a suspension of sodium hydride (1.0 eq) in anhydrous THF.

  • Cool the suspension to 0 °C in an ice bath.

  • Slowly add a solution of ethyl 2-hydroxypropanoate (1.0 eq) in anhydrous THF via the dropping funnel.

  • After the addition is complete, allow the mixture to stir at room temperature for 30 minutes.

  • Add a solution of ethyl acrylate (1.1 eq) in anhydrous THF dropwise.

  • Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction to room temperature and quench by the slow addition of water.

  • Extract the aqueous layer with ethyl acetate (3 x).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to afford the crude 4-oxa-1,7-diethyl pimelate, which can be used in the next step without further purification.

• Step 2: Dieckmann Condensation

  • To a flame-dried, three-necked round-bottom flask, add a solution of sodium ethoxide (1.1 eq) in anhydrous ethanol.

  • Cool the solution to 0 °C.

  • Slowly add a solution of the crude 4-oxa-1,7-diethyl pimelate from the previous step in anhydrous ethanol.

  • Allow the reaction to stir at room temperature overnight.

  • Quench the reaction by the addition of 1 M HCl until the solution is acidic (pH ~2-3).

  • Extract the mixture with ethyl acetate (3 x).

  • Combine the organic layers, wash with saturated sodium bicarbonate solution and brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield ethyl 4-oxotetrahydro-2H-pyran-3-carboxylate.

Hydrolysis to 4-Oxotetrahydro-2H-pyran-3-carboxylic acid

Reaction Scheme:

Caption: Hydrolysis of the ethyl ester to the free carboxylic acid.

Experimental Protocol: Hydrolysis of Ethyl 4-Oxotetrahydro-2H-pyran-3-carboxylate (Adapted from a similar procedure[5])

Materials:

• Ethyl 4-oxotetrahydro-2H-pyran-3-carboxylate

• Sodium hydroxide (NaOH)

• Ethanol (EtOH)

• Deionized water

• Hydrochloric acid (HCl), 3 M

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• pH paper or a pH meter

• Rotary evaporator

Procedure:

• Dissolve ethyl 4-oxotetrahydro-2H-pyran-3-carboxylate (1.0 eq) in a mixture of ethanol and water (e.g., 1:1 v/v).

• Add a solution of sodium hydroxide (1.5 eq) in water.

• Stir the reaction mixture at room temperature and monitor its progress by TLC until the starting material is consumed.

• Remove the ethanol under reduced pressure.

• Cool the remaining aqueous solution in an ice bath and acidify to pH 2-3 with 3 M HCl.

• Extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield 4-Oxotetrahydro-2H-pyran-3-carboxylic acid as a solid or viscous oil. The product can be further purified by recrystallization or chromatography if necessary.

Characterization of 4-Oxotetrahydro-2H-pyran-3-carboxylic acid

Thorough characterization is essential to confirm the structure and purity of the synthesized compound.

Technique	Expected Observations
¹H NMR	A complex multiplet pattern for the methylene protons of the pyran ring. A downfield signal for the methine proton at the 3-position. A broad singlet for the carboxylic acid proton, typically >10 ppm.
¹³C NMR	A signal for the ketone carbonyl carbon (~200-210 ppm). A signal for the carboxylic acid carbonyl carbon (~170-180 ppm). Signals for the carbons of the pyran ring.
IR Spectroscopy	A broad O-H stretching band for the carboxylic acid (2500-3300 cm⁻¹). A sharp C=O stretching band for the ketone (~1715 cm⁻¹). A sharp C=O stretching band for the carboxylic acid (~1700-1725 cm⁻¹).
Mass Spectrometry	The molecular ion peak [M+H]⁺ or [M-H]⁻ corresponding to the calculated molecular weight.

Applications in Medicinal Chemistry: Derivatization and Scaffold Hopping

The true utility of 4-Oxotetrahydro-2H-pyran-3-carboxylic acid lies in its potential for diversification. The carboxylic acid moiety is a prime site for the introduction of various functionalities, most commonly through amide bond formation.

Amide Coupling Reactions

The conversion of the carboxylic acid to an amide is a cornerstone reaction in medicinal chemistry, allowing for the exploration of a vast chemical space and the modulation of a compound's biological activity and pharmacokinetic properties.[6][7]

General Workflow for Amide Coupling:

Caption: General workflow for the synthesis of 4-oxotetrahydro-2H-pyran-3-carboxamides.

Experimental Protocol: General Procedure for Amide Coupling

Materials:

• 4-Oxotetrahydro-2H-pyran-3-carboxylic acid

• Amine (primary or secondary)

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or HOBt (Hydroxybenzotriazole) and EDC (N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride)

• DIPEA (N,N-Diisopropylethylamine)

• Anhydrous DMF (N,N-Dimethylformamide) or DCM (Dichloromethane)

• Saturated aqueous sodium bicarbonate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Standard workup and purification equipment

Procedure:

• To a solution of 4-Oxotetrahydro-2H-pyran-3-carboxylic acid (1.0 eq) in anhydrous DMF or DCM, add the amine (1.1 eq), HATU (1.2 eq) or HOBt (1.2 eq) and EDC (1.2 eq), and DIPEA (2.0 eq).

• Stir the reaction mixture at room temperature overnight.

• Monitor the reaction by TLC.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash with saturated aqueous sodium bicarbonate (2 x) and brine (1 x).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography or preparative HPLC to obtain the desired amide.

Potential as a Carboxylic Acid Bioisostere

The 4-Oxotetrahydro-2H-pyran-3-carboxylic acid scaffold itself, or derivatives thereof, can be envisioned as a bioisosteric replacement for other carboxylic acid-containing fragments in known bioactive molecules. This strategy can lead to improved pharmacokinetic profiles, enhanced target engagement, or novel intellectual property. The constrained conformation of the pyran ring can pre-organize the carboxylic acid (or its derivative) in a bioactive conformation, potentially increasing potency.

Case Studies and Future Directions

While specific examples of drug candidates containing the 4-Oxotetrahydro-2H-pyran-3-carboxylic acid moiety are not yet prevalent in the public domain, the broader class of 4H-pyran derivatives has shown significant promise in various therapeutic areas, including:

• Anticancer Agents: Many pyran-containing compounds have demonstrated potent cytotoxic activity against a range of cancer cell lines.[8][9]

• Antimicrobial Agents: The pyran nucleus is found in numerous compounds with antibacterial and antifungal properties.[2][10]

• Antiviral and Anti-inflammatory agents: Derivatives of pyran have also been explored for their potential in treating viral infections and inflammatory conditions.[10]

The unique bifunctional nature of 4-Oxotetrahydro-2H-pyran-3-carboxylic acid makes it an attractive starting point for the synthesis of novel compound libraries for high-throughput screening. The ketone functionality can be further derivatized through reactions such as reductive amination, Wittig olefination, or the formation of spirocycles, adding another dimension of chemical diversity.

Conclusion

4-Oxotetrahydro-2H-pyran-3-carboxylic acid represents a valuable and underexplored building block in medicinal chemistry. Its straightforward synthesis from readily available starting materials, coupled with the orthogonal reactivity of its ketone and carboxylic acid functionalities, provides a powerful platform for the generation of diverse and structurally complex molecules. As the demand for novel drug candidates with improved properties continues to grow, the strategic application of scaffolds such as this will undoubtedly play a crucial role in the future of drug discovery.

References

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• University of California, Los Angeles. (n.d.). IR Spectroscopy Tutorial: Carboxylic Acids. [Link]

• Li, G., et al. (2011). Optimization of the Selective Monohydrolysis of Diethyl 4-Aryl-4H-pyran-3,5-dicarboxylates. Molecules, 16(5), 3948-3961. [Link]

• Bonnet, P., et al. (2021). Tetrahydro-4H-pyran-4-one: From the Laboratory Scale to Pilot Plant Manufacture. Organic Process Research & Development, 26(1), 103-112. [Link]

• El-Sayed, N. N. E., et al. (2022). Synthesis and Evaluation of Some New 4H-Pyran Derivatives as Antioxidant, Antibacterial and Anti-HCT-116 Cells of CRC, with Molecular Docking, Antiproliferative, Apoptotic and ADME Investigations. Molecules, 27(14), 4533. [Link]

• Ghoneim, A. A., & El-Gazzar, A. R. B. A. (2016). Synthesis and biological activities of some fused pyran derivatives. Arabian Journal of Chemistry, 9, S966-S970. [Link]

• Lacova, M., et al. (1998). Synthesis and Reactions of New 4-Oxo-4H-benzopyran-3-carboxaldehydes Containing Hydroxy Groups or 2-Oxopyran Cycles. Molecules, 3(6), 149-158. [Link]

• Chemistry LibreTexts. (2024). 20.8: Spectroscopy of Carboxylic Acids and Nitriles. [Link]

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• van der Post, S. T., et al. (2020). Observation of Distinct Carboxylic Acid Conformers in Aqueous Solution. The Journal of Physical Chemistry Letters, 11(3), 855-860. [Link]

• Chemistry LibreTexts. (2021). 8.10: Spectroscopy of Carboxylic Acid Derivatives. [Link]

• Reddy, T. S., et al. (2016). Er(OTf)3-Catalyzed Multicomponent Synthesis of 3,4-Dihydro-2H-pyran via Hetero-Diels-Alder Reaction under Ambient Temperature. ChemistrySelect, 1(14), 4239-4243. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of carboxylic acids by hydrolysis or deprotection. [Link]

• Mahdavi, S. M., et al. (2015). Synthesis and Antimicrobial Evaluation of 4H-Pyrans and Schiff Bases Fused 4H-Pyran Derivatives as Inhibitors of Mycobacterium bovis (BCG). Iranian journal of pharmaceutical research : IJPR, 14(Suppl), 11-23. [Link]

• Al-Abdullah, E. S., et al. (2022). Synthesis and Evaluation of Some New 4H-Pyran Derivatives as Antioxidant, Antibacterial and Anti-HCT-116 Cells of CRC, with Molecular Docking, Antiproliferative, Apoptotic and ADME Investigations. Pharmaceuticals, 15(7), 882. [Link]

• Ramalakshmi, S., & Muthuchelian, K. (2011). The mass spectrum analysis and structure of 4H-Pyran-4-one, 2, 3-Dihydro-3, 5-dihydroxy-6-methyl. ResearchGate. [Link]

• Workman, J., & Varns, J. (2018). The C=O Bond, Part III: Carboxylic Acids. Spectroscopy, 33(1), 24-29. [Link]

• Yilmaz, F., et al. (2016). Synthesis and SAR studies of pyrazole-3-carboxamides and -3-carbonyl thioureides including chiral moiety: Novel candidates as antibacterial agents. Journal of Enzyme Inhibition and Medicinal Chemistry, 31(sup2), 138-145. [Link]

• Karcı, F., et al. (2017). SYNTHESIS OF 2-AMINO-4H-PYRAN-3-CARBONITRILES: ITS REACTION TO CHLOROACETYL CHLORIDE. Molbank, 2017(3), M948. [Link]

• Zhang, W., et al. (2019). Preparation method of 4-amino-tetrahydro-2-pyran-4-carboxylic acid.

• Al-blewi, F. F., et al. (2025). Exploring the anticancer potential of nitrated N-substituted-4-hydroxy-2-quinolone-3-carboxamides: synthesis, biological assessment, and computational analysis. BMC chemistry, 19(1), 247. [Link]

• PubChem. (n.d.). Tetrahydro-2h-pyran-3-carboxylic acid. [Link]

• Sabbah, D. A., et al. (2025). Exploring the anticancer potential of nitrated N-substituted-4-hydroxy-2-quinolone-3-carboxamides: synthesis, biological assessment, and computational analysis. BMC chemistry, 19(1), 247. [Link]

• Wang, L., et al. (2011). Synthesis and anti-tumor activity of novel ethyl 3-aryl-4-oxo-3,3a,4,6-tetrahydro-1H-furo[3,4-c]pyran-3a-carboxylates. Bioorganic & medicinal chemistry letters, 21(11), 3369–3372. [Link]

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Synthesis of Tetrahydropyran Derivatives: A Detailed Guide for Researchers

An Application Note for Researchers, Scientists, and Drug Development Professionals

The tetrahydropyran (THP) ring is a fundamental structural motif found in a vast array of biologically active natural products and pharmaceuticals.[1][2][3][4] Its prevalence in molecules with significant therapeutic potential, such as the anticancer agent bryostatin 1 and the antifungal lanomycinol, has driven substantial efforts toward the development of efficient and stereoselective synthetic methodologies.[2][5] This guide provides a detailed overview of key strategies for the synthesis of tetrahydropyran derivatives, with a focus on the underlying principles, practical considerations, and established protocols.

Strategic Approaches to Tetrahydropyran Ring Construction

The synthesis of the tetrahydropyran ring can be broadly categorized into several key strategic approaches. The choice of method is often dictated by the desired substitution pattern, stereochemical outcome, and the overall complexity of the target molecule.

Cyclization Reactions Involving Oxocarbenium Ions: The Prins Cyclization

The Prins cyclization and its variants are powerful and versatile methods for constructing tetrahydropyran rings.[1][3][6] This reaction typically involves the acid-catalyzed condensation of a homoallylic alcohol with an aldehyde or ketone.[6][7][8] The key intermediate in this process is an oxocarbenium ion, which undergoes an intramolecular attack by the alkene to form the six-membered ring.[6]

The stereochemical outcome of the Prins cyclization can often be controlled by employing a chair-like transition state model, which can lead to high diastereoselectivity.[1][9] However, a significant drawback can be the potential for racemization through a competing oxonia-Cope rearrangement, particularly when substituents at the 2- or 6-positions stabilize the cationic intermediate.[3][6]

Reaction Mechanism: Prins Cyclization

The following diagram illustrates the general mechanism of the Prins cyclization, highlighting the formation of the key oxocarbenium ion intermediate and the subsequent cyclization to form the tetrahydropyran ring.

Caption: General mechanism of the Prins cyclization.

Pericyclic Reactions: The Hetero-Diels-Alder Reaction

The hetero-Diels-Alder (HDA) reaction provides a powerful and convergent approach to substituted tetrahydropyrans, often with excellent control over stereochemistry.[1][3][10] This [4+2] cycloaddition involves the reaction of an electron-rich diene with a dienophile, which is typically an aldehyde or ketone. The development of chiral catalysts, such as Jacobsen's chromium(III) catalysts, has significantly enhanced the synthetic utility of the HDA reaction, enabling highly enantioselective transformations.[1]

This method is particularly advantageous for the synthesis of 2,6-disubstituted tetrahydropyran-4-one derivatives.[1] The stereochemical outcome is predictable based on the well-established principles of cycloaddition reactions.

Intramolecular Nucleophilic Substitution: Williamson Ether Synthesis and Oxa-Michael Addition

Intramolecular cyclization strategies offer a direct route to the tetrahydropyran ring from acyclic precursors.

• Intramolecular Williamson Ether Synthesis: This classic method involves the deprotonation of a long-chain haloalcohol to form an alkoxide, which then undergoes an intramolecular S_N2 reaction to close the ring.[11][12][13][14] The success of this reaction is highly dependent on the formation of a five- or six-membered ring, as these are kinetically and thermodynamically favored.[11]

• Intramolecular Oxa-Michael Addition: The 1,4-conjugate addition of an alcohol to an α,β-unsaturated carbonyl compound is a valuable tool for constructing the tetrahydropyran ring.[1] The stereochemical outcome of this reaction is influenced by the substrate's structure and the reaction conditions employed. Tandem reactions, such as catalytic asymmetric hydrogenation followed by oxa-Michael cyclization, have been developed to afford 2,6-cis-disubstituted tetrahydropyrans with high enantioselectivity.[15]

Asymmetric Synthesis Strategies

The development of asymmetric methods for tetrahydropyran synthesis is of paramount importance for accessing enantiomerically pure compounds for pharmaceutical applications. Several strategies have proven effective:

• Organocatalysis: Chiral organocatalysts, such as bifunctional quinine-based squaramides, have been successfully employed in cascade reactions to produce highly functionalized tetrahydropyrans with excellent enantiomeric and diastereomeric control.[16] These catalysts operate through non-covalent interactions, such as hydrogen bonding, to create a chiral environment that directs the stereochemical outcome of the reaction.[16][17] The use of organocatalysts offers several advantages, including operational simplicity, low toxicity, and stability to air and moisture.[18][19]

• Metal-Catalyzed Asymmetric Reactions: Chiral metal complexes, particularly those of ruthenium and iridium, have been utilized in asymmetric hydrogenation reactions to establish key stereocenters that can then direct subsequent cyclization events.[15][20] For instance, Ru-catalyzed dynamic kinetic resolution has been employed to set two contiguous stereocenters in a single step.[20]

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for two common and versatile methods for synthesizing tetrahydropyran derivatives.

Protocol 1: Lewis Acid-Catalyzed Prins Cyclization for the Synthesis of a 4-Hydroxytetrahydropyran Derivative

This protocol describes the diastereoselective synthesis of a 4-hydroxytetrahydropyran derivative via a Prins cyclization, a widely used method for constructing this heterocyclic core.[9][21]

Materials and Reagents:

Reagent/Material	Grade	Supplier	Notes
Homoallylic alcohol	Reagent	Sigma-Aldrich	Ensure dryness
Aldehyde	Reagent	Acros Organics	Freshly distilled
Tin(IV) chloride (SnCl₄)	ReagentPlus®, 1.0 M in CH₂Cl₂	Sigma-Aldrich	Handle under inert atmosphere
Dichloromethane (CH₂Cl₂)	Anhydrous	Fisher Scientific	Store over molecular sieves
Saturated aq. NaHCO₃
Anhydrous Na₂SO₄
Silica gel	230-400 mesh	For column chromatography
Ethyl acetate	HPLC grade	For chromatography
Hexanes	HPLC grade	For chromatography

Experimental Procedure:

• Reaction Setup: To a flame-dried, round-bottom flask equipped with a magnetic stir bar and under an argon atmosphere, add the homoallylic alcohol (1.0 equiv) and anhydrous dichloromethane (0.1 M).

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Addition of Aldehyde: Add the aldehyde (1.1 equiv) dropwise to the cooled solution.

• Initiation of Cyclization: Slowly add the tin(IV) chloride solution (1.1 equiv) to the reaction mixture.

• Reaction Monitoring: Stir the reaction at -78 °C and monitor its progress by thin-layer chromatography (TLC).

• Quenching: Once the reaction is complete (typically 1-4 hours), quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution at -78 °C.

• Workup: Allow the mixture to warm to room temperature. Separate the organic layer, and extract the aqueous layer with dichloromethane (3 x 20 mL).

• Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., ethyl acetate/hexanes) to afford the desired 4-hydroxytetrahydropyran derivative.

Workflow Diagram:

Caption: Experimental workflow for Prins cyclization.

Protocol 2: Intramolecular Williamson Ether Synthesis of Tetrahydropyran

This protocol details the synthesis of the parent tetrahydropyran ring via an intramolecular Williamson ether synthesis from 5-bromopentan-1-ol.[11][13][14]

Materials and Reagents:

Reagent/Material	Grade	Supplier	Notes
5-Bromopentan-1-ol	97%	Sigma-Aldrich
Sodium hydride (NaH)	60% dispersion in mineral oil	Acros Organics	Handle with care, reactive with water
Tetrahydrofuran (THF)	Anhydrous	Fisher Scientific	Store over molecular sieves
Saturated aq. NH₄Cl
Diethyl ether	Anhydrous
Anhydrous MgSO₄

Experimental Procedure:

• Preparation of Sodium Hydride: In a flame-dried, two-neck round-bottom flask under an argon atmosphere, wash the sodium hydride (1.2 equiv) with anhydrous hexanes to remove the mineral oil. Carefully decant the hexanes.

• Reaction Setup: Add anhydrous THF (0.2 M) to the flask containing the washed NaH.

• Addition of Haloalcohol: Add a solution of 5-bromopentan-1-ol (1.0 equiv) in anhydrous THF dropwise to the NaH suspension at 0 °C (ice bath).

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux (approximately 66 °C).

• Monitoring: Monitor the reaction by TLC or GC-MS until the starting material is consumed (typically 4-6 hours).

• Quenching: Cool the reaction mixture to 0 °C and carefully quench the excess NaH by the slow addition of saturated aqueous ammonium chloride solution.

• Workup: Add water and extract the mixture with diethyl ether (3 x 25 mL).

• Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and carefully concentrate the solution by distillation due to the volatility of tetrahydropyran.

• Purification: The crude tetrahydropyran can be further purified by distillation if necessary.

Safety Precautions:

• Sodium hydride is a highly flammable solid and reacts violently with water. Handle it in a fume hood under an inert atmosphere.

• Organic ethers such as THF and diethyl ether are flammable.[22] Ensure there are no ignition sources nearby.

• Always wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.[22]

Troubleshooting and Optimization

Problem	Potential Cause(s)	Suggested Solution(s)
Low Diastereoselectivity in Prins Cyclization	Reaction temperature is too high.	Optimize the reaction temperature; lower temperatures often improve selectivity.
Inappropriate Lewis acid.	Screen different Lewis acids (e.g., InCl₃, BF₃·OEt₂). The choice of Lewis acid can significantly impact diastereoselectivity.
Low Yield in Williamson Ether Synthesis	Incomplete deprotonation.	Ensure the sodium hydride is fresh and properly washed. Allow sufficient time for the deprotonation to complete before heating.
Competing elimination reaction.	This is more likely with secondary halides. For primary halides, ensure the reaction temperature is not excessively high.
Formation of Side Products in Prins Cyclization	Oxonia-Cope rearrangement.	Employ milder Lewis acids or reaction conditions. The use of certain substrates can also minimize this side reaction.[3][6]
Catalyst degradation.	Use a freshly opened or properly stored catalyst.

Conclusion

The synthesis of tetrahydropyran derivatives remains a vibrant area of research, driven by the importance of this structural motif in medicinal chemistry and natural product synthesis. The methods outlined in this guide, including the Prins cyclization, hetero-Diels-Alder reaction, and intramolecular cyclizations, provide a robust toolkit for accessing a wide range of substituted tetrahydropyrans. The continued development of novel catalytic asymmetric strategies will undoubtedly expand the synthetic chemist's ability to construct these valuable heterocyclic scaffolds with even greater efficiency and stereocontrol.

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The Pyran Scaffold: A Privileged Motif in Modern Drug Discovery

The pyran ring, a six-membered oxygen-containing heterocycle, stands as a cornerstone in the edifice of medicinal chemistry. Its prevalence in a vast array of natural products, from flavonoids and coumarins to complex alkaloids, has long signaled its biological significance.[1][2] This inherent bio-relevance, coupled with its synthetic tractability, has established the pyran scaffold as a "privileged structure" in the design and development of novel therapeutic agents. This guide provides an in-depth exploration of the applications of pyran derivatives in drug discovery, offering detailed protocols for their synthesis and biological evaluation, and shedding light on their mechanisms of action across various therapeutic areas.

I. Anticancer Applications: Targeting the Machinery of Cell Proliferation

The diverse anticancer capabilities of pyran derivatives have positioned them at the forefront of oncological research.[3] These compounds exert their effects through a variety of mechanisms, including the induction of apoptosis, cell cycle arrest, and the inhibition of key signaling pathways crucial for tumor growth and survival.[4][5]

A. Mechanism of Action: Inhibition of Cyclin-Dependent Kinase 2 (CDK2)

One of the well-documented mechanisms of action for certain pyran derivatives is the inhibition of Cyclin-Dependent Kinase 2 (CDK2).[6] CDK2 is a pivotal regulator of the cell cycle, and its dysregulation is a common feature in many cancers.[7] By inhibiting CDK2, these compounds can halt the cell cycle, preventing cancer cell proliferation and leading to apoptosis.[8][9]

Caption: Inhibition of CDK2 by a pyran derivative, leading to cell cycle arrest.

B. Protocol: Synthesis of 2-Amino-4H-pyran Derivatives via a Three-Component Reaction

Multi-component reactions (MCRs) offer an efficient and atom-economical approach to the synthesis of complex molecules like 2-amino-4H-pyrans from simple starting materials.[1][10]

Materials:

• Aromatic aldehyde (1.0 mmol)

• Malononitrile (1.1-1.2 mmol)

• β-dicarbonyl compound (e.g., ethyl acetoacetate) (1.0 mmol)

• Catalyst (e.g., ammonia, piperidine, or a solid-supported catalyst)[11]

• Ethanol (5 mL)

• Diethyl ether

• Standard laboratory glassware

Procedure:

• To a 10 mL round-bottom flask, add the aromatic aldehyde (1.0 mmol), malononitrile (1.1-1.2 mmol), and the β-dicarbonyl compound (1.0 mmol) in ethanol (5 mL).[11]

• Add a catalytic amount of the chosen base (e.g., 0.2 mL of 25% ammonia solution).[11]

• Stir the reaction mixture at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is often rapid, with a solid precipitate forming within minutes to a few hours.[11]

• Upon completion, filter the precipitated solid.

• Wash the crude product with cold water and then diethyl ether to remove any unreacted starting materials.[1]

• Recrystallize the product from ethanol to obtain the purified 2-amino-4H-pyran derivative.

• Characterize the final product using spectroscopic methods such as FT-IR, ¹H NMR, and ¹³C NMR.

C. Protocol: Evaluation of Anticancer Activity using the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability.[12][13]

Materials:

• Cancer cell line (e.g., MCF-7, HCT-116, A549)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Pyran derivative stock solution (in DMSO)

• MTT solution (5 mg/mL in PBS)[14]

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)[13]

• 96-well microplate

• Microplate reader

Procedure:

• Seed the cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.[15]

• Prepare serial dilutions of the pyran derivative in the complete culture medium.

• Remove the old medium from the wells and add 100 µL of the diluted compounds to the respective wells. Include a vehicle control (medium with DMSO) and a blank (medium only).

• Incubate the plate for 48-72 hours at 37°C in a humidified atmosphere with 5% CO₂.[16]

• After the incubation period, add 10 µL of the MTT solution to each well and incubate for another 3-4 hours.[12]

• Aspirate the medium containing MTT and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.[17]

• Shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.[14]

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).[15]

Compound Type	Cancer Cell Line	IC₅₀ (µM)	Reference
Spiro-4H-pyran	A549 (Lung)	Varies	[18]
Spiro-4H-pyran	MCF-7 (Breast)	Varies	[18]
Fused Pyran	HCT116 (Colon)	Varies	[19]
Pyrano[2,3-c]pyrazole	Various	Varies	[20]

II. Anti-inflammatory Applications: Quelling the Fire of Inflammation

Chronic inflammation is a key contributor to a multitude of diseases. Pyran derivatives have emerged as promising anti-inflammatory agents by targeting key signaling pathways involved in the inflammatory response.[21][22]

A. Mechanism of Action: Inhibition of the NF-κB Signaling Pathway

The transcription factor Nuclear Factor-kappa B (NF-κB) is a master regulator of inflammation.[23] In response to pro-inflammatory stimuli like lipopolysaccharide (LPS), the IκB kinase (IKK) complex is activated, leading to the phosphorylation and subsequent degradation of the inhibitory protein IκBα. This allows NF-κB to translocate to the nucleus and induce the expression of pro-inflammatory genes, including those for inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).[24] Certain pyran derivatives have been shown to inhibit this pathway, thereby reducing the production of inflammatory mediators.[22][25]

Caption: Inhibition of the NF-κB signaling pathway by a pyran derivative.

B. Protocol: Evaluation of Anti-inflammatory Activity by Measuring Nitric Oxide (NO) Production

The Griess assay is a common method to quantify nitrite, a stable and nonvolatile breakdown product of nitric oxide (NO), a key inflammatory mediator produced by iNOS.[21]

Materials:

• Macrophage cell line (e.g., RAW 264.7 or J774A.1)[15][21]

• Complete cell culture medium

• Lipopolysaccharide (LPS)

• Pyran derivative stock solution (in DMSO)

• Griess Reagent System (contains sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride)

• Sodium nitrite standard solution

• 96-well microplate

• Microplate reader

Procedure:

• Seed the macrophage cells in a 96-well plate at a density of 2.5 x 10⁴ to 1 x 10⁵ cells/well and incubate for 24 hours.[15][21]

• Pre-treat the cells with various concentrations of the pyran derivative for 2 hours.

• Stimulate the cells with LPS (e.g., 1 µg/mL or 500 ng/mL) for an additional 20-22 hours.[15][21]

• After incubation, collect 50 µL of the cell culture supernatant from each well.

• Add 50 µL of sulfanilamide solution to each supernatant sample and incubate for 5-10 minutes at room temperature, protected from light.

• Add 50 µL of N-(1-naphthyl)ethylenediamine dihydrochloride solution and incubate for another 5-10 minutes at room temperature, protected from light.

• Measure the absorbance at 540 nm within 30 minutes.

• Quantify the nitrite concentration by comparing the absorbance values to a standard curve generated with known concentrations of sodium nitrite.

• Calculate the percentage of NO inhibition compared to the LPS-stimulated control.

III. Antimicrobial Applications: Combating Microbial Resistance

The rise of antimicrobial resistance necessitates the discovery of new classes of antimicrobial agents. Pyran derivatives have demonstrated a broad spectrum of activity against various pathogenic bacteria and fungi.[5][26]

A. Protocol: Synthesis of Spiro-4H-pyran Derivatives

Spiro-fused heterocyclic systems are of great interest due to their unique three-dimensional structures and significant biological activities.[5]

Materials:

• Cyanoacetohydrazide

• Ninhydrin

• Malononitrile

• Cyclic C-H acid (e.g., dimedone, 1,3-cyclohexanedione)

• Ethanol

• Standard laboratory glassware

Procedure:

• In a round-bottom flask, a mixture of cyanoacetohydrazide (1 mmol), ninhydrin (1 mmol), malononitrile (1 mmol), and a cyclic C-H acid (1 mmol) is refluxed in ethanol.[18]

• The reaction progress is monitored by TLC.

• Upon completion, the reaction mixture is cooled to room temperature.

• The precipitated solid product is collected by filtration.

• The crude product is washed with cold ethanol and recrystallized to afford the pure spiro-4H-pyran derivative.

• The structure of the synthesized compound is confirmed by spectroscopic methods.

B. Protocol: Evaluation of Antimicrobial Activity using the Broth Microdilution Method

The broth microdilution method is a standard technique used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[27][28]

Materials:

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Mueller-Hinton Broth (MHB) or other suitable broth medium

• Pyran derivative stock solution (in DMSO)

• Sterile 96-well microtiter plates

• Bacterial inoculum standardized to 0.5 McFarland turbidity

• Standard antibiotic (e.g., gentamicin) as a positive control

Procedure:

• Prepare serial two-fold dilutions of the pyran derivative in the broth medium in a 96-well microtiter plate. The concentration range should be broad enough to determine the MIC (e.g., 512 to 1 µg/mL).[27]

• Prepare a bacterial inoculum and adjust its turbidity to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

• Dilute the standardized inoculum in broth to achieve a final concentration of 5 x 10⁵ CFU/mL in each well.

• Inoculate each well of the microtiter plate with the bacterial suspension. Include a growth control well (broth and inoculum only) and a sterility control well (broth only).

• Incubate the plates at 37°C for 18-24 hours.

• The MIC is determined as the lowest concentration of the pyran derivative that completely inhibits visible bacterial growth.

Compound Type	Bacterial Strain	MIC (µg/mL)	Reference
Spiro-4H-pyran	Staphylococcus aureus	Varies	[5]
4H-Pyran	Mycobacterium bovis	Varies	[26]
Fused 4H-Pyran	Escherichia coli	Varies	[29]

IV. Conclusion and Future Perspectives

The pyran scaffold continues to be a remarkably versatile and fruitful starting point for the discovery of new drugs. The synthetic accessibility of a diverse range of pyran derivatives through efficient methods like multi-component reactions, coupled with their potent and varied biological activities, ensures their continued importance in medicinal chemistry.[6][17] Future research will likely focus on the development of more selective and potent pyran-based inhibitors for specific molecular targets, the exploration of novel therapeutic applications, and the optimization of their pharmacokinetic properties to translate their therapeutic potential into clinically successful drugs.

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• Taylor & Francis. (2022). Novel Indoline Spiro Derivatives As Anticancer Agents; Design, Synthesis, Molecular Docking Studies, and ADME Evaluation. Polycyclic Aromatic Compounds. [Link]

• PMC. (2017). Synthesis and Antimicrobial Evaluation of 4H-Pyrans and Schiff Bases Fused 4H-Pyran Derivatives as Inhibitors of Mycobacterium bovis (BCG). PMC. [Link]

• PubMed. (2021). Synthesis of pyranochalcone derivatives and their inhibitory effect on NF-κB activation. PubMed. [Link]

• PubMed. (2026). Design, synthesis, and antitumor evaluation of new functionalized spiroindenopyridotriazinepyrans. PubMed. [Link]

• New Journal of Chemistry (RSC Publishing). (2023). Targeting CDK2 and CDK7: rational design of pyrazolo[1,5-a]pyrimidine derivatives as potent anticancer agents. New Journal of Chemistry. [Link]

• PMC. (2015). Synthesis and Evaluation of the Antimicrobial Activity of Spiro-4H-pyran Derivatives on Some Gram Positive and Gram Negative Bacteria. PMC. [Link]

• MDPI. (2021). Discovery of New Pyrazolopyridine, Furopyridine, and Pyridine Derivatives as CDK2 Inhibitors: Design, Synthesis, Docking Studies, and Anti-Proliferative Activity. MDPI. [Link]

• PubMed. (2025). Synthesis, Anti-Inflammatory, and Molecular Docking Studies of New Heterocyclic Derivatives Comprising Pyrazole, Pyridine, and/or Pyran Moieties. PubMed. [Link]

• PMC. (2024). Evaluation of Novel Spiro-pyrrolopyridazine Derivatives as Anticancer Compounds: In Vitro Selective Cytotoxicity, Induction of Apoptosis, EGFR Inhibitory Activity, and Molecular Docking Analysis. PMC. [Link]

• International Journal of Molecular Sciences. (2021). Synthesis, in vitro Antimicrobial Activity, and Docking Studies of some Pyrano[2,3-c] Pyrazole Derivatives. International Journal of Molecular Sciences. [Link]

• PMC. (2022). Synthesis, biological evaluation, and in silico studies of new CDK2 inhibitors based on pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1][2][12]triazolo[1,5-c]pyrimidine scaffold with apoptotic activity. PMC. [Link]

• MDPI. (2023). Discovery of N,4-Di(1H-pyrazol-4-yl)pyrimidin-2-amine-Derived CDK2 Inhibitors as Potential Anticancer Agents: Design, Synthesis, and Evaluation. MDPI. [Link]

• ResearchGate. (2025). (PDF) Synthesis, Anti-Inflammatory, and Molecular Docking Studies of New Heterocyclic Derivatives Comprising Pyrazole, Pyridine, and/or Pyran Moieties. ResearchGate. [Link]

• ResearchGate. (2019). (PDF) Synthesis, characterization, and in vitro antimicrobial investigation of novel pyran derivatives based on 8-hydroxyquinoline. ResearchGate. [Link]

• PMC. (2025). Eco-friendly synthesis of novel pyrazole derivatives and their anticancer and CDK2 inhibitory activities. PMC. [Link]

• National Center for Biotechnology Information. (2012). Inhibiting NF-κB Activation by Small Molecules As a Therapeutic Strategy. PMC. [Link]

• MDPI. (2015). Inhibition of the NF-κB Signaling Pathway by a Novel Heterocyclic Curcumin Analogue. MDPI. [Link]

• ResearchGate. (2025). (PDF) Novel pyran-based anti-inflammatory agents: design, synthesis, and mechanistic studies in LPS-stimulated macrophages. ResearchGate. [Link]

• Longdom Publishing. (2021). Recent Advances in Natural Product-Based NF‑κB Inhibitors as Anticancer and Anti-Inflammatory Agents. Longdom Publishing. [Link]

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Application Note: 4-Oxotetrahydro-2H-pyran-3-carboxylic Acid and Its Esters as Versatile Building Blocks in Fused Heterocyclic Synthesis

Target Audience: Synthetic Organic Chemists, Medicinal Chemists, and Drug Development Professionals Content Focus: Mechanistic rationale, stability parameters, and validated experimental protocols for synthesizing pyran-fused heterocycles.

Introduction & Mechanistic Rationale

In modern medicinal chemistry, the incorporation of saturated oxygen heterocycles (such as tetrahydropyrans) into drug scaffolds is a proven strategy to improve aqueous solubility, lower lipophilicity (LogP), and enhance metabolic stability[1]. 4-Oxotetrahydro-2H-pyran-3-carboxylic acid represents a highly valuable β -keto acid building block used to construct these architectures.

The Free Acid vs. Ester Equivalents (Causality of Reagent Selection): While the free 4-oxotetrahydro-2H-pyran-3-carboxylic acid is the conceptual parent molecule, β -keto acids are notoriously unstable in their free form. They spontaneously undergo thermal decarboxylation via a six-membered cyclic transition state. Therefore, in practical organic synthesis, this building block is almost exclusively utilized as its stable ester equivalents—specifically methyl 4-oxotetrahydro-2H-pyran-3-carboxylate or the ethyl ester[2].

These esters act as potent bis-electrophiles . The ketone carbonyl at the C4 position and the ester carbonyl at the C3 position allow for highly regioselective condensation reactions with dinucleophiles (such as amidines, guanidines, and hydrazines). This dual reactivity makes them indispensable for synthesizing fused bicyclic systems like pyrano[4,3-d]pyrimidines and pyrano[4,3-c]pyrazoles, which are core scaffolds in p97 AAA ATPase inhibitors[3] and tankyrase inhibitors[4].

Physicochemical Properties & Stability Profile

To ensure reproducibility, it is critical to understand the handling parameters of the esterified building block.

Property	Data (Methyl Ester Equivalent)	Rationale / Implication for Synthesis
Chemical Formula	C₇H₁₀O₄	Contains the intact pyran ring and β -keto ester moiety.
Molecular Weight	158.15 g/mol	Low molecular weight allows for high atom economy in condensations.
Physical State	Colorless to pale yellow liquid/oil	Often requires storage under inert gas to prevent oxidative degradation.
pKa (Predicted)	~10.6	The acidic α -proton between the two carbonyls allows for facile enolization, which is the first step in nucleophilic attack.
Storage Conditions	2–8 °C under Nitrogen/Argon	Prevents hydrolysis of the ester back to the unstable free acid, which would subsequently decarboxylate[2].

Divergent Synthetic Pathways

The logical relationship between the building block and its downstream pharmaceutical targets is dictated by the choice of dinucleophile.

Figure 1: Divergent synthetic pathways of the β -keto ester building block reacting with dinucleophiles to form fused heterocyclic drug scaffolds.

Application 1: Synthesis of Pyrano[4,3-d]pyrimidines

Pyrano[4,3-d]pyrimidine derivatives are critical intermediates in the synthesis of anti-cancer agents, including selective inhibitors of the p97 AAA ATPase (e.g., CB-5083)[3] and Wnt-signaling modulators[4].

Experimental Protocol: Condensation with Amidine Hydrochlorides

Self-Validating System: This protocol utilizes in-process LC-MS tracking. The shift from the linear intermediate mass to the cyclized product mass [M-H₂O] serves as an internal validation of the dehydration step.

• Activation of the Dinucleophile:

  • Action: Suspend the amidine hydrochloride (1.2 equiv) in anhydrous methanol (0.5 M). Add sodium methoxide (NaOMe, 1.2 equiv) dropwise at 0 °C. Stir for 30 minutes.

  • Causality: Amidines are typically supplied as stable hydrochloride salts. NaOMe neutralizes the salt, liberating the free base required for the initial nucleophilic attack on the ketone carbonyl.

• Nucleophilic Attack (Intermediate Formation):

  • Action: Add methyl 4-oxotetrahydro-2H-pyran-3-carboxylate (1.0 equiv) dropwise to the mixture. Allow the reaction to warm to room temperature and stir for 2 hours.

  • Causality: The most nucleophilic nitrogen of the amidine attacks the most electrophilic center (the C4 ketone), forming a hemiaminal intermediate.

  • In-Process Control (IPC): Aliquot 10 µL, quench in LC-MS grade Acetonitrile/Water. LC-MS should show the disappearance of the starting mass (m/z 158) and the appearance of the uncyclized intermediate.

• Cyclization and Dehydration:

  • Action: Heat the reaction mixture to reflux (65 °C) for 12–16 hours.

  • Causality: Thermal energy is required to drive the intramolecular amidation (attack of the second nitrogen on the C3 ester carbonyl) and subsequent dehydration, forming the aromatic pyrimidine ring[3].

• Isolation and Purification:

  • Action: Cool to room temperature, concentrate in vacuo, and triturate the residue with ice-cold water. Filter the resulting precipitate and wash with cold diethyl ether.

  • Causality: The fused pyranopyrimidine product is generally insoluble in cold water, whereas the inorganic salts (NaCl) and unreacted amidine wash away, yielding high-purity product without the need for column chromatography.

Figure 2: Step-by-step experimental workflow for the synthesis of Pyrano[4,3-d]pyrimidines.

Application 2: Synthesis of Pyrano[4,3-c]pyrazoles

Fused pyranopyrazoles are frequently utilized as core structural motifs in chemokine receptor antagonists[5] and glucose uptake inhibitors[6].

Experimental Protocol: Condensation with Hydrazines

• Hydrazone Formation:

  • Action: Dissolve methyl 4-oxotetrahydro-2H-pyran-3-carboxylate (1.0 equiv) in absolute ethanol (0.3 M). Add hydrazine monohydrate (1.1 equiv) dropwise at room temperature.

  • Causality: Hydrazine is a potent alpha-effect nucleophile. It selectively attacks the more reactive C4 ketone over the C3 ester, rapidly forming a hydrazone intermediate. Ethanol is chosen as a protic solvent to stabilize the transition state via hydrogen bonding.

• Intramolecular Cyclization:

  • Action: Heat the reaction mixture to 80 °C (reflux) for 4–6 hours.

  • Causality: Heating overcomes the activation energy barrier for the terminal amine of the hydrazone to attack the adjacent ester group. This expels methanol as a leaving group, forming the stable, aromatic 1,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-ol core[6].

  • In-Process Control (IPC): Monitor via TLC (Petroleum Ether/EtOAc = 1:1). The starting ester ( Rf​≈0.6 ) will disappear, replaced by a highly polar baseline spot ( Rf​≈0.1−0.2 ) corresponding to the pyrazole.

• Product Recovery:

  • Action: Cool the mixture to 0 °C in an ice bath. A crystalline solid will precipitate. Filter under vacuum and wash with cold ethanol.

  • Causality: The rigid, hydrogen-bonding nature of the pyrazole core drastically reduces its solubility in cold ethanol, allowing for direct crystallization and avoiding tedious chromatographic purification.

References

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• World Intellectual Property Organization (WIPO)
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• The Journal of Organic Chemistry (ACS) Title: Assembly of Four Diverse Heterocyclic Libraries Enabled by Prins Cyclization... Source: ACS Publications URL:[Link]

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The Enantioselective Synthesis of Chiral Pyran Derivatives: A Comprehensive Guide for Researchers and Drug Development Professionals

The pyran scaffold is a cornerstone in the architecture of a multitude of natural products and pharmaceutically active compounds.[1] The specific three-dimensional arrangement, or stereochemistry, of these molecules is often critical to their biological function, making the development of methods for their enantioselective synthesis a paramount objective in medicinal chemistry and drug discovery.[2] This guide provides an in-depth exploration of the primary strategies for achieving high levels of stereocontrol in pyran synthesis, with a focus on organocatalysis, transition-metal catalysis, and enzymatic methods. We will delve into the mechanistic underpinnings of these approaches and provide detailed, field-proven protocols to empower researchers in this vital area of synthetic chemistry.

The Significance of Chirality in Pyran-Containing Molecules

Chiral molecules exist as non-superimposable mirror images, known as enantiomers. In a biological context, these enantiomers can exhibit vastly different pharmacological, toxicological, and metabolic properties.[2][3] One enantiomer of a chiral drug may be responsible for its therapeutic effect, while the other could be inactive or even detrimental.[2] Consequently, the ability to selectively synthesize a single enantiomer is a critical requirement for the development of safe and effective medicines.[2] The pyran ring system is a privileged structure found in numerous bioactive molecules, including those with anticancer, antiviral, and anti-inflammatory properties.[1][4] Therefore, robust and efficient methods for the enantioselective synthesis of chiral pyran derivatives are in high demand.

Key Strategies for Enantioselective Pyran Synthesis

The modern synthetic chemist has a powerful toolkit for the construction of chiral molecules. For pyran derivatives, three main catalytic approaches have proven to be particularly effective:

• Organocatalysis: Utilizing small, chiral organic molecules to catalyze asymmetric transformations.

• Transition-Metal Catalysis: Employing chiral complexes of transition metals to achieve high levels of enantioselectivity.

• Enzymatic Catalysis: Harnessing the inherent stereoselectivity of enzymes to perform highly specific transformations.

Each of these strategies offers unique advantages and is suited to different synthetic challenges. The choice of method will depend on factors such as the desired pyran structure, the availability of starting materials, and the required scale of the synthesis.

Organocatalytic Approaches: The Power of Small Molecules

Organocatalysis has emerged as a powerful and versatile tool in asymmetric synthesis.[5] By avoiding the use of often toxic and expensive metals, organocatalysis offers a more sustainable approach to the synthesis of chiral molecules. Several key organocatalytic strategies have been successfully applied to the enantioselective synthesis of pyran derivatives.

Asymmetric Michael Addition and Cascade Reactions

One of the most widely used organocatalytic methods for the synthesis of chiral pyrans involves the asymmetric Michael addition of a nucleophile to an α,β-unsaturated carbonyl compound, followed by a cyclization step.[5][6] Chiral amines, such as those derived from cinchona alkaloids or prolinol, are often employed as catalysts. These catalysts activate the substrates through the formation of chiral enamines or iminium ions, which then react with high stereocontrol.

A notable example is the amine-catalyzed Michael addition of cyclohexanone to electronically poor alkenes, followed by enolization and cyclization to afford functionalized pyrans with high enantioselectivities (up to 96% ee) and good yields.[5][6] This reaction creates three contiguous chiral centers in a single operation.

Mechanism of Organocatalytic Michael Addition-Cyclization:

Caption: Organocatalytic Michael Addition-Cyclization Pathway.

Asymmetric Hetero-Diels-Alder Reactions

The hetero-Diels-Alder reaction is a powerful tool for the construction of six-membered heterocyclic rings, including pyrans. By using a chiral catalyst, this reaction can be rendered enantioselective. Organocatalysts, particularly those based on cinchona alkaloids, have been shown to be effective in promoting asymmetric hetero-Diels-Alder reactions between electron-rich dienophiles and electron-deficient dienes. These reactions can provide access to a wide range of chiral dihydropyran derivatives with high levels of stereocontrol.

Transition-Metal Catalysis: Precision and Versatility

Transition-metal catalysis is a cornerstone of modern organic synthesis, offering unparalleled efficiency and selectivity for a vast array of chemical transformations.[7][8] In the context of chiral pyran synthesis, several transition metals, including palladium, rhodium, copper, and ruthenium, have been employed to great effect.

Palladium-Catalyzed Asymmetric Allylic Alkylation

Palladium-catalyzed asymmetric allylic alkylation (AAA) is a powerful and versatile method for the enantioselective formation of carbon-carbon and carbon-heteroatom bonds. This reaction has been successfully applied to the synthesis of chiral pyran derivatives. For instance, the palladium-catalyzed allylation of 3-ethyltetrahydro-2H-pyran-2-one with allyl methyl carbonate, using a chiral (R)-DM-BINAP ligand, provides a key intermediate for the synthesis of several natural products.[9]

Mechanism of Palladium-Catalyzed Asymmetric Allylic Alkylation:

Caption: Palladium-Catalyzed Asymmetric Allylic Alkylation.

Rhodium-Catalyzed Asymmetric Hydrogenation and Annulation

Rhodium catalysts are highly effective for the asymmetric hydrogenation of a wide range of unsaturated substrates.[10] While direct asymmetric hydrogenation to form chiral pyrans is less common, rhodium catalysis plays a crucial role in the synthesis of chiral building blocks that can be subsequently converted to pyrans. Additionally, rhodium-catalyzed intermolecular [4+2] annulation reactions have been developed for the enantioselective synthesis of spirocyclic benzopyranones.[11]

Copper-Catalyzed Asymmetric Reactions

Copper catalysis has emerged as a cost-effective and versatile alternative to catalysis with precious metals like palladium and rhodium. Copper-catalyzed regioselective [3+3] annulations of alkynyl ketimines with α-cyano ketones provide an efficient route to polysubstituted 4H-pyran derivatives containing a CF3-quaternary center.[12] Preliminary studies have shown that a dual organo/copper catalytic system can achieve good enantioselectivities in this transformation.[5]

Catalyst System	Substrate	Product	Yield (%)	ee (%)	Reference
Chiral Amine	Cyclohexanone & electron-poor alkene	Substituted Pyran	up to 90	up to 96	[5][6]
Pd/(R)-DM-BINAP	3-ethyltetrahydro-2H-pyran-2-one & allyl methyl carbonate	(R)-3-allyl-3-ethyltetrahydro-2H-pyran-2-one	-	-	[9]
Cu(OAc)2 / Chiral Thiourea	Alkynyl ketimine & α-cyano ketone	Polysubstituted 4H-Pyran	86-99	71-78	[5][12]
RuCl(mesitylene)/(S,S)-TsDPEN	Racemic α-aryl γ-keto malononitrile	Chiral 3,4-dihydro-2H-pyrancarbonitrile	72-90	94-99	[6]

Enzymatic Approaches: Nature's Catalysts

Enzymes are nature's catalysts, exhibiting remarkable efficiency, specificity, and stereoselectivity under mild reaction conditions.[3] The use of enzymes in organic synthesis, known as biocatalysis, offers a green and sustainable alternative to traditional chemical methods.[3] Lipases and transaminases are two classes of enzymes that have shown great promise in the enantioselective synthesis of chiral pyran derivatives and their precursors.

Lipase-Catalyzed Kinetic Resolution

Lipases are enzymes that catalyze the hydrolysis of esters. In organic solvents, they can be used to catalyze the reverse reaction, esterification or transesterification.[13] Lipases are often highly enantioselective, meaning they will preferentially react with one enantiomer of a racemic mixture.[14] This property can be exploited in a process called kinetic resolution, where one enantiomer is selectively transformed into a new product, leaving the other enantiomer unreacted.[15] This allows for the separation of the two enantiomers. Lipase-catalyzed kinetic resolution has been used for the synthesis of a variety of chiral alcohols and esters that are valuable precursors to chiral pyrans.

Transaminase-Catalyzed Asymmetric Synthesis

Transaminases are enzymes that catalyze the transfer of an amino group from an amino donor to a ketone or aldehyde, producing a chiral amine.[16] These enzymes are highly enantioselective and can be used for the asymmetric synthesis of a wide range of chiral amines.[17][18] While not directly producing pyrans, the chiral amines synthesized using transaminases are valuable building blocks for the synthesis of more complex molecules, including pyran-containing pharmaceuticals.[19]

Chemoenzymatic Synthesis:

A powerful strategy that combines the advantages of both chemical and enzymatic catalysis is chemoenzymatic synthesis.[20] In this approach, an enzymatic reaction is used to create a key chiral intermediate, which is then elaborated into the final target molecule using traditional chemical methods. This can significantly shorten synthetic routes and improve overall efficiency.

Application Notes and Protocols

General Considerations for Enantioselective Synthesis

• Solvent and Temperature: The choice of solvent and reaction temperature can have a significant impact on the enantioselectivity of a reaction. These parameters should be carefully optimized for each new substrate.

• Catalyst Loading: The amount of catalyst used can also affect the reaction outcome. It is generally desirable to use the lowest possible catalyst loading that still provides a good reaction rate and high enantioselectivity.

• Moisture and Air: Many organometallic catalysts are sensitive to moisture and air. Reactions involving these catalysts should be carried out under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents.

• Purification: The purification of chiral products often requires specialized techniques, such as flash chromatography on silica gel or preparative chiral HPLC.

Protocol 1: Organocatalytic Enantioselective Synthesis of a Substituted Pyran

This protocol is adapted from the work of Lin and coworkers for the amine-catalyzed Michael addition and subsequent cyclization to form a chiral pyran derivative.[5][6]

Materials:

• Trans-2-aroyl-3-arylacrylonitrile (1.0 equiv)

• Cyclohexanone (2.0 equiv)

• Chiral amine catalyst (e.g., (S)-(-)-α,α-diphenyl-2-pyrrolidinemethanol trimethylsilyl ether) (20 mol%)

• Anhydrous toluene

• Nitrogen atmosphere

Procedure:

• To a flame-dried Schlenk tube under a nitrogen atmosphere, add the chiral amine catalyst.

• Add anhydrous toluene to dissolve the catalyst.

• Add the trans-2-aroyl-3-arylacrylonitrile to the solution.

• Add the cyclohexanone to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by thin-layer chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired chiral pyran derivative.

• Determine the enantiomeric excess by chiral high-performance liquid chromatography (HPLC).

Protocol 2: Determination of Enantiomeric Excess by Chiral HPLC

The determination of enantiomeric excess (ee) is crucial for evaluating the success of an asymmetric synthesis.[21][22] Chiral HPLC is the most common method for this analysis.[21]

General Procedure:

• Column Selection: Choose a chiral stationary phase (CSP) that is appropriate for the class of compound being analyzed. Polysaccharide-based CSPs (e.g., Chiralcel®, Chiralpak®) are often a good starting point for a wide range of compounds.[4][23]

• Mobile Phase Screening: Screen a variety of mobile phases, typically mixtures of a non-polar solvent (e.g., hexane or heptane) and a polar modifier (e.g., isopropanol or ethanol), to achieve baseline separation of the enantiomers. Small amounts of an acidic or basic additive may be required to improve peak shape.

• Sample Preparation: Dissolve a small amount of the purified product in the mobile phase.

• Injection and Analysis: Inject the sample onto the chiral HPLC system and record the chromatogram.

• Calculation of Enantiomeric Excess: Integrate the peak areas of the two enantiomers and calculate the ee using the following formula: % ee = [ (Area of major enantiomer - Area of minor enantiomer) / (Area of major enantiomer + Area of minor enantiomer) ] x 100

Example HPLC Conditions for a Chiral Pyran Derivative:

• Column: Chiralpak® AD-H

• Mobile Phase: Hexane/Isopropanol = 90/10

• Flow Rate: 1.0 mL/min

• Detection: UV at 254 nm

Conclusion and Future Outlook

The enantioselective synthesis of chiral pyran derivatives is a vibrant and rapidly evolving field of research. Organocatalysis, transition-metal catalysis, and enzymatic methods all provide powerful and complementary approaches to the construction of these important molecules. The continued development of new catalysts and synthetic methods will undoubtedly lead to even more efficient and selective routes to a wider range of chiral pyran derivatives. These advances will have a significant impact on the discovery and development of new medicines and other valuable chemical products. As our understanding of the intricate relationship between molecular chirality and biological activity deepens, the importance of enantioselective synthesis will only continue to grow.

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• Wang, Y., et al. (2022). Rhodium(III)-Catalyzed Triple Aryl/Alkenyl C−H Bond Activation of Aryl Enaminones to Access Naphtho[1,8-bc]pyrans. Organic Letters, 24(39), 7136-7141. [Link]

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Application Note: Scale-Up Synthesis and Isolation of 4-Oxotetrahydro-2H-pyran-3-carboxylic Acid

Document Type: Process Chemistry Protocol & Application Note Target Audience: Process Chemists, Scale-Up Engineers, and Drug Development Professionals

Executive Summary & Strategic Overview

The 4-tetrahydropyranyl motif is a privileged pharmacophore embedded in numerous active pharmaceutical ingredients (APIs), including tankyrase inhibitors, pyranopyrimidines, and complex macrolides like Lasonolide A [3, 4]. Within this chemical space, 4-oxotetrahydro-2H-pyran-3-carboxylic acid and its corresponding alkyl esters serve as critical bifunctional building blocks.

Synthesizing the free β -keto acid at scale presents a significant process chemistry challenge. β -keto acids are thermodynamically unstable and prone to spontaneous decarboxylation via a six-membered cyclic transition state, yielding tetrahydro-4H-pyran-4-one [2]. This application note details a highly scalable, self-validating protocol that leverages a low-temperature Dieckmann condensation followed by strictly controlled saponification to isolate the free acid without thermal degradation[1].

Mechanistic Pathway & Route Selection

For industrial scale-up, two primary pathways are viable:

• Enolate Acylation (Route A): Direct carboxylation of commercially available tetrahydro-4H-pyran-4-one using dialkyl carbonates and a strong base (e.g., NaOMe or NaH). While direct, this route relies on the availability and cost of the pre-formed pyranone.

• Dieckmann Condensation (Route B): Assembly from cheap acyclic precursors. Ethyl acrylate and ethyl 3-hydroxypropionate undergo an oxa-Michael addition to form diethyl 4-oxaheptanedioate, which is subsequently cyclized [1]. This is the preferred route for multi-kilogram scale due to superior atom economy and lower raw material costs.

Figure 1: Convergent synthetic pathways for 4-Oxotetrahydro-2H-pyran-3-carboxylic acid.

Scale-Up Protocols (Self-Validating Systems)

Step 1: Dieckmann Condensation to Ethyl 4-oxotetrahydro-2H-pyran-3-carboxylate

This step constructs the pyran ring via an intramolecular Claisen-type condensation.

Materials:

• Diethyl 4-oxaheptanedioate (1.0 eq)

• Sodium ethoxide (NaOEt, 21 wt% in ethanol) (1.2 eq)

• Anhydrous Toluene (10 volumes)

Procedure:

• Charge a jacketed reactor with anhydrous toluene and cool to -10°C under a nitrogen atmosphere.

• Add the NaOEt solution portion-wise over 30 minutes, maintaining the internal temperature below -5°C.

• Begin dropwise addition of diethyl 4-oxaheptanedioate over 2 hours.

• Stir the reaction mixture at 0°C for 4 hours.

• Quench the reaction by slowly adding glacial acetic acid (1.2 eq) until the pH of the aqueous wash reaches 6.0.

• Extract with ethyl acetate, wash with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

Expertise & Experience (Causality): Why use NaOEt at -10°C? The Dieckmann condensation is reversible. At elevated temperatures, the basic conditions promote the retro-Dieckmann reaction, leading to ring opening and subsequent polymerization of the acyclic intermediates. Maintaining the reaction at low temperatures ensures kinetic trapping of the cyclic enolate. Furthermore, quenching with acetic acid rather than a strong mineral acid prevents premature hydrolysis of the ester [1].

Self-Validation Checkpoint: Withdraw a 50 µL reaction aliquot, quench with 100 µL of 1M pH 6 buffer, extract with 500 µL EtOAc, and analyze via GC-FID. The system validates readiness for Step 2 only when the acyclic diester peak area is < 2% relative to the cyclic β -keto ester product.

Step 2: Controlled Saponification to the Free Acid

This step hydrolyzes the ester to the target free acid while strictly avoiding thermal decarboxylation.

Materials:

• Ethyl 4-oxotetrahydro-2H-pyran-3-carboxylate (1.0 eq)

• Lithium hydroxide monohydrate ( LiOH⋅H2​O ) (1.1 eq)

• THF / H2​O (3:1 v/v, 8 volumes)

• 1M Citric Acid (aqueous, pre-chilled to 2°C)

Procedure:

• Dissolve the ester in the THF/ H2​O mixture and cool the reactor jacket to 0°C.

• Add LiOH⋅H2​O dissolved in a minimum amount of water dropwise over 1 hour. Maintain internal temperature ≤ 5°C.

• Stir at 0–5°C for 3 hours.

• Critical Step: Slowly add pre-chilled 1M citric acid until the pH reaches 3.5–4.0. Do not allow the temperature to exceed 5°C during acidification.

• Immediately extract the aqueous layer with cold ethyl acetate (3 x 4 volumes).

• Dry the combined organic layers over Na2​SO4​ and concentrate under high vacuum at room temperature or below (water bath ≤ 20°C).

Expertise & Experience (Causality): Why use citric acid and strict temperature control? β -keto acids possess a carbonyl oxygen perfectly positioned to accept the carboxylic proton via a 6-membered cyclic transition state, driving the expulsion of CO2​ . Using a weak, buffered acid like citric acid (instead of HCl) prevents the formation of a highly localized, strongly acidic microenvironment that catalyzes this degradation. Keeping the temperature below 5°C suppresses the thermal energy required to overcome the decarboxylation activation barrier [2].

Self-Validation Checkpoint: Monitor the aqueous phase post-LiOH addition by LC-MS (ESI-). The absence of the ester [M+H]+ signal and the exclusive presence of the m/z 143 [M−H]− signal validates complete saponification. If ester remains, add 0.05 eq LiOH and stir for an additional 30 minutes.

Process Analytical Technology (PAT) & Quality Control

To ensure batch-to-batch reproducibility, the following analytical parameters must be monitored. Note that in solution, both the ester and the free acid exist as an equilibrium mixture of keto and enol tautomers. Analysts should expect a characteristic enol -OH proton resonance far downfield (> 11 ppm) in 1H NMR.

Table 1: PAT and Release Specifications

Process Stage	Analytical Method	Target Parameter	Acceptance Criteria
Oxa-Michael Addition	GC-FID	Conversion to Diethyl 4-oxaheptanedioate	> 98% (Area%)
Dieckmann Cyclization	HPLC-UV (210 nm)	Formation of Cyclic Ester	> 95% purity, < 2% acyclic dimer
Saponification	LC-MS (ESI-)	Free Acid Formation ( m/z 143 [M−H]− )	> 98% conversion
Final Product Storage	Karl Fischer	Moisture Content	< 0.5% w/w
Stability / Degradation	1H NMR ( CDCl3​ )	Decarboxylation (THP-4-one peak at ~2.4 ppm)	< 1% THP-4-one

Storage and Handling Recommendations

Due to the inherent instability of the free 4-oxotetrahydro-2H-pyran-3-carboxylic acid, long-term storage is not recommended. If immediate use in a subsequent coupling step (e.g., automated amide synthesis or heterocyclic fusion)[3] is not possible, the product must be:

• Stored under an inert Argon atmosphere.

• Kept strictly at or below -20°C.

• Alternatively, isolated and stored as the more stable sodium or lithium carboxylate salt, which disrupts the cyclic hydrogen-bonding network required for decarboxylation.

References

• Method for synthesizing 4-oxotetrahydro-2H-pyran-3-carboxylic acid ethyl ester Source: Chinese Patent CN104496858A URL
• Source: Organic Process Research & Development (ACS Publications)
• Source: The Journal of Organic Chemistry (ACS Publications)
• Source: World Intellectual Property Organization (WO 2017/099424 A1)

Application Note: Advanced Analytical Characterization of Pyran and Tetrahydropyran Scaffolds

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Content Focus: Structural elucidation, stereochemical assignment, and purity profiling of pyran-based compounds.

Introduction & Core Rationale

Pyran and tetrahydropyran (THP) rings are ubiquitous structural motifs found in natural products, carbohydrates, and synthetic pharmaceuticals. In drug discovery, THP scaffolds are frequently utilized as conformationally restricted, polar bioisosteres for piperidines and other cyclic amines to enhance drug-like properties[1].

However, the inherent conformational flexibility of these six-membered oxygen heterocycles—often transitioning between chair ( 4C1​ / 1C4​ ), boat, and half-chair conformations—presents unique analytical challenges. Accurately characterizing these compounds requires a multi-modal analytical strategy to resolve complex stereocenters, define intra-annular torsion angles, and confirm absolute structural connectivity.

Figure 1: Multi-modal analytical workflow for the comprehensive characterization of pyran derivatives.

High-Resolution NMR Spectroscopy: The Gold Standard for Stereochemistry

Nuclear Magnetic Resonance (NMR) spectroscopy is the definitive technique for resolving the stereochemistry and conformational dynamics of pyran rings[2]. The assignment of stereochemistry relies heavily on vicinal proton-proton coupling constants ( 3JHH​ ), which are governed by the Karplus relationship[3].

Experimental Protocol: 1D and 2D NMR Acquisition

• Sample Preparation: Dissolve 5–10 mg of the purified pyran derivative in 0.6 mL of a high-purity deuterated solvent (e.g., CDCl 3​ or DMSO- d6​ )[2].

  • Causality: CDCl 3​ is preferred for non-polar pyrans to minimize viscosity-induced line broadening. Conversely, DMSO- d6​ is utilized when identifying exchangeable hydroxyl protons (common in sugar-derived pyrans) because its strong hydrogen-bonding capability slows proton exchange, allowing the observation of critical 3JH,OH​ couplings.

• Instrument Setup: Utilize a high-resolution spectrometer ( ≥ 400 MHz). Tune and shim the probe to achieve a line width of < 1 Hz for the internal standard (TMS)[2].

• 1 H NMR Acquisition: Set the spectral width to encompass all expected signals (e.g., 0–12 ppm). Use an acquisition time of 2–4 seconds and a relaxation delay (d1) of 1–5 seconds[2].

  • Causality: A sufficient relaxation delay ensures complete longitudinal relaxation ( T1​ ), which is absolutely critical for accurate signal integration when quantifying diastereomeric ratios in pyran mixtures.

• 2D NMR (COSY, HSQC, HMBC, NOESY): For NOESY experiments, optimize the mixing time (typically 300–500 ms) based on the molecular weight.

  • Causality: This specific mixing time window captures the Nuclear Overhauser Effect (NOE) through-space interactions between 1,3-diaxial protons, definitively confirming the chair conformation.

Data Interpretation & Conformational Analysis

In a standard 4C1​ chair conformation, axial-axial proton couplings ( 3Ja,a​ ) are typically large (8–12 Hz), while axial-equatorial ( 3Ja,e​ ) and equatorial-equatorial ( 3Je,e​ ) couplings are significantly smaller (2–5 Hz)[3]. Deviations from these values often indicate a distorted chair or a half-chair conformation, which is frequently observed in highly substituted or halogenated pyran analogues due to 1,3-diaxial repulsion[4].

Figure 2: Decision tree for stereochemical assignment of pyran rings based on vicinal coupling constants.

LC-HRMS for Mass Confirmation and Fragmentation Profiling

While NMR establishes connectivity, Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) ensures exact molecular weight confirmation and trace impurity profiling. Pyran compounds exhibit highly characteristic fragmentation pathways under Collision-Induced Dissociation (CID), making tandem MS (MS/MS) an invaluable structural tool[1].

Experimental Protocol: LC-HRMS Workflow

• Chromatography: Utilize a C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 μ m).

  • Mobile Phase A: 0.1% Formic acid in HPLC-grade water.

  • Mobile Phase B: 0.1% Formic acid in Acetonitrile.

  • Causality: Formic acid acts as a proton source to promote efficient ionization [M+H]+ in positive Electrospray Ionization (ESI+) mode. It provides a stable baseline without causing premature in-source fragmentation of the relatively fragile pyran ether linkage.

• Mass Spectrometry Parameters: Operate in ESI+ mode. Set the capillary voltage to 3.0 kV and the desolvation temperature to 350°C.

• Tandem MS (MS/MS) Execution: Apply a normalized collision energy (NCE) sweep of 20–40 eV.

  • Causality: A stepped NCE sweep guarantees the capture of both low-energy neutral losses (e.g., the loss of water from hydroxylated pyrans) and higher-energy ring-cleavage events, such as the Retro-Diels-Alder (RDA) fragmentation, which is a hallmark of pyran derivatives.

Quantitative Data Summary

The following table summarizes the benchmark analytical parameters expected when characterizing standard pyran and tetrahydropyran scaffolds.

Analytical Parameter	Typical Value / Observation	Structural Significance
1 H NMR: Anomeric/O-CH ( 3Ja,a​ )	8.0 - 12.1 Hz	Indicates anti-periplanar (axial-axial) relationship; confirms standard chair conformation[3].
1 H NMR: Anomeric/O-CH ( 3Ja,e​ / 3Je,e​ )	2.0 - 5.0 Hz	Indicates gauche relationship; confirms equatorial substituent or distorted half-chair ring[3].
13 C NMR: Anomeric Carbon (C1)	90.0 - 105.0 ppm	Characteristic highly deshielded shift due to two adjacent electronegative oxygen atoms.
13 C NMR: Ether Carbons (C2-C6)	60.0 - 80.0 ppm	Standard chemical shift range for oxygen-bearing sp 3 carbons in the pyran ring[2].
MS/MS: Neutral Loss	-18 Da or -32 Da	Diagnostic loss of H 2​ O (hydroxyl pyrans) or CH 3​ OH (methoxy pyrans)[1].
X-Ray: C-C Bond Lengths	1.50 - 1.54 Å	Confirms sp 3 hybridized framework; deviations indicate intra-annular strain[4].

References

• The Journal of Organic Chemistry. The Synthesis, Structure, and Anticancer Activity of cis- and trans-4',7-Dihydroxyisoflavan-4-ols. ACS Publications. URL:[Link]

• ResearchGate. Synthesis and Conformational Analysis of Pyran Inter-Halide Analogues of D-Talose. URL:[Link]

Sources

• 1. (3,3-Dimethyltetrahydro-2H-pyran-4-yl)methanamine | 1492773-52-0 | Benchchem [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Purification of 4-Oxotetrahydro-2H-pyran-3-carboxylic acid: Methodologies and Protocols for High-Purity Isolation

An Application Guide

Abstract

4-Oxotetrahydro-2H-pyran-3-carboxylic acid is a pivotal heterocyclic building block in medicinal chemistry and materials science. Its structural features, including a ketone, a carboxylic acid, and a tetrahydropyran ring system, make it a versatile synthon for developing complex molecular architectures. The purity of this intermediate is paramount, as trace impurities can significantly compromise the yield, stereoselectivity, and biological activity of downstream products. This document provides a comprehensive guide to the purification of 4-Oxotetrahydro-2H-pyran-3-carboxylic acid, detailing robust protocols for crystallization, acid-base extraction, and column chromatography. The methodologies are presented with a focus on the underlying chemical principles to empower researchers to adapt and troubleshoot these techniques effectively.

Introduction: The Importance of Purity

The utility of a synthetic intermediate is directly proportional to its purity. In the context of drug development, even minor impurities can lead to unforeseen side reactions, complicate structural analysis, and introduce confounding variables in biological assays. 4-Oxotetrahydro-2H-pyran-3-carboxylic acid is often synthesized via methods like the Dieckmann condensation of acyclic diester precursors or the hydrolysis of its corresponding ester.[1] These synthetic routes can introduce a variety of impurities, including:

• Unreacted Starting Materials: Such as the precursor ester (e.g., ethyl 4-oxotetrahydro-2H-pyran-3-carboxylate).

• Acyclic Precursors: The uncyclized diester that failed to undergo condensation.

• Reaction Byproducts: Compounds formed from side reactions inherent to the synthetic process.

• Solvents and Reagents: Residual solvents or catalysts used in the synthesis and initial workup.

This guide provides researchers with three primary, validated methods to mitigate these impurities and obtain the target compound with a purity suitable for the most demanding applications.

Foundational Purification Strategies

The selection of a purification strategy is dictated by the physicochemical properties of the target compound and its impurities. The presence of both a polar ketone and a highly polar, acidic carboxylic acid group in the target molecule informs our approach.

Recrystallization

Recrystallization is a powerful technique for purifying solid compounds, leveraging differences in solubility between the desired compound and its impurities in a given solvent at different temperatures. An ideal solvent will dissolve the compound sparingly at room temperature but completely at its boiling point.

Causality Behind Solvent Selection: The polarity of 4-Oxotetrahydro-2H-pyran-3-carboxylic acid suggests that polar solvents are required for dissolution. However, highly polar solvents like methanol or water may dissolve the compound too readily even at low temperatures. Therefore, a binary solvent system or a moderately polar single solvent is often optimal. The solubility of carboxylic acids in organic solvents can be significantly influenced by the presence of small amounts of water.[2] This phenomenon can be exploited to fine-tune the crystallization process.

Acid-Base Extraction

This classic liquid-liquid extraction technique is exceptionally effective for separating acidic compounds from neutral or basic impurities. The protocol hinges on the reversible protonation/deprotonation of the carboxylic acid group to shuttle it between an organic phase and an aqueous phase.

Mechanistic Principle:

• Basification: The crude mixture is dissolved in an organic solvent immiscible with water (e.g., ethyl acetate). An aqueous solution of a weak base, such as sodium bicarbonate, is added. The base deprotonates the carboxylic acid, forming the highly water-soluble sodium carboxylate salt, which partitions into the aqueous layer. Neutral impurities remain in the organic layer.

• Acidification: The layers are separated, and the aqueous layer containing the sodium carboxylate is acidified with a strong acid (e.g., HCl). This re-protonates the carboxylate, causing the neutral carboxylic acid to precipitate out of the aqueous solution, as it is typically much less soluble in water.

Flash Column Chromatography

For removing impurities with polarities similar to the target compound, flash column chromatography is the method of choice. It separates compounds based on their differential adsorption to a solid stationary phase (typically silica gel) and elution with a liquid mobile phase.

Expert Insights on Mobile Phase: Carboxylic acids are notorious for "tailing" or "streaking" on silica gel columns. This occurs because the acidic protons on the silica surface can interact with the carboxylate group, leading to poor separation. To suppress this interaction and achieve sharp, well-defined bands, a small amount of a volatile acid (e.g., 0.5-1% acetic acid or formic acid) is typically added to the eluent. This ensures the target compound remains fully protonated and elutes symmetrically.

Experimental Protocols

Safety Precaution: Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and gloves. The target compound is classified as a skin and eye irritant.[3]

Protocol 1: Purification by Recrystallization

This protocol describes a general method for identifying a suitable solvent system and performing the recrystallization.

Materials:

• Crude 4-Oxotetrahydro-2H-pyran-3-carboxylic acid

• Selection of solvents for screening (e.g., Ethyl Acetate, Isopropanol, Acetone, Toluene, Water, Hexanes)

• Erlenmeyer flasks

• Hot plate/stirrer

• Büchner funnel and filter paper

• Vacuum flask

Procedure:

• Solvent Screening:

  • Place ~20-30 mg of the crude material into several small test tubes.

  • Add a potential solvent dropwise at room temperature. Note if the solid dissolves easily. A good solvent will not dissolve the solid well at room temperature.

  • Heat the tubes that did not show good room-temperature solubility. A good solvent will fully dissolve the solid upon heating.

  • Allow the heated solutions to cool slowly to room temperature and then in an ice bath. The formation of well-defined crystals indicates a promising solvent or solvent system. A common and effective system for compounds of this type is Ethyl Acetate/Hexanes.

• Dissolution: Place the bulk of the crude material in an appropriately sized Erlenmeyer flask. Add the chosen solvent (e.g., ethyl acetate) portion-wise while heating and stirring until the solid is just fully dissolved. Use the minimum amount of hot solvent necessary.

• Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal and heat for another 5-10 minutes. Perform a hot filtration to remove the charcoal.

• Crystallization: Remove the flask from the heat source and allow it to cool slowly to room temperature. If using a co-solvent like hexanes, add it slowly to the hot ethyl acetate solution until slight turbidity persists, then re-heat to clarify and allow to cool. Slow cooling promotes the formation of larger, purer crystals.

• Chilling: Once the flask has reached room temperature, place it in an ice-water bath for at least 30 minutes to maximize crystal yield.

• Isolation and Drying: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of ice-cold solvent. Dry the purified crystals under vacuum.

Protocol 2: Purification by Acid-Base Extraction

Materials:

• Crude 4-Oxotetrahydro-2H-pyran-3-carboxylic acid

• Ethyl Acetate (or Dichloromethane)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• 3 M Hydrochloric Acid (HCl)

• Deionized Water

• Brine (saturated aqueous NaCl)

• Separatory funnel

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

• Rotary evaporator

Procedure:

• Dissolution: Dissolve the crude material in ethyl acetate (approx. 10-20 mL per gram of crude solid) in a separatory funnel.

• Base Wash: Add an equal volume of saturated NaHCO₃ solution to the separatory funnel. Stopper the funnel and shake vigorously, venting frequently to release CO₂ pressure.

• Separation: Allow the layers to separate. Drain the lower aqueous layer into a clean Erlenmeyer flask.

• Re-extraction: Repeat the extraction of the organic layer with fresh NaHCO₃ solution two more times to ensure complete recovery of the acid. Combine all aqueous extracts.

• Acidification: Cool the combined aqueous extracts in an ice bath. Slowly add 3 M HCl dropwise while stirring until the pH is ~2-3 (verify with pH paper). A white precipitate of the purified product should form.

• Isolation: Collect the precipitated solid by vacuum filtration. Wash the solid with a small amount of cold deionized water.

• Drying: Dry the purified product under high vacuum. If any product remains in the acidic aqueous filtrate, it can be recovered by extraction with ethyl acetate, followed by drying the organic layer over Na₂SO₄, filtering, and evaporating the solvent.

Protocol 3: Purification by Flash Column Chromatography

Materials:

• Silica gel (230-400 mesh)

• Crude 4-Oxotetrahydro-2H-pyran-3-carboxylic acid

• Eluent: Ethyl Acetate/Hexanes mixture (e.g., starting with 30:70) containing 0.5% Acetic Acid

• Glass chromatography column

• Compressed air or pump for flash chromatography

• Test tubes or fraction collector

Procedure:

• Column Packing: Pack the chromatography column with silica gel as a slurry in the initial, low-polarity eluent (e.g., 20% Ethyl Acetate in Hexanes + 0.5% Acetic Acid).

• Sample Loading: Dissolve the crude material in a minimal amount of the eluent or a slightly more polar solvent like dichloromethane. Alternatively, perform a "dry load" by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the column.

• Elution: Begin eluting the column with the mobile phase, gradually increasing the polarity (e.g., from 30% to 50% Ethyl Acetate in Hexanes, all containing 0.5% Acetic Acid). Use pressure to achieve a flow rate of about 2 inches/minute.

• Fraction Collection: Collect fractions and monitor the elution process using Thin Layer Chromatography (TLC). The carboxylic acid can be visualized on a TLC plate using a UV lamp (if UV active) or by staining with a potassium permanganate solution.

• Isolation: Combine the pure fractions, and remove the solvent and acetic acid using a rotary evaporator. It may be necessary to co-evaporate with a solvent like toluene to azeotropically remove the final traces of acetic acid.

Visualization of Workflows

Overall Purification Strategy

The following diagram illustrates a logical sequence for purifying crude 4-Oxotetrahydro-2H-pyran-3-carboxylic acid.

Caption: A general workflow for the purification of the target acid.

Acid-Base Extraction Workflow

Caption: Detailed steps of the acid-base liquid-liquid extraction protocol.

Summary of Purification Methods

Method	Principle	Impurities Removed	Advantages	Limitations & Considerations
Recrystallization	Differential solubility	Insoluble impurities and those with significantly different solubility profiles.	Highly effective for achieving high crystalline purity; scalable.	Requires finding a suitable solvent system; potential for product loss in the mother liquor.
Acid-Base Extraction	Reversible salt formation and phase partitioning	Neutral and basic organic impurities.	Excellent for removing non-acidic byproducts; high capacity.	Will not separate other acidic impurities; requires handling of acids and bases.
Column Chromatography	Differential adsorption to a stationary phase	Impurities with different polarities, including structurally similar ones.	High resolving power; adaptable to a wide range of impurities.	Labor-intensive; requires significant solvent volumes; potential for tailing if not optimized.

References

• Google Patents. (2015). CN104496858A - Method for synthesizing 4-oxotetrahydro-2H-pyran-3-carboxylic acid ethyl ester.

• Starr, J. N., & King, C. J. (1992). Water-enhanced solubility of carboxylic acids in organic solvents and its application to extraction processes. Industrial & Engineering Chemistry Research, 31(11). [Link]

Sources

• 1. CN104496858A - Method for synthesizing 4-oxotetrahydro-2H-pyran-3-carboxylic acid ethyl ester - Google Patents [patents.google.com]
• 2. Water-enhanced solubility of carboxylic acids in organic solvents and its application to extraction processes (Journal Article) | OSTI.GOV [osti.gov]
• 3. fishersci.com [fishersci.com]

Technical Notes & Optimization

Technical Support Center: Optimizing 4-Oxotetrahydro-2H-pyran-3-carboxylate Synthesis

Welcome to the Technical Support Center for the synthesis of 4-oxotetrahydro-2H-pyran-3-carboxylic acid derivatives (e.g., methyl or ethyl esters). These β -keto esters are critical building blocks in medicinal chemistry, frequently utilized to construct spirocyclic degrons, kinase inhibitors, and complex macrolides . However, synthesizing the tetrahydropyran (THP) β -keto ester architecture presents unique challenges, including competing β -elimination, poor regioselectivity, and decarboxylation.

This guide provides field-proven troubleshooting strategies, mechanistic insights, and validated protocols to maximize your isolated yields.

Mechanistic Pathways & Common Pitfalls

Understanding the reaction landscape is the first step in troubleshooting. The two primary industrial and laboratory routes are the direct C-carboxylation of tetrahydro-4H-pyran-4-one and the Dieckmann condensation of dialkyl 4-oxa-1,7-heptanedioate.

Fig 1. Pathways and side-reactions in 4-oxotetrahydropyran-3-carboxylate synthesis.

Troubleshooting FAQs

Q1: During the direct carboxylation of tetrahydro-4H-pyran-4-one, I am observing significant formation of the 3,5-dicarboxylate byproduct. How can I improve mono-selectivity? Analysis & Causality: When using standard reagents like dimethyl carbonate (DMC) or diethyl carbonate with bases like NaH or LDA, the initially formed mono- β -keto ester product is more acidic than the starting ketone. Proton transfer occurs rapidly, generating the enolate of the product, which then reacts with a second equivalent of the carbonate to form the 3,5-dicarboxylate. Solution: Switch your acylating agent to Mander's reagent (methyl cyanoformate). Mander's reagent is highly C-selective and reacts cleanly with lithium enolates at -78 °C. Because cyanide is a superior leaving group compared to methoxide, the reaction proceeds rapidly without requiring excess base, effectively halting at mono-carboxylation .

Q2: My Dieckmann condensation of diethyl 4-oxa-1,7-heptanedioate is yielding a complex mixture of linear oligomers instead of the cyclic product. What is going wrong? Analysis & Causality: The Dieckmann condensation is an intramolecular Claisen condensation. If the concentration of the diester is too high, intermolecular condensation outcompetes the intramolecular cyclization, leading to oligomerization. Furthermore, the ether oxygen at the 4-position of the precursor makes the intermediate highly susceptible to β -elimination under strong basic conditions . Solution: Implement high-dilution conditions (e.g., 0.05 M to 0.1 M in solvent). Add the diester dropwise to the base solution over several hours. Maintain strict temperature control between -10 °C and 0 °C to suppress β -elimination while providing enough thermal energy for cyclization .

Q3: My isolated yield drops significantly during workup, and I detect starting material (tetrahydro-4H-pyran-4-one) in the NMR. Is the reaction reversing? Analysis & Causality: The reaction is not reversing; the product is actively degrading. β -keto acids and their esters are notoriously prone to decarboxylation, especially under acidic conditions or elevated temperatures. If your quench is too acidic (e.g., using 1N HCl) or if you evaporate the extraction solvent at >40 °C, the ester hydrolyzes and decarboxylates back to the starting ketone. Solution: Quench the reaction strictly with saturated aqueous ammonium chloride ( NH4​Cl ) to maintain a mildly acidic pH (~5-6). Keep the biphasic mixture cold during extraction. During rotary evaporation, set the water bath to a maximum of 30 °C.

Standardized Experimental Protocols

Protocol A: Direct Carboxylation using Mander's Reagent (Recommended for High Purity)

This self-validating system utilizes a kinetic enolate to ensure exclusive mono-C-acylation.

• Enolate Formation: To a flame-dried, argon-purged flask, add anhydrous THF (10 mL/mmol) and diisopropylamine (1.05 equiv). Cool to -78 °C. Add n-Butyllithium (1.05 equiv, 2.5 M in hexanes) dropwise. Stir for 30 minutes to form LDA.

• Ketone Addition: Add tetrahydro-4H-pyran-4-one (1.0 equiv) dropwise over 15 minutes. Stir at -78 °C for 1 hour to ensure complete kinetic enolate formation.

  • Validation Point: A 0.2 mL aliquot quenched in D2​O must show >95% deuterium incorporation at the α -position via crude 1H -NMR before proceeding.

• Acylation: Add Mander's reagent (methyl cyanoformate, 1.1 equiv) dropwise. The reaction is typically instantaneous. Stir for an additional 30 minutes at -78 °C.

• Quench & Workup: Pour the cold reaction mixture directly into a vigorously stirred mixture of saturated aqueous NH4​Cl and ethyl acetate at 0 °C. Separate the layers, extract the aqueous phase twice with ethyl acetate, wash combined organics with brine, dry over Na2​SO4​ , and concentrate in vacuo at ≤ 30 °C.

Protocol B: Optimized Dieckmann Condensation (Recommended for Scale-up)

This protocol minimizes oligomerization and β -elimination through controlled addition and temperature regulation.

• Preparation: In a large reaction vessel, suspend sodium ethoxide (1.2 equiv) in anhydrous toluene (20 mL/mmol). Cool the suspension to -5 °C using an ice/salt bath.

• Dilute Addition: Dissolve diethyl 4-oxa-1,7-heptanedioate (1.0 equiv) in anhydrous toluene (10 mL/mmol). Using a syringe pump, add this solution to the base suspension over 4 hours, maintaining the internal temperature strictly between -10 °C and 0 °C.

• Equilibration & Validation: After addition is complete, stir the mixture at 0 °C for an additional 2 hours.

  • Validation Point: Quench a 0.5 mL aliquot into mildly acidic water; TLC (Hexanes/EtOAc 3:1) must show complete consumption of the diester ( Rf​≈0.6 ) and a new KMnO4​ -active enol spot ( Rf​≈0.4 ).

• Workup: Quench by slow addition of glacial acetic acid (1.2 equiv) diluted in toluene, keeping the temperature below 5 °C. Wash with water, dry over MgSO4​ , and concentrate under reduced pressure at ≤ 30 °C.

Quantitative Data: Yield & Selectivity Comparison

Synthetic Route	Reagents / Conditions	Typical Yield	Mono:Di Selectivity	Primary Byproducts
Direct Carboxylation	DMC, NaH, Reflux	35 - 45%	60 : 40	3,5-dicarboxylate, unreacted SM
Direct Carboxylation	Mander's Reagent, LDA, -78 °C	80 - 88%	> 99 : 1	Unreacted SM (if moisture present)
Dieckmann Condensation	NaOEt, EtOH, Room Temp	20 - 30%	N/A	Linear oligomers, β -elimination
Dieckmann Condensation	NaOEt, Toluene, -10 °C (Slow Add)	70 - 75%	N/A	Traces of uncyclized diester

References

• Mander, L. N.; Sethi, S. P. "Regioselective synthesis of β -ketoesters from lithium enolates and methyl cyanoformate." Tetrahedron Letters, 1983. URL:[Link]

• Marquis, R. W. et al. "Using the Electrostatic Field Effect to Design a New Class of Inhibitors for Cysteine Proteases." Journal of the American Chemical Society, 2003. URL:[Link]

• Asu, J. "Method for synthesizing 4-oxotetrahydro-2H-pyran-3-carboxylic acid ethyl ester." Google Patents (CN104496858A), 2015.

• Gille, A. et al. "Tetrahydro-4H-pyran-4-one: From the Laboratory Scale to Pilot Plant Manufacture." Organic Process Research & Development, 2021. URL:[Link]

Pyran Synthesis Optimization &amp; Troubleshooting Center

Welcome to the Technical Support Center for Pyran Synthesis. Tetrahydropyrans and dihydropyrans are ubiquitous motifs in natural products and active pharmaceutical ingredients (APIs). Constructing these oxygen-containing heterocycles with high yield, regioselectivity, and stereocontrol requires precise tuning of the reaction microenvironment.

This guide provides advanced troubleshooting matrices, quantitative optimization data, and self-validating experimental workflows for researchers performing Prins cyclizations, Hetero-Diels-Alder (HDA) reactions, and multicomponent condensations.

Part 1: Diagnostic & Resolution Matrix (FAQs)

Q1: Why am I observing poor diastereoselectivity (trans-isomers instead of cis-isomers) in my Prins cyclization? Causality: The stereochemical outcome of a classical Prins cyclization is strictly governed by the stability of the (E)-oxocarbenium ion intermediate and its ability to adopt a stable chair-like transition state. If you are isolating trans-products, it indicates premature nucleophilic attack before the transition state can equilibrate, or the use of a solvent that disrupts the hydrogen-bonding network stabilizing the equatorial substituents. Resolution: Switch to a highly coordinating aqueous system. Using Phosphomolybdic acid (PMA) in water at room temperature tightly binds the transition state, forcing the nucleophilic attack of water exclusively from the equatorial position, yielding all-cis-4-hydroxytetrahydropyrans[1]. Alternatively, utilizing FeCl₃ with Trifluoroacetic acid (TFA) at 10 °C has been shown to exclusively yield 4-hydroxyl-tetrahydropyrans with >99:1 dr by promoting a highly ordered cycloaddition pathway[2].

Q2: My Hetero-Diels-Alder (HDA) reaction with acroleins is yielding complex polymeric mixtures instead of the desired 3,4-dihydropyran. How can I suppress this? Causality: Acroleins are highly electrophilic but prone to rapid, uncontrolled polymerization under Lewis acidic conditions at ambient temperatures. Furthermore, simple acroleins lack the polarization required for concerted [4+2] cycloadditions, often leading to stepwise radical or cationic side reactions. Resolution: Two critical modifications are required. First, utilize α-haloacroleins (e.g., α-bromoacrolein). The halogen atom lowers the LUMO of the heterodiene, enhancing inherent reactivity while sterically hindering uncontrolled polymerization. Second, strictly control the thermal environment. Run the reaction in CH₂Cl₂ at -40 °C using BF₃·Et₂O (8 mol%). This specific combination traps the initially formed unstable dihydropyran conformer, channeling it through a cyclobutane intermediate via ring contraction, which then cleanly expands to the desired 3,4-dihydropyran[3].

Q3: I need to scale up a multicomponent pyran synthesis but want to avoid the environmental and economic cost of homogeneous Lewis acids. What are my options? Causality: Homogeneous catalysts like TMSOTf or BF₃·Et₂O complicate downstream processing (requiring rigorous quenching and aqueous extraction) and generate stoichiometric waste, making them unsuitable for green scale-up. Resolution: Transition to a functionalized heterogeneous solid acid catalyst. Niobium pentachloride (NbCl₅) immobilized on perlite (10 wt%) is a highly effective, recyclable catalyst. Running the condensation in ethanol at 80 °C provides excellent yields (up to 95%) within 15 minutes. The perlite support provides a high surface area for the active Nb(V) sites, and the catalyst can be recovered via simple filtration and reused for up to five cycles without significant loss in activity[4].

Part 2: Quantitative Optimization Data

The following table summarizes optimized parameters for various pyran synthesis strategies to aid in rapid experimental design.

Synthesis Strategy	Catalyst System	Solvent	Temp (°C)	Target Product	Yield / Selectivity
OH-Selective Prins	FeCl₃ (3.0 eq TFA)	CH₂Cl₂	10	4-OH-Tetrahydropyrans	68–90% / >99:1 dr[2]
Aqueous Prins	Phosphomolybdic Acid (PMA)	H₂O	25	cis-4-Hydroxytetrahydropyrans	80–92% / All-cis[1]
Diastereoselective HDA	BF₃·Et₂O (8 mol%)	CH₂Cl₂	-40	3,4-Dihydropyrans	>80% / High dr[3]
Multicomponent Condensation	NbCl₅/Perlite (10 wt%)	Ethanol	80	4H-Pyrans	89–95% / N/A[4]

Part 3: Self-Validating Experimental Workflows

Protocol A: Diastereoselective Aqueous Prins Cyclization

Objective: Synthesis of all-cis-4-hydroxytetrahydropyrans.

• Preparation: In a round-bottom flask, suspend the homoallylic alcohol (1.0 mmol) and the target aldehyde (1.0 mmol) in distilled water (5.0 mL).

• Catalysis: Add Phosphomolybdic acid (PMA) (5 mol%) directly to the aqueous suspension.

• Reaction: Stir the mixture vigorously at room temperature (25 °C).

• Validation Checkpoint 1 (In-Process): Monitor via TLC (Hexanes/EtOAc 7:3). The disappearance of the UV-active aldehyde spot and the appearance of a highly polar, UV-inactive spot (visualized via KMnO₄ or PMA stain) indicates successful conversion. Typical reaction time is 2–4 hours.

• Workup: Extract the aqueous layer with ethyl acetate (3 × 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Validation Checkpoint 2 (Post-Process): Analyze the crude product via ¹H NMR. The presence of a characteristic axial proton multiplet at ~3.5 ppm for the C4-H confirms the all-cis configuration of the tetrahydropyran ring[1].

Protocol B: Low-Temperature Hetero-Diels-Alder (HDA) Synthesis

Objective: Synthesis of highly substituted 3,4-dihydropyrans.

• Preparation: Flame-dry a Schlenk flask under argon. Add anhydrous CH₂Cl₂ (10 mL) and the less polarized alkene (1.2 mmol).

• Thermal Control: Cool the solution to precisely -40 °C using a dry ice/acetonitrile bath.

• Catalyst Addition: Inject BF₃·Et₂O (8 mol%) into the cooled solution and stir for 5 minutes.

• Heterodiene Addition: Slowly add α-bromoacrolein (1.0 mmol) dropwise over 10 minutes to prevent thermal spiking.

• Validation Checkpoint 1 (In-Process): Monitor the reaction at -40 °C. If quenched prematurely and analyzed via crude ¹H NMR, you may observe the transient cyclobutane intermediate. Complete conversion takes approximately 4–6 hours.

• Quenching & Workup: Quench the reaction cold with saturated aqueous NaHCO₃ (5 mL). Allow it to warm to room temperature. Extract with CH₂Cl₂, dry over MgSO₄, and concentrate.

• Validation Checkpoint 2 (Post-Process): Complete conversion to the 3,4-dihydropyran core is confirmed by a stable, distinct olefinic signal at ~6.2 ppm in the crude ¹H NMR[3].

Part 4: Mechanistic Pathway Visualizations

The following diagrams map the logical flow of the two primary pyran synthesis mechanisms discussed in this guide.

Mechanistic pathway of the Prins cyclization highlighting the stereocontrolling transition state.

Hetero-Diels-Alder reaction cascade featuring cyclobutane ring contraction and expansion.

References

• Completely OH-Selective FeCl3-Catalyzed Prins Cyclization: Highly Stereoselective Synthesis of 4-OH-Tetrahydropyrans Source: Journal of the American Chemical Society (ACS Publications) URL:[Link]

• The 'Aqueous' Prins Cyclization: A Diastereoselective Synthesis of 4-Hydroxytetrahydropyran Derivatives Source: Synthesis (Organic Chemistry Portal) URL:[Link]

• Catalytic Diastereoselective Hetero-Diels–Alder Reaction of α-Haloacroleins with Alkenes: Construction of 3,4-Dihydropyran Source: Organic Letters (ACS Publications) URL:[Link]

• NbCl5 Functionalized Perlite: A Potent and Recyclable Catalyst for Synthesis of Pyrans Source: Sustainability (MDPI) URL:[Link]

Sources

• 1. The 'Aqueous' Prins Cyclization: A Diastereoselective Synthesis of 4-Hydroxytetrahydropyran Derivatives [organic-chemistry.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]

Technical Support Center: Purification of Polar Pyran Derivatives

Welcome to the Technical Support Center for the purification of polar pyran derivatives. As a Senior Application Scientist, I have designed this guide to help researchers, scientists, and drug development professionals navigate the complex chromatographic behaviors of tetrahydropyrans (THPs), pyranosides, and pyran-2-ones.

Polar pyran derivatives present unique purification bottlenecks. Their multiple hydrogen-bond donors/acceptors often lead to severe streaking on normal-phase silica[1]. Furthermore, many saturated pyrans lack UV chromophores, complicating real-time fraction collection[2]. This guide provides causality-driven troubleshooting, self-validating protocols, and authoritative grounding to ensure your purification workflows are reproducible and scientifically sound.

Purification Strategy Workflow

Workflow for selecting the optimal purification and detection strategy for pyran derivatives.

Part 1: Core Challenges & Mechanisms (FAQs)

Q1: Why do my polar pyran derivatives streak heavily on standard normal-phase silica? A: Streaking is primarily caused by secondary interactions between the polar functional groups (e.g., hydroxyls, amines) on the pyran ring and the strongly acidic silanol groups on the silica gel surface. Tetrahydropyran cores with multiple contiguous stereocenters strongly hydrogen-bond to the stationary phase, causing non-ideal retention thermodynamics[1].

• Causality-Driven Solution: To mitigate this, you must mask the acidic silanols or outcompete the hydrogen bonding. For basic pyrans, adding 0.1–1% triethylamine (TEA) to the mobile phase acts as a competitive modifier[3]. For neutral but highly polar pyrans, switching to a more polar, protic solvent system (e.g., Dichloromethane/Methanol) or transitioning entirely to Hydrophilic Interaction Liquid Chromatography (HILIC) is required[4].

Q2: How do I separate closely eluting pyran stereoisomers (e.g., cis/trans tetrahydropyrans)? A: Diastereomers like 2,6-cis and 2,6-trans tetrahydropyrans often possess nearly identical dipole moments and solvent-accessible surface areas, making standard flash chromatography highly inefficient[5].

• Causality-Driven Solution: Separation requires maximizing theoretical plates. Employ high-performance liquid chromatography (HPLC) with fine-particle silica (15-20 µm) and a very shallow isocratic gradient (e.g., Hexanes/EtOAc 95:5)[5]. If separating enantiomers, chiral stationary phases (e.g., Chiralcel OD-H) utilizing specific spatial inclusion mechanisms are mandatory[3].

Q3: My pyran derivative lacks a strong UV chromophore. How can I reliably detect it during chromatography? A: Saturated tetrahydropyrans and many pyranosides do not absorb UV light above 210 nm, rendering standard UV detectors blind[2].

• Causality-Driven Solution: Utilize Evaporative Light Scattering Detection (ELSD), Refractive Index (RI) detection, or Mass Spectrometry (MS). ELSD is highly effective for non-volatile pyrans, allowing quantification down to the 10–125 ppm level[2]. Critical requirement: Your mobile phase must be completely volatile (e.g., water, acetonitrile, formic acid) to prevent background noise in ELSD or MS[6].

Part 2: Troubleshooting Guides

Issue 1: Poor recovery of highly polar pyranosides from aqueous extracts.

• Symptom: Target pyranosides remain in the aqueous phase during liquid-liquid extraction (LLE) or bind irreversibly to reverse-phase (C18) columns, resulting in broad, tailing peaks.

• Root Cause: Pyranosides possess a logP≤0 , making them highly hydrophilic. They partition poorly into organic solvents like ethyl acetate[7]. On C18 columns, the high aqueous content required for retention causes stationary phase collapse (dewetting), destroying mass transfer kinetics.

• Corrective Action: Transition to HILIC. HILIC uses a polar stationary phase (e.g., polymer-based amino columns) and a highly organic mobile phase (e.g., >80% acetonitrile). Retention is achieved by the analyte partitioning into a water-enriched layer immobilized on the stationary phase surface[4][8].

Issue 2: Co-elution of pyran-2-ones with highly polar impurities.

• Symptom: Pyran-2-one fractions obtained from natural source extraction contain significant polymeric or pigmented impurities.

• Root Cause: The impurities share a similar moderate-to-high polarity with the target pyran-2-one, causing them to co-elute in standard one-dimensional gradient methods[7].

• Corrective Action: Implement an orthogonal purification strategy. Perform a pre-extraction wash with a non-polar solvent (hexane) to remove lipids. Follow this with a two-dimensional chromatographic approach: a first pass on normal-phase silica to separate by polarity, followed by a second pass on reverse-phase preparative HPLC to separate by hydrophobicity[7].

Part 3: Quantitative Data & Experimental Protocols

Table 1: Comparison of Chromatographic Modes for Pyran Derivatives

Parameter	Normal Phase (NP)	Reverse Phase (RP)	HILIC
Target Analyte logP	>1.0 (Moderately polar THPs)	0 to 3.0 (Broad applicability)	≤0 (Highly polar pyranosides)
Typical Mobile Phase	Hexane / EtOAc (100:0 to 50:50)	Water / MeCN (95:5 to 5:95)	MeCN / Water (95:5 to 50:50)
Aqueous Content Limit	0% (Strictly non-aqueous)	Up to 100% (Risk of phase collapse)	3% to 50% (Water is the strong solvent)
ELSD Detection Limit	N/A (Often incompatible)	~10-50 ppm	10-125 ppm[2]
Separation Mechanism	Adsorption (Silanol interactions)	Hydrophobic partitioning	Partitioning into immobilized water layer

Protocol 1: HILIC Purification of Highly Polar Pyranosides

This protocol is optimized for saccharide-like pyran derivatives lacking UV chromophores.

• Sample Preparation: Dissolve the crude pyranoside mixture in a diluent matching the initial mobile phase conditions (e.g., 80% Acetonitrile / 20% Water).

  • Causality: Injecting a highly aqueous sample into a HILIC column locally disrupts the stationary water layer, causing severe peak distortion and early elution.

• Column Equilibration: Equilibrate a polymer-based amino HILIC column (e.g., Shodex HILICpak VG-50) with 80% Acetonitrile and 20% 50 mM Ammonium Hydroxide buffer (pH ~10) for at least 20 column volumes.

• Gradient Elution: Run a gradient from 80% Acetonitrile to 50% Acetonitrile over 30 minutes at a flow rate of 1.0 mL/min.

  • Causality: In HILIC, water is the strong eluting solvent. Increasing the aqueous percentage disrupts the partitioning, eluting the tightly bound polar pyrans[4].

• Detection: Monitor the eluent using ELSD (evaporator temp 40 °C, nebulizer temp 40 °C) or ESI-MS in negative ion mode.

  • Self-Validation Checkpoint: The alkaline conditions (Ammonium Hydroxide) actively promote the deprotonation of saccharides/pyranosides, ensuring a high signal-to-noise ratio in negative ESI-MS[8]. If the MS signal drops, verify the pH of the aqueous buffer.

Protocol 2: Normal-Phase Silica Gel Chromatography for Moderately Polar Tetrahydropyrans

This protocol is optimized for synthetic THP intermediates (e.g., THP ethers, pyran-4-ones).

• Column Packing: Prepare a slurry of fine silica gel (40-63 µm) in hexanes. Pack the column under positive pressure to ensure a uniform bed.

  • Causality: A uniform bed prevents channeling and band broadening, which is critical when separating closely related pyran diastereomers[5].

• Sample Loading: Dry-load the crude mixture onto a small amount of silica gel (1:3 sample-to-silica ratio) and evaporate the solvent. Load this powder onto the top of the column bed.

• Elution: Utilize a step gradient starting from 100% Hexanes, transitioning to 80:20 Hexanes/Ethyl Acetate, and finally 50:50 Hexanes/Ethyl Acetate.

  • Causality: Target tetrahydropyrans typically elute in moderately polar mixtures (e.g., 80:20). A step gradient prevents the co-elution of non-polar impurities that occurs in steep linear gradients[3].

• Fraction Analysis: Spot fractions on a TLC plate and visualize using a general stain such as phosphomolybdic acid (PMA) or potassium permanganate (KMnO 4​ ) followed by heating.

  • Self-Validation Checkpoint: If the target pyran streaks on the TLC plate during fraction analysis, immediately add 1% Triethylamine (TEA) to the remaining mobile phase to cap the active silanol sites on the preparative column[3].

References

• ACS Publications. "Expanding the Synthetic Scope of Rawal's Diene: Access to Pyran and Pyrazole Derivatives | The Journal of Organic Chemistry." URL: [Link]

• NIH / PMC. "Synthesis of the dysiherbaine tetrahydropyran core utilizing improved tethered aminohydroxylation conditions." URL:[Link]

• Semantic Scholar. "ELECTROPHILE-INDUCED ETHER TRANSFER: AN EXPEDIENT ROUTE TO 2-CYANO-TETRAHYDROPYRANS." URL: [Link]

• HALO Columns. "Developing Hydrophilic Interaction Liquid Chromatography (HILIC) Separation Methods with HALO® HILIC and HALO® Penta-HILIC Columns." URL: [Link]

• Shodex HPLC Columns. "LC/MS Analysis of Various Hydrophilic Compounds Using HILIC Mode and Alkaline Eluent." URL:[Link]

• Chromatography Online. "A Hydrophilic Interaction Chromatography Method for the Purity Analysis of Cytosine." URL:[Link]

• MDPI. "Fast HILIC Method for Separation and Quantification of Non-Volatile Aromatic Compounds and Monosaccharides from Willow (Salix sp.) Bark Extract." URL: [Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. halocolumns.com [halocolumns.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. shodex.com [shodex.com]

Technical Support Center: Troubleshooting Chiral Separation of 4-Oxotetrahydro-2H-pyran-3-carboxylic Acid Isomers

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the notoriously difficult chiral separation of 4-oxotetrahydro-2H-pyran-3-carboxylic acid.

Because this molecule is a cyclic β -keto acid, it presents dual analytical challenges: chemical instability (susceptibility to decarboxylation) and stereochemical instability (rapid on-column racemization). Standard chiral method development workflows will fail when applied to this compound. This guide dissects the mechanistic root causes of these failures and provides field-proven, self-validating protocols to achieve accurate enantiomeric resolution.

Diagnostic FAQs: Understanding the Chromatographic Artifacts

Q: Why does my chromatogram show a broad "plateau" or "bridge" between the two enantiomer peaks? A: You are observing dynamic enantioselective chromatography. The interconversion of two isomeric species on a chromatographic column is characterized by two distinct peaks with an elevated, plateau-like region (often called a "Batman peak") between them[1]. The C3 proton of 4-oxotetrahydro-2H-pyran-3-carboxylic acid is highly acidic because it is flanked by a ketone and a carboxylic acid. During the run, the molecule rapidly interconverts between its (R) and (S) keto forms via an achiral, planar enol intermediate[2]. Because the enantiomers are physically converting into one another while migrating through the chiral stationary phase (CSP), their concentration profiles smear across the baseline.

Q: Why am I losing sample mass and seeing a large, unexpected peak eluting away from my target analytes? A: You are likely observing on-column decarboxylation. β -keto acids are thermally labile. Under the pressure and temperature of standard chromatography, they undergo degradation via a six-membered cyclic transition state, releasing CO2​ and forming the achiral degradation product, tetrahydro-4H-pyran-4-one.

Q: Will changing my mobile phase additives (e.g., adding TFA or DEA) fix the peak shape? A: No, it will exacerbate the issue. While acidic additives like Trifluoroacetic Acid (TFA) are standard for suppressing the ionization of carboxylic acids to reduce peak tailing, they are detrimental here. Both acidic and basic additives actively catalyze keto-enol tautomerization, which induces and accelerates on-column racemization[3]. You must use strictly neutral conditions or employ derivatization.

Mechanistic Pathways & Troubleshooting Workflows

To successfully analyze this compound, we must either kinetically quench the tautomerization (Protocol A) or permanently eliminate the acidic β -dicarbonyl system (Protocol B).

Fig 1: Stereochemical instability and degradation pathways of the β -keto acid.

Protocol A: Sub-Ambient Chiral Chromatography (Kinetic Quenching)

Causality: By lowering the column temperature, we decrease the thermal energy available to overcome the activation barrier for enolization. This suppresses the interconversion rate relative to the chromatographic flow rate, allowing the enantiomers to separate before they can racemize[1].

• System Preparation: Equip your HPLC or Supercritical Fluid Chromatography (SFC) system with a column chiller capable of reaching 0°C. SFC is highly recommended due to the low viscosity of supercritical CO2​ at sub-ambient temperatures.

• Column Selection: Use an immobilized polysaccharide CSP (e.g., Chiralpak IA or IC). Immobilized phases tolerate cold co-solvents without structural swelling or collapse.

• Mobile Phase: Use a strictly neutral mobile phase. For SFC, use CO2​ with a neutral alcohol modifier (e.g., 15% Ethanol). Do not add TFA or DEA.

• Equilibration: Set the column compartment to 0°C. Allow the system to equilibrate for 45 minutes to ensure the stationary phase is uniformly cooled.

• Validation: Inject a 1-2 µL sample. If the plateau diminishes and resolves into two distinct peaks, the kinetic quenching is successful.

Protocol B: Chemical Derivatization (Stereocenter Locking)

Causality: If sub-ambient chromatography yields insufficient resolution, the C3 stereocenter must be permanently locked. Reducing the C4 ketone to a hydroxyl group destroys the β -dicarbonyl system, removing the extreme acidity of the C3 proton. This yields a stable β -hydroxy acid, preventing both tautomerization and decarboxylation[4].

• Reaction Setup: Dissolve 50 mg of 4-oxotetrahydro-2H-pyran-3-carboxylic acid in 2 mL of anhydrous Methanol in a round-bottom flask.

• Thermal Control: Submerge the flask in an ice bath (0°C) to prevent exothermic decarboxylation during the reaction.

• Reduction: Slowly add 1.5 equivalents of Sodium Borohydride ( NaBH4​ ) in small portions under continuous magnetic stirring.

• Quenching: After 30 minutes, quench the reaction by the dropwise addition of saturated aqueous NH4​Cl .

• Extraction: Extract the resulting 4-hydroxytetrahydro-2H-pyran-3-carboxylic acid using Ethyl Acetate (3 x 5 mL). Dry over anhydrous Na2​SO4​ and concentrate in vacuo.

• Validation: The resulting β -hydroxy acid is stereochemically stable. You may now analyze the diastereomeric/enantiomeric excess using standard room-temperature chiral HPLC/SFC with acidic additives (e.g., 0.1% Formic Acid) to achieve sharp, baseline-resolved peaks[4].

Fig 2: Decision tree for troubleshooting on-column racemization and degradation.

Quantitative Data Summary

The table below summarizes the expected quantitative outcomes when applying the troubleshooting workflows compared to standard analytical conditions.

Analytical Condition	Column Temp	Mobile Phase Additive	Expected Resolution ( Rs​ )	Apparent ee	Chromatographic Outcome
Standard HPLC/SFC	25°C	0.1% TFA	< 0.5	Distorted (Trends to 50:50)	Broad plateau / "Batman" peak
Sub-Ambient SFC (Protocol A)	0°C	None (Neutral)	1.5 - 2.0	Accurate	Partial to baseline resolution
Derivatized (Protocol B)	25°C	0.1% Formic Acid	> 3.0	Accurate	Sharp, baseline-resolved peaks

References

• Academia.edu . Separation of keto–enol tautomers in β-ketoesters: a gas chromatography–mass spectrometric study. Retrieved from:[2]

• Benchchem . Preventing racemization during the purification of 2,4-Dimethyl-3-hexanol. Retrieved from:[3]

• Benchchem . Technical Support Center: Improving Diastereoselectivity in β-Keto Ester Reduction. Retrieved from:[4]

• Regis Technologies . Getting Started with Chiral Method Development Part Three: Method Development Optimization. Retrieved from:[1]

Sources

• 1. Getting Started with Chiral Method Development Part Three: Method Development Optimization - Regis Technologies [registech.com]
• 2. (PDF) Separation of keto–enol tautomers in β-ketoesters: a gas chromatography–mass spectrometric study [academia.edu]
• 3. benchchem.com [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Stability and Handling of 4-Oxotetrahydro-2H-pyran-3-carboxylic Acid

Welcome to the Technical Support Center. This guide is specifically engineered for researchers, synthetic chemists, and drug development professionals. Here, we provide mechanistic insights, troubleshooting strategies, and validated experimental protocols to overcome the inherent instability of 4-oxotetrahydro-2H-pyran-3-carboxylic acid during synthesis, storage, and analysis.

Mechanistic Insight: The Root Cause of Instability

To successfully handle 4-oxotetrahydro-2H-pyran-3-carboxylic acid, one must understand its chemical nature. The compound is a cyclic β-keto acid. The primary degradation pathway for this class of molecules is spontaneous decarboxylation into tetrahydro-4H-pyran-4-one and carbon dioxide[1].

This degradation is thermodynamically driven by the entropic gain of CO₂ evolution and proceeds kinetically through a concerted, six-membered cyclic transition state[2]. Because the free carboxylic acid proton is required to hydrogen-bond with the β-carbonyl oxygen to form this transition state, the molecule's stability is highly dependent on both thermal energy and pH[1].

Mechanistic pathway of 4-oxotetrahydro-2H-pyran-3-carboxylic acid decarboxylation.

Frequently Asked Questions (FAQs)

Q1: Why does my isolated 4-oxotetrahydro-2H-pyran-3-carboxylic acid degrade during storage? A: β-keto acids possess a relatively low activation energy barrier for decarboxylation (approximately 20–28 kcal/mol)[1]. Storage at room temperature or even -20°C provides sufficient thermal energy to overcome this barrier. Studies on analogous β-keto acids demonstrate significant degradation at -20°C within a week, whereas storage at -80°C effectively arrests the degradation process[3].

Q2: How does pH affect the stability of this compound in aqueous solutions? A: The decarboxylation mechanism explicitly requires the protonated form of the carboxylic acid[2]. Therefore, the free acid (pH < 4) is highly unstable. Converting the acid to its conjugate base (the carboxylate anion) by maintaining a slightly alkaline pH (pH 7.5–8.5) disrupts the internal hydrogen bond, significantly increasing the kinetic stability of the molecule in solution[1].

Q3: I need to synthesize the free acid from methyl 4-oxotetrahydro-2H-pyran-3-carboxylate. How can I prevent decarboxylation during hydrolysis? A: Acid-catalyzed hydrolysis must be completely avoided, as heating the ester in acidic conditions will immediately yield the decarboxylated byproduct (tetrahydro-4H-pyran-4-one)[4]. Base-catalyzed hydrolysis (saponification) must be performed at strictly controlled low temperatures (0°C to 5°C) using a mild base to isolate the stable carboxylate salt[5].

Quantitative Data: Stability Matrix

To assist in experimental planning, the following table summarizes the stability of 4-oxotetrahydro-2H-pyran-3-carboxylic acid under various conditions, synthesized from empirical kinetic data of structural analogs[3].

Condition	Molecular Form	Temperature	Estimated Half-Life	Recommendation
Aqueous (pH < 4)	Free Acid	25°C	< 2 hours	Avoid. Do not leave at RT.
Aqueous (pH 8.0)	Carboxylate Salt	25°C	~ 24 - 48 hours	Keep on ice during experimental use.
Solid / Lyophilized	Free Acid	-20°C	~ 7 - 14 days	Not recommended for long-term storage.
Solid / Lyophilized	Carboxylate Salt	-80°C	> 6 months	Optimal storage condition.
GC-MS Injector	Free Acid	250°C	Milliseconds	Derivatize prior to analysis.

Troubleshooting Guide & Validated Protocols

Protocol 1: Low-Temperature Saponification of Methyl 4-oxotetrahydro-2H-pyran-3-carboxylate

Objective: Isolate the stable carboxylate salt without triggering thermal decarboxylation. Causality: Utilizing LiOH at 0°C prevents the thermal activation of the decarboxylation pathway, while immediately deprotonating the forming acid into the stable carboxylate salt[5].

• Dissolution: Dissolve methyl 4-oxotetrahydro-2H-pyran-3-carboxylate (1.0 eq) in a 3:1 mixture of THF/H₂O.

• Cooling: Submerge the reaction flask in an ice-water bath and allow it to equilibrate to 0°C. Crucial: Do not allow the internal temperature to exceed 5°C at any point.

• Hydrolysis: Add LiOH·H₂O (1.1 eq) portion-wise over 15 minutes. Stir vigorously at 0°C for 2 hours.

• Workup: Evaporate the THF under reduced pressure (water bath temperature < 20°C). Wash the remaining aqueous layer with cold ethyl acetate to extract any unreacted ester.

• Isolation: Lyophilize the aqueous layer directly to isolate the lithium 4-oxotetrahydro-2H-pyran-3-carboxylate salt. Do not acidify to isolate the free acid unless you are immediately consuming it in a downstream synthetic step.

Protocol 2: Preparation for GC-MS/LC-MS Analysis

Objective: Prevent on-column thermal degradation during analytical quantification. Causality: β-keto acids degrade instantly in hot GC injectors or acidic LC mobile phases[3]. Derivatization locks the molecule in a thermally stable form.

• Sample Preparation: Keep all biological or synthetic samples containing the analyte on dry ice (-80°C) until immediately before preparation[3].

• Derivatization (For GC-MS): Treat the sample with a silylating agent (e.g., BSTFA + 1% TMCS) in anhydrous pyridine at 40°C for 30 minutes. This forms a di-TMS derivative, protecting both the enol oxygen and the carboxylic acid, preventing the cyclic transition state.

• LC-MS Alternative: If utilizing LC-MS, employ a neutral to slightly basic mobile phase (e.g., 10 mM ammonium bicarbonate, pH 8.0) and utilize electrospray ionization in negative mode (ESI-) to detect the stable carboxylate anion[6].

Validated workflow for safe isolation, storage, and analysis of the target compound.

References

• [1] Electronic Factors Influencing the Decarboxylation of β-Keto Acids. A Model Enzyme Study. American Chemical Society (acs.org). Available at:1

• [3] Preventing decarboxylation of beta-keto acids during analysis. Benchchem. Available at: 3

• [2] Decarboxylation. Master Organic Chemistry. Available at: 2

• [6] Alkyl Substituted Beta-Keto Acids: Molecular Structure and Decarboxylation Kinetics in Aqueous Solution and on the Surface of Metal Oxides. American Chemical Society (acs.org). Available at: 6

• [4] Tetrahydro-4H-pyran-4-one: From the Laboratory Scale to Pilot Plant Manufacture. American Chemical Society (acs.org). Available at: 4

• [5] New Saturated Bicyclic Pyrrolidines: The Multigram Synthesis and Orthogonal Functionalization. American Chemical Society (acs.org). Available at: 5

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• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: Byproduct Identification in 4-Oxotetrahydro-2H-pyran-3-carboxylic Acid Reactions

Introduction

4-Oxotetrahydro-2H-pyran-3-carboxylic acid and its esters are valuable intermediates in medicinal chemistry and materials science. As a β-keto acid/ester derivative, this scaffold is prone to specific side reactions that can complicate synthesis, reduce yields, and introduce challenging impurities. This guide provides researchers, scientists, and drug development professionals with a dedicated resource for identifying and troubleshooting common byproducts encountered during reactions involving this heterocyclic motif. By understanding the underlying chemical principles, you can better control reaction outcomes and streamline your purification processes.

Frequently Asked Questions (FAQs)

Q1: What is the most common byproduct I should expect when working with 4-Oxotetrahydro-2H-pyran-3-carboxylic acid?

A1: The most prevalent byproduct is Tetrahydro-4H-pyran-4-one, which results from the decarboxylation of the parent acid.[1][2] This is a classic reaction for β-keto acids, where heating or the presence of acid/base can catalyze the loss of carbon dioxide (CO2).[3][4] The reaction proceeds through a cyclic, six-membered transition state, leading to an enol intermediate that tautomerizes to the more stable ketone.[2][4]

Q2: My reaction to synthesize the ethyl ester of 4-Oxotetrahydro-2H-pyran-3-carboxylic acid is giving me a low yield and a complex mixture. What could be happening?

A2: The synthesis of the title compound's ester, often via a Dieckmann condensation of a precursor like 4-oxa-1,7-diethyl pimelate, is sensitive to reaction conditions.[5][6][7] Poor yields and byproduct formation can arise from:

• Incomplete cyclization: The open-chain diester may remain if the base is not strong enough or if the reaction time is insufficient.

• Reverse Claisen/Dieckmann condensation: If the resulting β-keto ester product, which has an acidic proton, is not deprotonated by the base, the reaction can be reversible, leading to ring-opening.[6]

• Self-condensation of starting materials: Depending on the synthetic route, side reactions of the starting materials can compete with the desired cyclization.

Q3: I see an unexpected peak in my LC-MS with a mass corresponding to a dimer of my product. Is this possible?

A3: Yes, dimerization is a potential side reaction pathway. Under basic conditions, the enolate of the β-keto ester can act as a nucleophile and attack the carbonyl group of another molecule of the ester. This can lead to aldol-type condensation products, which may subsequently dehydrate. These dimers will have a mass approximately double that of your expected product.

Troubleshooting Guide

This section addresses specific experimental observations and provides a logical workflow for byproduct identification.

Observation 1: A new, major peak appears in the crude NMR, and the characteristic carboxylic acid proton signal is absent.

• Potential Cause: Decarboxylation to form Tetrahydro-4H-pyran-4-one.

• Troubleshooting Steps:

  • Confirm Identity via Spectroscopy:

    • ¹H NMR: Look for simplified spectra consistent with the symmetric structure of Tetrahydro-4H-pyran-4-one. The spectrum will lack the C3-proton and the carboxylic acid proton.

    • ¹³C NMR: The carboxyl carbon signal (typically >170 ppm) will be absent. A new carbonyl signal for the C4-ketone will be present (typically ~208 ppm).

    • Mass Spectrometry (MS): The molecular ion peak will correspond to the mass of the decarboxylated product (M-44 compared to the starting acid).

  • Modify Reaction Conditions:

    • Temperature Control: Avoid excessive heating during the reaction and work-up. Perform the reaction at the lowest effective temperature.

    • pH Control: During work-up, neutralize the reaction mixture carefully and avoid strongly acidic or basic conditions for extended periods.

Observation 2: LC-MS analysis shows a peak with the correct mass for my desired ester, but it has a poor peak shape and low intensity.

• Potential Cause: Your target molecule is a polar keto acid, which can exhibit poor retention and peak shape on standard reverse-phase (RP) HPLC columns.[8] It may also be unstable under certain analytical conditions.

• Troubleshooting Steps:

  • Optimize LC Method:

    • Column Choice: Consider using a Hydrophilic Interaction Liquid Chromatography (HILIC) column, which is better suited for retaining and separating highly polar compounds.[8][9]

    • Mobile Phase: For RP chromatography, use an ion-pairing agent or a polar-embedded column. Ensure the mobile phase is buffered appropriately.

  • Consider Derivatization: For robust quantification and improved chromatography, consider derivatizing the keto group.[10][11][12] Reagents like O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine (PFBHA) or phenylhydrazine can form stable derivatives that are more amenable to LC-MS analysis.[10][11]

Observation 3: Multiple unexpected peaks are observed after a Dieckmann condensation to form the ethyl ester.

• Potential Cause: Competing side reactions or incomplete reaction.

• Troubleshooting Steps:

  • Identify Byproducts:

    • Starting Material: Check for the mass of the starting diester (e.g., 4-oxa-1,7-diethyl pimelate).

    • Hydrolyzed Products: Look for peaks corresponding to the mono-ester or the diacid of the starting material if water is present.

    • Intermolecular Claisen Products: Search for masses corresponding to the condensation of two molecules of the starting diester.

  • Optimize Reaction Protocol:

    • Base Selection: Ensure you are using a non-nucleophilic, strong base (e.g., sodium hydride, sodium ethoxide in ethanol).[5] Using the same alkoxide as the ester is crucial to prevent transesterification.[13]

    • Anhydrous Conditions: The reaction is highly sensitive to moisture. Ensure all glassware is oven-dried and reagents are anhydrous.

    • Temperature Control: Perform the initial deprotonation at a low temperature (e.g., 0 °C) to control the reaction rate and minimize side reactions.[5]

Analytical Protocols

Protocol 1: LC-MS Method for Polar Keto Acid Analysis

• Column: HILIC Column (e.g., Agilent HILIC-Z)

• Mobile Phase A: 10 mM Ammonium Acetate in Water, pH 9.0

• Mobile Phase B: Acetonitrile

• Gradient: Start with a high percentage of Mobile Phase B (e.g., 95%) and gradually increase the percentage of Mobile Phase A.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• MS Detection: Use Electrospray Ionization (ESI) in negative mode to detect the deprotonated molecular ion [M-H]⁻.

Protocol 2: ¹H NMR Sample Preparation and Analysis

• Sample Preparation: Carefully dry the crude reaction mixture under high vacuum to remove residual solvents.

• Solvent Selection: Use a deuterated solvent that will not exchange with the acidic proton, such as DMSO-d₆ or CDCl₃. If using DMSO-d₆, the carboxylic acid proton will be observable as a broad singlet.

• Analysis: Acquire a standard ¹H NMR spectrum. Integrate all peaks to determine the relative ratios of product to byproducts. Look for the characteristic signals of the pyran ring protons and the C3 methine proton.

Mechanistic Insights & Visualizations

Understanding the reaction mechanisms is key to controlling byproduct formation.

Mechanism 1: Decarboxylation of β-Keto Acid

The decarboxylation of 4-Oxotetrahydro-2H-pyran-3-carboxylic acid proceeds through a concerted pericyclic reaction mechanism.[1]

Caption: Decarboxylation via a cyclic transition state.

Workflow for Byproduct Identification

A systematic approach is essential for efficient troubleshooting.

Caption: Systematic workflow for byproduct identification.

Summary Table of Common Byproducts

Byproduct Name	Molecular Formula	Key Analytical Signature (vs. Acid)	Conditions Favoring Formation
Tetrahydro-4H-pyran-4-one	C₅H₈O₂	MS: M-44 amu. NMR: Loss of COOH and C3-H signals; increased symmetry.	High temperature, prolonged exposure to acid or base.
4-oxa-1,7-diethyl pimelate	C₁₀H₁₈O₅	MS: Mass of Dieckmann starting material. NMR: Open-chain structure, lack of C3-H.	Incomplete reaction, weak base, insufficient reaction time.
Aldol Dimer	C₁₄H₁₈O₇ (Ester)	MS: ~2x mass of the monomer. NMR: Highly complex spectrum.	Strong basic conditions, high concentration.

References

• 9.4: β-Ketoacids Decarboxylate - Chemistry LibreTexts. (2021, October 31). Chemistry LibreTexts. [Link]

• Alkylation, Hydrolysis and Decarboxylation of Beta-Keto Esters. AK Lectures. [Link]

• Decarboxylation. (2022, May 20). Master Organic Chemistry. [Link]

• CN104496858A - Method for synthesizing 4-oxotetrahydro-2H-pyran-3-carboxylic acid ethyl ester.

• Tetrahydro-4H-pyran-4-one: From the Laboratory Scale to Pilot Plant Manufacture. (2021, December 28). Organic Process Research & Development - ACS Publications. [Link]

• Development of a New LC-MS/MS Method for the Quantification of Keto Acids. (2016, June 9). ResearchGate. [Link]

• Electronic Factors Influencing the Decarboxylation of β-Keto Acids. A Model Enzyme Study. Journal of the American Chemical Society. [Link]

• Reactivity: Decarboxylation. College of Saint Benedict and Saint John's University. [Link]

• Quantification and Mass Isotopomer Profiling of α-Keto Acids in Central Carbon Metabolism. (2014, February 17). Analytical Chemistry - ACS Publications. [Link]

• LC-MS/MS method for quantitative profiling of ketone bodies, α-keto acids, lactate, pyruvate and their stable isotopically labelled tracers in human plasma: An analytical panel for clinical metabolic kinetics and interactions. (2023, October 31). PubMed. [Link]

• 2D NMR Study on 4-O-Tetrahydropyranylepiisopicropodophyllin. (2006, August 22). Taylor & Francis Online. [Link]

• Discovery Metabolomics LC/MS Methods Optimized for Polar Metabolites. Agilent Technologies. [Link]

• State-of-the-art in LC–MS Approaches for Probing the Polar Metabolome. (2021, July 21). Royal Society of Chemistry. [Link]

• Tetrahydropyran - Wikipedia. Wikipedia. [Link]

• Tetrahydropyran | C 5 H 10 O | MD Topology | NMR | X-Ray. The Automated Topology Builder (ATB) and Repository. [Link]

• Dieckmann Condensation. Organic Chemistry Portal. [Link]

• TETRAHYDROPYRAN-2-CARBALDEHYD - Optional[13C NMR] - Chemical Shifts. SpectraBase. [Link]

• Claisen Condensation and Dieckmann Condensation. (2020, September 14). Master Organic Chemistry. [Link]

• Synthesis and Evaluation of Some New 4H-Pyran Derivatives as Antioxidant, Antibacterial and Anti-HCT-116 Cells of CRC, with Molecular Docking, Antiproliferative, Apoptotic and ADME Investigations. PMC. [Link]

• Synthesis and Reactions of New 4-Oxo-4H-benzopyran-3-carboxaldehydes Containing Hydroxy Groups or 2-Oxopyran Cycles. MDPI. [Link]

• Dieckmann condensation. (2019, January 14). YouTube. [Link]

• EP3228617A1 - Production method for tetrahydro-2h-pyran derivative.

• Dieckmann Condensation Reaction Mechanism. (2018, May 10). YouTube. [Link]

• Dieckmann condensation - Wikipedia. Wikipedia. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. aklectures.com [aklectures.com]
• 4. Reactivity: Decarboxylation [employees.csbsju.edu]
• 5. CN104496858A - Method for synthesizing 4-oxotetrahydro-2H-pyran-3-carboxylic acid ethyl ester - Google Patents [patents.google.com]
• 6. Dieckmann Condensation [organic-chemistry.org]
• 7. Dieckmann condensation - Wikipedia [en.wikipedia.org]
• 8. books.rsc.org [books.rsc.org]
• 9. hpst.cz [hpst.cz]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. LC-MS/MS method for quantitative profiling of ketone bodies, α-keto acids, lactate, pyruvate and their stable isotopically labelled tracers in human plasma: An analytical panel for clinical metabolic kinetics and interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Alternative Catalysts for Tetrahydropyran (THP) Synthesis

Introduction: The tetrahydropyran (THP) group is a widely used protecting group for alcohols in organic synthesis due to its stability under a variety of conditions and its ease of cleavage under mild acidic conditions. Traditional synthesis methods often rely on strong protic acids like p-toluenesulfonic acid (p-TSA) or mineral acids, which can be corrosive, difficult to handle, and incompatible with acid-sensitive functional groups. This has led to the development of a diverse range of alternative catalysts that offer improved selectivity, milder reaction conditions, and greater functional group tolerance.

This guide provides researchers, scientists, and drug development professionals with practical, field-proven insights into the application of these alternative catalysts. It is structured to address common challenges and frequently asked questions, moving beyond simple protocols to explain the causality behind experimental choices.

Alternative Catalyst Showcase: A Comparative Overview

The choice of catalyst is critical and depends on the specific substrate, desired reaction conditions (e.g., temperature, solvent), and scalability. Below is a summary of popular alternative catalytic systems.

Catalyst Class	Examples	Typical Conditions	Advantages	Disadvantages
Heterogeneous Acids	Montmorillonite K-10, Zeolites (H-ZSM-5), Amberlyst-15	Room temp. to mild heating; Solvent-free or non-polar solvents	Reusable, easily separated from reaction mixture, environmentally benign.	Can have lower activity than homogeneous catalysts; potential for pore-size limitations with bulky substrates.
Lewis Acids	Bi(NO₃)₃·5H₂O, Bi(OTf)₃, InCl₃, Sc(OTf)₃	Room temperature; CH₂Cl₂, CH₃CN, or solvent-free	High efficiency, mild conditions, excellent chemoselectivity.	Metal contamination of the product is possible; some are moisture-sensitive.
Organocatalysts	Iodine (I₂), N-Bromosuccinimide (NBS)	Room temperature; CH₂Cl₂, CHCl₃	Metal-free, inexpensive, readily available, mild conditions.	Can be less active for sterically hindered alcohols; potential for side reactions with certain substrates.
Lanthanide Catalysts	Lanthanum(III) nitrate hexahydrate	Room temperature; Solvent-free	Low toxicity, cost-effective, highly efficient under solvent-free conditions.	May require careful handling to avoid hydration/dehydration of the catalyst.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you might encounter during the synthesis of THP-ethers using alternative catalysts.

Question 1: My reaction is sluggish or incomplete, even after extended reaction times. What are the likely causes and solutions?

Answer:

This is a common issue that can usually be traced back to catalyst activity, reagent purity, or reaction setup.

• Cause A: Catalyst Deactivation. Heterogeneous catalysts like zeolites or clays can adsorb water or impurities from your reagents, blocking active sites. Lewis acids can be deactivated by moisture.

  • Solution:

    • Activate the Catalyst: Heterogeneous catalysts should be activated before use. For example, Montmorillonite K-10 can be heated at 120 °C under vacuum for 3-4 hours to remove adsorbed water.

    • Ensure Anhydrous Conditions: Use freshly distilled solvents and reagents. For particularly sensitive Lewis acid catalysts, conduct the reaction under an inert atmosphere (N₂ or Ar).

    • Check Reagent Purity: Dihydropyran (DHP) can oligomerize upon storage. Use freshly opened or distilled DHP for best results.

• Cause B: Insufficient Catalyst Loading. While many modern catalysts are efficient at low loadings (0.1-5 mol%), sterically hindered alcohols or less reactive substrates may require a higher catalyst concentration.

  • Solution: Increase the catalyst loading in a stepwise manner. For your initial attempts with a new substrate, try increasing the loading from 1 mol% to 5 mol%. If you see an improvement, you can optimize from there.

• Cause C: Poor Mixing (Heterogeneous Catalysts). If you are using a solid catalyst like Amberlyst-15, efficient stirring is crucial to ensure proper contact between the catalyst, substrate, and reagent.

  • Solution: Use a magnetic stir bar that provides vigorous agitation. For larger scale reactions, mechanical stirring may be necessary.

dot

Caption: Troubleshooting workflow for incomplete THP ether formation.

Question 2: I am observing side products in my reaction. How can I improve the selectivity?

Answer:

Side product formation often points to the catalyst being too harsh or the reaction conditions promoting undesired pathways.

• Cause A: DHP Polymerization. This is the most common side reaction, often catalyzed by overly strong acidic conditions or high temperatures. It typically manifests as an insoluble white or yellowish precipitate.

  • Solution:

    • Switch to a Milder Catalyst: If you are using a strong Lewis acid, consider switching to a milder alternative like Bi(NO₃)₃·5H₂O or iodine. These catalysts are highly efficient for the protection reaction but are less likely to induce polymerization.

    • Control Stoichiometry: Use only a slight excess of DHP (typically 1.1 to 1.5 equivalents). A large excess can promote self-polymerization.

    • Lower the Temperature: Many modern catalytic systems work efficiently at room temperature. Avoid unnecessary heating unless you are working with a very unreactive alcohol.

• Cause B: Substrate Degradation. If your substrate contains other acid-sensitive functional groups (e.g., acetals, t-Boc groups), they may be cleaved by the catalyst.

  • Solution: Choose a catalyst known for its high chemoselectivity. Bismuth(III) salts are particularly noteworthy for their ability to catalyze THP formation without affecting a wide range of other protecting groups. Running the reaction at lower temperatures (0 °C to room temperature) can also significantly improve selectivity.

Frequently Asked Questions (FAQs)

Q1: How do I remove the catalyst after the reaction is complete?

A1: This depends on the type of catalyst used.

• Heterogeneous Catalysts (e.g., Montmorillonite K-10, Amberlyst-15): These are the easiest to handle. Simply filter the reaction mixture through a pad of Celite or a sintered glass funnel. The catalyst can then be washed with a solvent (like ethyl acetate or dichloromethane), dried, and stored for reuse.

• Homogeneous Catalysts (e.g., Bi(OTf)₃, I₂): These will remain dissolved in the reaction mixture. They are typically removed during the aqueous workup. For example, iodine can be quenched and removed by washing the organic layer with a sodium thiosulfate solution. Metal salts like bismuth or indium will partition into the aqueous layer upon addition of water or a mild aqueous base (e.g., saturated NaHCO₃ solution).

Q2: What are the "green chemistry" advantages of using these alternative catalysts?

A2: Many of these catalysts align with the principles of green chemistry.

• Atom Economy: The reaction is an addition reaction, so it has excellent atom economy.

• Catalysis vs. Stoichiometric Reagents: Catalytic amounts are used, reducing waste compared to older stoichiometric methods.

• Solvent-Free Conditions: Several catalysts, such as lanthanum(III) nitrate or bismuth nitrate, work exceptionally well under solvent-free conditions, completely eliminating solvent waste.

• Reusability: Solid acid catalysts can often be recovered and reused multiple times, reducing cost and environmental impact.

Q3: Can these catalysts be used for deprotection of THP ethers?

A3: Generally, the same catalysts can be used for deprotection by changing the reaction conditions. The key is to add a proton source, typically an alcohol like methanol or ethanol, which acts as a scavenger for the liberated THP cation. For example, Montmorillonite K-10 in methanol is an effective system for cleaving THP ethers.

Detailed Experimental Protocol: THP Protection of Benzyl Alcohol using Bismuth(III) Nitrate

This protocol is a representative example of a mild, efficient, and high-yielding procedure for THP ether synthesis.

dot

Caption: Experimental workflow for THP protection using a Bismuth catalyst.

Materials:

• Benzyl alcohol (1.0 mmol, 108 mg)

• 3,4-Dihydro-2H-pyran (DHP) (1.2 mmol, 101 mg, 110 µL)

• Bismuth(III) nitrate pentahydrate (Bi(NO₃)₃·5H₂O) (0.01 mmol, 4.85 mg)

• Dichloromethane (CH₂Cl₂) (2 mL)

• Deionized Water

• Saturated Sodium Bicarbonate Solution

• Brine

• Anhydrous Sodium Sulfate

• Ethyl Acetate

• Hexanes

Procedure:

• Reaction Setup: To a clean, dry 10 mL round-bottom flask equipped with a magnetic stir bar, add benzyl alcohol (1.0 mmol) and dichloromethane (2 mL).

• Addition of Reagents: Add 3,4-dihydro-2H-pyran (1.2 mmol) to the solution, followed by the catalyst, bismuth(III) nitrate pentahydrate (0.01 mmol).

• Reaction Monitoring: Stir the mixture at room temperature. The reaction is typically complete within 30-60 minutes. Monitor the disappearance of the starting alcohol by Thin Layer Chromatography (TLC) using a 9:1 Hexanes:Ethyl Acetate eluent system.

• Workup: Once the reaction is complete, quench the reaction by adding 5 mL of saturated sodium bicarbonate solution. Transfer the mixture to a separatory funnel.

• Extraction: Separate the layers and extract the aqueous layer with dichloromethane (2 x 5 mL).

• Drying and Concentration: Combine the organic layers, wash with brine (1 x 5 mL), and dry over anhydrous sodium sulfate. Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: The resulting crude oil is often pure enough for subsequent steps. If further purification is required, it can be performed by flash column chromatography on silica gel.

This protocol highlights the operational simplicity and mild conditions that are hallmarks of modern catalytic approaches to THP ether synthesis.

References

• Title: Montmorillonite Clay Catalysis in Organic Synthesis: A Green Approach Source: ACS Sustainable Chemistry & Engineering URL: [Link]

• Title: Bismuth(III) Nitrate Pentahydrate: A Convenient and Mild Reagent for the Protection and Deprotection of Alcohols with Dihydropyran Source: Tetrahedron Letters URL: [Link]

• Title: Indium(III) Chloride: A Mild and Efficient Catalyst for the Protection of Alcohols as Tetrahydropyranyl Ethers Source: The Journal of Organic Chemistry URL: [Link]

• Title: Iodine as a Powerful Catalyst in Organic Synthesis Source: Angewandte Chemie International Edition URL: [Link]

Technical Support Center: Reducing Impurities in 4-Oxotetrahydro-2H-pyran-3-carboxylic Acid Production

Welcome to the Technical Support Center for the synthesis and purification of 4-oxotetrahydro-2H-pyran-3-carboxylic acid and its ester precursors. As a highly functionalized β -keto acid, this molecule is notoriously unstable and requires precise kinetic control to prevent degradation. This guide provides mechanistic insights, troubleshooting workflows, and self-validating protocols to ensure high-purity yields for your drug development pipelines.

FAQ: Mechanistic Insights & Causality

Q1: Why is my final yield of 4-oxotetrahydro-2H-pyran-3-carboxylic acid so low, while LC-MS shows a massive peak for tetrahydro-4H-pyran-4-one? Causality & Explanation: You are observing thermal and acid-catalyzed decarboxylation. 4-oxotetrahydro-2H-pyran-3-carboxylic acid is a β -keto acid. The carboxyl group is situated beta to the ketone carbonyl, facilitating a six-membered cyclic transition state that readily expels CO2​ upon mild heating or under acidic conditions[1]. This is the most common failure point in this synthesis. Self-Validating Check: Run an IR spectrum of your crude mixture. If the broad O-H stretch (3300–2500 cm−1 ) and the acid C=O stretch (~1710 cm−1 ) are missing, but a strong ketone C=O stretch (~1715 cm−1 ) remains, irreversible decarboxylation has occurred.

Q2: I am seeing unreacted 4-oxa-1,7-pimelic acid diester in my Dieckmann condensation step. How do I drive this to completion? Causality & Explanation: The Dieckmann condensation used to form the pyran ring is an equilibrium-driven intramolecular Claisen condensation[2]. If trace moisture is present in your solvent, the alkoxide/hydride base is destroyed, or the diester undergoes premature hydrolysis to the mono-acid. A mono-acid cannot undergo the Dieckmann cyclization, permanently halting the reaction. Self-Validating Check: Monitor the reaction via LC-MS. If the diester persists, spike a small 1 mL aliquot with additional base (e.g., NaH). If conversion resumes in the aliquot, your bulk reaction's base was quenched by moisture.

Q3: What causes the formation of heavy, non-volatile oligomers during the ester synthesis? Causality & Explanation: Tetrahydro-4H-pyran-4-one derivatives are highly prone to self-aldol condensation under prolonged exposure to strong bases[3]. When the Dieckmann condensation is run at too high a concentration or left stirring longer than necessary, the newly formed β -keto ester enolate attacks another molecule of the product, creating polymeric impurities.

Q4: Can I just use the ester form instead of the free acid for my downstream coupling? Causality & Explanation: Yes. Because of the inherent instability of the free β -keto acid, the methyl or ethyl ester (e.g., methyl 4-oxotetrahydro-2H-pyran-3-carboxylate) is frequently utilized as a stable intermediate in medicinal chemistry, such as in the synthesis of tankyrase inhibitors[4]. If your downstream chemistry permits ester saponification in situ post-coupling, this is highly recommended.

Troubleshooting Guide: Resolving Specific Impurity Profiles

Decision tree for identifying and resolving common impurities in the synthesis workflow.

Quantitative Data: Impurity Profile Summary

Impurity Type	Chemical Identity	Detection (LC-MS m/z)	Primary Causality	Resolution Strategy
Decarboxylation	Tetrahydro-4H-pyran-4-one	101.1 [M+H]⁺	Thermal/acidic degradation of the β -keto acid	Maintain temp < 5°C; avoid pH < 4.0
Starting Material	4-Oxa-1,7-pimelic acid diester	219.1 [M+H]⁺	Quenched base (moisture) in Dieckmann step	Use strictly anhydrous THF and active NaH
Oligomers	Self-aldol condensation products	>199.2 [M+H]⁺	Prolonged exposure to strong base	Decrease reaction time; increase solvent dilution
Ring-Opened	3-(2-carboxyethoxy)propanoic acid	161.1 [M-H]⁻	Harsh aqueous basic hydrolysis	Use mild LiOH in THF/H₂O at 0°C

Experimental Workflows: Self-Validating Protocols

To successfully isolate the target compound, the synthesis is broken into two distinct phases. The following protocols are designed as self-validating systems, meaning they contain built-in checkpoints to verify success before proceeding to the next, potentially destructive, step.

Reaction pathway showing target synthesis and the primary decarboxylation degradation route.

Protocol 1: Anhydrous Dieckmann Condensation for the Ester Precursor

Objective: Synthesize methyl 4-oxotetrahydro-2H-pyran-3-carboxylate without triggering aldol oligomerization.

• Setup: Purge a flame-dried 3-neck flask with N2​ . Add anhydrous THF (10 volumes) and NaH (60% dispersion in mineral oil, 1.2 eq).

• Reaction: Cool the suspension to 0°C. Dropwise add dimethyl 4-oxa-1,7-pimelate (1.0 eq) over 30 minutes to control the exotherm and keep the local concentration of the enolate low.

• Self-Validation Checkpoint: Observe H2​ gas evolution. Causality: The cessation of bubbling before the theoretical volume of H2​ is released indicates base quenching by moisture. If bubbling stops prematurely, the reaction will stall, leading to high starting material impurities.

• Workup: Quench with saturated aqueous NH4​Cl at 0°C. Extract with EtOAc, dry over Na2​SO4​ , and concentrate.

Protocol 2: Low-Temperature Saponification to the Free Acid

Objective: Hydrolyze the ester to 4-oxotetrahydro-2H-pyran-3-carboxylic acid while strictly preventing decarboxylation.

• Setup: Dissolve the ester from Protocol 1 in a 3:1 mixture of THF/ H2​O . Cool the jacketed reactor strictly to 0°C.

• Reaction: Add LiOH· H2​O (1.1 eq) portion-wise. Stir for 2 hours at 0°C.

• Self-Validation Checkpoint: Pull a 0.5 mL aliquot, quench into a cold pH 4.5 buffer, and run rapid LC-MS. Causality: You must confirm the disappearance of the ester peak (m/z 159.1) before proceeding to bulk acidification. Prolonged basic conditions will lead to irreversible ring-opening impurities.

• Workup (Critical Step): Slowly add cold 1M HCl until the internal pH reaches exactly 4.5. Do not allow the pH to drop below 4.0. Extract immediately with cold EtOAc (pre-chilled to 0°C).

• Storage: Concentrate under high vacuum at room temperature (do not use a heating bath) and store the isolated acid at -20°C immediately to halt thermal degradation.

Sources

• 1. Ambeed [ambeed.com]
• 2. CN104496858A - Method for synthesizing 4-oxotetrahydro-2H-pyran-3-carboxylic acid ethyl ester - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Comparative Synthesis Guide: 4-Oxotetrahydro-2H-pyran-3-carboxylic Acid and its Esters

Executive Summary

4-Oxotetrahydro-2H-pyran-3-carboxylic acid and its alkyl esters (methyl/ethyl 4-oxotetrahydro-2H-pyran-3-carboxylate) are indispensable building blocks in modern drug discovery. They serve as primary intermediates for synthesizing complex heterocyclic libraries, kinase inhibitors, and spirocyclic degrons used in targeted protein degradation .

However, synthesizing the free β-keto acid presents a significant thermodynamic challenge: it is highly prone to spontaneous decarboxylation. Consequently, industrial and laboratory efforts prioritize the robust synthesis of its ester precursors, followed by strictly controlled, cryogenic saponification. This guide objectively compares the two dominant synthetic routes—De Novo Ring Synthesis (Dieckmann Condensation) and Direct Carboxylation —providing actionable data, self-validating protocols, and mechanistic troubleshooting for drug development professionals.

Mechanistic Overview & Route Comparison

Route A: Dieckmann Condensation (De Novo Ring Formation)

This approach constructs the pyran ring entirely from acyclic, commodity precursors. Ethyl acrylate and ethyl 3-hydroxypropanoate undergo a base-catalyzed Michael addition to form an acyclic diester (diethyl 4-oxaheptanedioate). An intramolecular Dieckmann condensation, driven by a strong base at low temperatures, subsequently closes the ring to yield the β-keto ester .

Route B: Direct Carboxylation (Functionalization of Pre-formed Ring)

This route leverages the commercially available (or easily synthesized) tetrahydro-4H-pyran-4-one . The ketone is deprotonated to form a nucleophilic enolate, which is then trapped by an electrophilic acylating agent such as dimethyl carbonate or Mander's reagent (methyl cyanoformate) to yield the ester directly .

Comparative synthesis workflows for 4-Oxotetrahydro-2H-pyran-3-carboxylic acid and derivatives.

Comparative Data & Performance Metrics

The selection of a synthesis route depends heavily on scale, budget, and available reactor cooling capacities. Below is a quantitative comparison of both routes based on standard process chemistry metrics.

Metric	Route A (Dieckmann Condensation)	Route B (Direct Carboxylation)
Overall Yield	70% – 75%	80% – 85%
Atom Economy	~65%	~75%
Starting Material Cost	Low (Commodity chemicals)	Moderate to High
Scalability	Excellent (Pilot-plant proven)	Good (Requires gas evolution management)
Reaction Temperature	-10 °C to 0 °C (Condensation step)	0 °C to Reflux (Depending on base)
Primary Impurities	Unreacted acyclic diesters, oligomers	O-alkylated side products, unreacted ketone

Experimental Protocols & Mechanistic Causality

As an application scientist, it is critical to understand why a protocol functions, not just how to execute it. The following methodologies are designed as self-validating systems, integrating in-process controls (IPCs) and causality explanations.

Protocol A: De Novo Ring Synthesis via Dieckmann Condensation

Objective: Synthesize ethyl 4-oxotetrahydro-2H-pyran-3-carboxylate from acyclic precursors .

• Michael Addition:

  • Charge a reactor with ethyl 3-hydroxypropanoate (1.0 eq) and ethyl acrylate (1.0 eq) in THF. Introduce a catalytic amount of K₂CO₃.

  • Self-Validation (IPC): Monitor via GC-MS. The reaction is complete when the ethyl acrylate peak (m/z 100) falls below 1% AUC. The intermediate is diethyl 4-oxaheptanedioate.

• Dieckmann Cyclization:

  • Cool the reactor to -10 °C. Slowly add sodium ethoxide (NaOEt, 1.1 eq) to prevent exothermic runaway.

  • Causality Insight: Cryogenic temperatures are mandatory. At temperatures >0 °C, intermolecular Claisen condensations kinetically outcompete the intramolecular Dieckmann cyclization, leading to the formation of intractable polymeric tars.

  • Self-Validation (IPC): Monitor via TLC (Hexane:EtOAc 3:1). The acyclic diester ( Rf​ ~0.6) should convert entirely to the cyclic β-keto ester ( Rf​ ~0.4).

• Workup:

  • Quench with cold 1M HCl to pH 5. Extract with EtOAc, wash with brine, dry over Na₂SO₄, and concentrate.

Protocol B: Direct Carboxylation of Tetrahydro-4H-pyran-4-one

Objective: Synthesize methyl 4-oxotetrahydro-2H-pyran-3-carboxylate via C-acylation .

• Enolate Formation:

  • Suspend NaH (60% dispersion in mineral oil, 2.0 eq) in anhydrous THF under N₂. Dropwise add tetrahydro-4H-pyran-4-one (1.0 eq) at 0 °C.

  • Self-Validation (IPC): H₂ gas evolution is a direct visual validator of enolate formation. Wait until bubbling completely ceases before proceeding to ensure quantitative deprotonation.

• Carboxylation:

  • Add dimethyl carbonate (1.5 eq) and heat to reflux (65 °C) for 4 hours.

  • Mechanistic Troubleshooting: If O-alkylation is observed as a major impurity, switch the acylating agent to Mander's Reagent (methyl cyanoformate) at -78 °C. The cyano group is a superior leaving group compared to methoxy, eliminating the need for heating and enforcing exclusive C-acylation.

• Workup:

  • Cool to 0 °C, carefully quench with saturated aqueous NH₄Cl. Extract with DCM, dry, and concentrate.

Protocol C: Controlled Saponification to the Free Acid

Objective: Isolate 4-Oxotetrahydro-2H-pyran-3-carboxylic acid without triggering degradation.

• Hydrolysis:

  • Dissolve the ester from Protocol A or B in a 1:1 mixture of THF and H₂O. Add LiOH·H₂O (1.1 eq) at strictly 0 °C.

  • Self-Validation (IPC): Monitor by LC-MS until the ester mass completely disappears.

• Acidification and Isolation:

  • Acidify to pH 3 using cold 1M HCl.

  • Causality Insight: The free β-keto acid is thermodynamically unstable. Decarboxylation is an entropically driven process. If the solution exceeds 10 °C during acidification, the acid will rapidly decarboxylate, releasing CO₂ and reverting to tetrahydro-4H-pyran-4-one.

  • Immediately extract with cold EtOAc, dry, and concentrate under high vacuum at 0 °C. Store the final product at -20 °C under an inert atmosphere.

References

• Method for synthesizing 4-oxotetrahydro-2H-pyran-3-carboxylic acid ethyl ester (CN104496858A)

• Tetrahydro-4H-pyran-4-one: From the Laboratory Scale to Pilot Plant Manufacture Source: Organic Process Research & Development (ACS Publications) URL:[Link]

• Assembly of Four Diverse Heterocyclic Libraries Enabled by Prins Cyclization, Au-Catalyzed Enyne Cycloisomerization, and Automated Amide Synthesis Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

• Spiro degron for target protein degradation (CN109562113A)

A Comparative Guide to the Biological Activity of 4-Oxotetrahydro-2H-pyran-3-carboxylic Acid and Its Analogs

The 4-oxotetrahydropyran scaffold is a privileged heterocyclic system in medicinal chemistry, forming the core of numerous natural products and synthetic molecules with diverse pharmacological properties.[1][2] Its inherent structural features, including a hydrogen bond acceptor (the ketone) and a donor/acceptor (the carboxylic acid), make it an attractive starting point for the design of novel therapeutic agents. This guide provides an in-depth comparison of the biological activities of 4-Oxotetrahydro-2H-pyran-3-carboxylic acid and its structurally diverse analogs, supported by experimental data to inform researchers and drug development professionals in their quest for new molecular entities.

The Core Scaffold: 4-Oxotetrahydro-2H-pyran-3-carboxylic Acid

The parent compound, 4-Oxotetrahydro-2H-pyran-3-carboxylic acid, is primarily recognized as a valuable synthetic intermediate.[3] While direct reports on its specific biological activities are scarce in the literature, its true value lies in its utility as a foundational building block for creating a vast library of derivatives with significant therapeutic potential. The reactivity of the ketone and the carboxylic acid functional groups allows for a wide range of chemical modifications, leading to analogs with tailored biological profiles.

Comparative Biological Activities of Analogs

The derivatization of the 4-oxotetrahydropyran core has yielded analogs with a broad spectrum of biological activities, most notably in the areas of anticancer, antibacterial, and antioxidant research.

Antiproliferative and Anticancer Activity

A significant number of pyran derivatives have been synthesized and evaluated for their ability to inhibit the growth of cancer cells.[2][4] The 4H-pyran motif, in particular, is a recurring feature in compounds designed as anticancer agents.[4][5]

One prominent mechanism of action for these compounds is the inhibition of Cyclin-Dependent Kinase 2 (CDK2), a key regulator of the cell cycle.[5] Overexpression of CDK2 is linked to the oncogenesis of colorectal cancer, making it a viable therapeutic target.[5][6] Certain 4H-pyran derivatives have been shown to suppress the proliferation of human colorectal cancer cells (HCT-116) by inhibiting CDK2 kinase activity and downregulating its expression.[5][6] Furthermore, some of these analogs induce apoptosis (programmed cell death) in cancer cells through the activation of the caspase-3 gene.[5][6]

Derivatives of kojic acid, another pyran-4-one, have also demonstrated good to moderate antiproliferative activity against various cancer cell lines, including chronic myelogenous leukemia (K562) and cervical cancer (HeLa).[7] The presence and position of bulky substituents, such as an adamantyl group, have been shown to be crucial for their antitumor activity.[7]

Table 1: Antiproliferative Activity of Selected 4H-Pyran Analogs

Compound ID	Cancer Cell Line	IC50 (µM)	Mechanism of Action	Reference
4d	HCT-116 (Colorectal)	75.1	CDK2 Inhibition, Caspase-3 Activation	[5][6]
4k	HCT-116 (Colorectal)	85.88	CDK2 Inhibition, Caspase-3 Activation	[5][6]
Kojic Acid Derivative 2	K562 (Leukemia)	13.1	Not specified	[7]
Kojic Acid Derivative 9	HeLa (Cervical)	20.3	Not specified	[7]
Benzopyran-isoxazole 5a	MDA-MB-231 (Breast)	5.2 - 22.2	Induces Apoptosis	[8][9]

Note: IC50 is the half-maximal inhibitory concentration, representing the concentration of a drug that is required for 50% inhibition in vitro.

Antibacterial Activity

The 4-oxo-quinoline-3-carboxylic acid scaffold is a well-established pharmacophore in antibacterial agents, most famously represented by the fluoroquinolone class of antibiotics.[10] Analogs that fuse or substitute the pyran ring system have been explored to develop new antibacterial agents.

Several synthesized 4H-pyran derivatives have demonstrated notable efficacy, particularly against Gram-positive bacteria such as Staphylococcus aureus and Bacillus subtilis.[5][6] For instance, certain analogs have exhibited lower IC50 values against these strains than the commonly used antibiotic, ampicillin.[6] The lipophilicity of these compounds is believed to play a role in their ability to penetrate the cell membrane of Gram-positive bacteria.[10] Some spiro-4H-pyran derivatives have also shown good activity against clinical isolates of S. aureus and Streptococcus pyogenes.[11]

Table 2: Antibacterial Activity of Selected 4H-Pyran Analogs

Compound ID	Bacterial Strain	MIC (µg/mL)	Reference Antibiotic (MIC µg/mL)	Reference
4g	B. subtilis	~9.0 (25.69 µM)	Ampicillin: ~12.9 (37.20 µM)	[6]
4j	S. aureus	Not specified	Not specified	[6]
5d (Spiro-pyran)	S. aureus (clinical isolate)	32	Gentamicin: Not specified	[11]
8c (Carboxamide)	S. aureus	Not specified	Not specified	[12]

Note: MIC is the Minimum Inhibitory Concentration, the lowest concentration of an antimicrobial agent that prevents visible microbial growth.[13][14]

Antioxidant Activity

Oxidative stress is implicated in numerous diseases, including cancer.[5] Consequently, compounds with antioxidant properties are of significant interest. Several 4H-pyran derivatives have been evaluated for their ability to scavenge free radicals, a key indicator of antioxidant potential.

The 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical scavenging assay is a common method for assessing this activity. Certain 4H-pyran analogs have demonstrated potent DPPH scavenging activity, with some being more efficient than the standard antioxidant Butylated Hydroxytoluene (BHT).[5][6]

Table 3: Antioxidant Activity of Selected 4H-Pyran Analogs

Compound ID	Assay	IC50 (mM)	Reference Antioxidant (IC50 mM)	Reference
4g	DPPH Scavenging	0.329	BHT: 0.245	[5][6]
4j	DPPH Scavenging	0.1941	BHT: 0.245	[5][6]

Structure-Activity Relationship (SAR) Insights

The analysis of various analogs reveals key structural features that influence their biological activity.

• Substituents on the Pyran Ring: The nature and position of substituents on the pyran ring are critical. For antiproliferative activity, bulky lipophilic groups, such as adamantyl, can enhance potency.[7] For antibacterial and antioxidant activities, aryl groups with specific substitution patterns (e.g., on compounds 4g and 4j) have been shown to be beneficial.[6]

• The Carboxylic Acid Moiety: The carboxylic acid group is a crucial pharmacophore, often involved in binding interactions with biological targets. However, it can sometimes negatively impact properties like cell permeability.

• Bioisosteric Replacements: In some contexts, replacing a part of the scaffold can modulate activity and physicochemical properties. For example, in a series of STAT3 inhibitors, replacing a cyclohexyl group with a tetrahydro-4H-pyran (THP) ring was found to decrease inhibitory activity, highlighting the specific spatial and electronic requirements of the target protein.[15][16]

Caption: Key structural modification points on the 4-oxotetrahydropyran scaffold and their influence on biological activity.

Experimental Protocol: In Vitro Antiproliferative MTT Assay

To ensure the trustworthiness and reproducibility of the presented data, understanding the underlying experimental methodology is crucial. The MTT assay is a standard colorimetric method for assessing cell viability and, by extension, the cytotoxic effects of chemical compounds.[17][18]

Principle

Metabolically active, viable cells possess NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), into insoluble purple formazan crystals.[17] The amount of formazan produced is directly proportional to the number of living cells.[18] These crystals are then dissolved, and the absorbance of the colored solution is measured, typically between 500 and 600 nm.[17]

Step-by-Step Methodology

• Cell Plating: Seed cancer cells (e.g., HCT-116) into a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) in 100 µL of culture medium. Incubate for 24 hours to allow for cell attachment.[18][19]

• Compound Treatment: Prepare serial dilutions of the test compounds (analogs of 4-Oxotetrahydro-2H-pyran-3-carboxylic acid) in culture medium. Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations. Include wells with untreated cells (negative control) and a known cytotoxic drug (positive control).

• Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a humidified 5% CO₂ atmosphere.[17]

• MTT Addition: After incubation, add 10 µL of MTT labeling reagent (typically 5 mg/mL in PBS, for a final concentration of 0.5 mg/mL) to each well.[17][20]

• Formazan Formation: Incubate the plate for an additional 2 to 4 hours at 37°C, allowing the viable cells to convert the MTT into purple formazan crystals.[19][20]

• Solubilization: Carefully add 100 µL of a solubilization solution (e.g., DMSO or a detergent-based solution) to each well to dissolve the formazan crystals.[20] Mix gently to ensure complete dissolution.

• Absorbance Measurement: Measure the absorbance of each well using a microplate reader at a wavelength of 570 nm (with a reference wavelength of >650 nm if desired).[17][19]

• Data Analysis: Calculate the percentage of cell viability for each concentration compared to the untreated control. Plot the viability against the compound concentration to determine the IC50 value.

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Analytical Method Validation for 4-Oxotetrahydro-2H-pyran-3-carboxylic Acid: A Comparative Guide to UHPLC-CAD vs. Traditional Techniques

4-Oxotetrahydro-2H-pyran-3-carboxylic acid is a highly versatile β -keto acid intermediate utilized in the synthesis of complex pyran-fused heterocycles, spiro degrons, and targeted protein degraders (PROTACs)[1]. Despite its synthetic utility, establishing a robust analytical method for its assay and purity determination is notoriously difficult. Standard analytical platforms frequently yield erratic data due to the molecule's inherent physicochemical vulnerabilities.

As a Senior Application Scientist, I have structured this guide to objectively compare the performance of traditional analytical methods against an optimized Ultra-High-Performance Liquid Chromatography-Charged Aerosol Detection (UHPLC-CAD) protocol. This guide dissects the causality behind experimental failures and provides a self-validating, ICH Q2(R2)-compliant framework for robust quantification[2].

The Analytical Bottleneck: Causality of Method Failure

Before selecting an analytical platform, one must understand the molecular behavior of 4-Oxotetrahydro-2H-pyran-3-carboxylic acid. The compound presents three critical challenges:

• Thermal Decarboxylation: As a β -keto acid, the molecule possesses a partial positive charge on the β -carbon, which acts as an electron sink. Upon exposure to thermal stress, it undergoes spontaneous, non-catalytic decarboxylation via a six-membered cyclic transition state, yielding tetrahydro-4H-pyran-4-one and CO2​ [3]. This renders Gas Chromatography (GC-FID) fundamentally incompatible.

• Optical Invisibility: The compound lacks an extended conjugated π -system. The isolated carbonyl and carboxyl chromophores only absorb weakly in the low UV range ( <210 nm), a region highly susceptible to baseline drift and mobile phase interference[4].

• Keto-Enol Tautomerism: In unbuffered aqueous solutions, the β -keto acid exists in a dynamic equilibrium between its keto and enol forms. During liquid chromatography, this tautomerism manifests as severe peak broadening or split peaks, destroying resolution and integration accuracy.

Fig 1. Thermal decarboxylation pathway vs. low-temperature acidic stabilization.

Comparative Analysis of Analytical Platforms

To overcome these bottlenecks, Charged Aerosol Detection (CAD) offers a superior alternative. CAD is a mass-sensitive detector that measures the physical mass of non-volatile analytes after aerosolization and solvent evaporation, completely bypassing the need for a chromophore[5][6].

The table below summarizes the quantitative and qualitative performance of three analytical approaches:

Parameter	GC-FID	HPLC-UV (210 nm)	UHPLC-CAD (Optimized)
Detection Principle	Flame Ionization	Optical Absorbance	Aerosol Charge Measurement
Analyte Stability	Fail: Complete decarboxylation	Moderate: Stable if kept cold	Excellent: Intact at 25°C
Peak Symmetry	N/A (Degrades)	Poor (Tautomeric splitting)	Excellent (Acidic suppression)
Sensitivity (LOD)	N/A	∼5.0μg/mL	∼0.1μg/mL
Gradient Compatibility	Yes	Poor (Severe baseline drift)	Excellent (Uniform response)
Overall Suitability	Unsuitable	Marginal / Routine Assay	Ideal for Purity & Assay

Step-by-Step Methodology: The UHPLC-CAD Protocol

This protocol is designed as a self-validating system . Every parameter is chosen with a specific mechanistic purpose to ensure the integrity of the β -keto acid.

Phase 1: Reagent & Sample Preparation

• Mobile Phase A: 0.1% Formic Acid in MS-grade Water.

  • Causality: Formic acid lowers the pH to ∼2.7 , well below the pKa of the analyte's carboxylic acid group. This suppresses ionization and shifts the equilibrium to favor a single tautomeric state, ensuring sharp peak symmetry.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Sample Diluent: Water/Acetonitrile (90:10, v/v).

  • Causality: High aqueous content prevents sample solvent effects (peak distortion) upon injection. The autosampler must be maintained at 4∘C to prevent ambient degradation over long sequences.

Phase 2: Chromatographic Conditions

• Column: Sub-2 μm C18 column (e.g., 100 x 2.1 mm, 1.7 μm ).

• Column Temperature: 25∘C . Strictly controlled to prevent thermal decarboxylation on-column.

• Flow Rate: 0.4 mL/min.

• Gradient Program: 5% B to 60% B over 8 minutes, followed by a column wash and re-equilibration.

Phase 3: CAD Detector Optimization (Self-Validation Step)

CAD response is inherently non-linear due to the physics of droplet formation and charging[6]. To create a self-validating linear model:

• Evaporation Temperature: Set to 35∘C . This is low enough to prevent analyte volatilization/decarboxylation, but high enough to efficiently evaporate the mobile phase.

• Power Function Value (PFV) Optimization: Inject a wide calibration range (10% to 150% of nominal concentration). Plot log(Area) vs. log(Concentration) . The slope of this log-log plot is inputted back into the CAD software as the PFV (typically ∼1.2 to 1.5 ). This mathematically linearizes the output, transforming aerosol scattering data into a strictly linear calibration curve[6].

Validation Strategy (ICH Q2(R2) Compliance)

Following the ICH Q2(R2) guidelines for analytical procedure validation, the UHPLC-CAD method must be evaluated across the following parameters to prove it is "fit for purpose"[2][7]:

• Specificity: The method must demonstrate baseline resolution ( Rs​>1.5 ) between 4-Oxotetrahydro-2H-pyran-3-carboxylic acid and its primary thermal degradation product (tetrahydro-4H-pyran-4-one). Blank injections must show no interference at the retention time of the analyte[8].

• Linearity & Range: After applying the empirically derived PFV, the calibration curve from 50% to 150% of the target concentration must yield a correlation coefficient ( R2 ) ≥0.999 [6][8].

• Accuracy: Conduct spike recovery experiments at 50%, 100%, and 150% levels. Recoveries must fall within the strict window of 98.0% - 102.0%[8].

• Precision (Repeatability): Six replicate injections of the 100% standard preparation must yield a Relative Standard Deviation (RSD) ≤2.0% [8].

Fig 2. ICH Q2(R2) methodology workflow for UHPLC-CAD analytical validation.

References

• ICH Q2(R2) Validation of analytical procedures - Scientific guideline Source: European Medicines Agency (EMA) / International Council for Harmonisation URL:[Link]

• Alkyl Substituted Beta-Keto Acids: Molecular Structure and Decarboxylation Kinetics in Aqueous Solution and on the Surface of Metal Oxides Source: The Journal of Physical Chemistry C (ACS Publications) URL:[Link]

• Multi-attribute characterization of pharmaceutical materials by HPLC coupled with Charged Aerosol Detection Source: Journal of Chromatography A URL:[Link]

• Spiro degron for target protein degradation (Patent CN109562113A)

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• 7. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 8. youtube.com [youtube.com]

A Comparative Guide to Catalysts for Tetrahydropyran Formation: From Classical Methods to Modern Innovations

The tetrahydropyran (THP) ring is a ubiquitous structural motif in a vast array of biologically active natural products, pharmaceuticals, and specialty chemicals.[1][2] Its synthesis has been a subject of intense research, leading to the development of a diverse arsenal of catalytic methods. This guide provides a comparative analysis of the leading catalytic strategies for the formation of the tetrahydropyran ring, offering insights into their mechanisms, performance, and practical applications for researchers, scientists, and professionals in drug development.

The Enduring Workhorse: Acid-Catalyzed Reactions

Acid catalysis remains a cornerstone of tetrahydropyran synthesis, primarily through two major pathways: the protection of alcohols as THP ethers and the Prins cyclization.

Tetrahydropyranylation of Alcohols

The formation of tetrahydropyranyl ethers is a common strategy for protecting hydroxyl groups in multi-step organic synthesis.[3][4] This reaction involves the acid-catalyzed addition of an alcohol to 3,4-dihydropyran (DHP).[5]

Mechanism: The acid catalyst protonates the double bond of DHP, generating a resonance-stabilized oxocarbenium ion. The alcohol then acts as a nucleophile, attacking the carbocation to form the THP ether after deprotonation.

Catalysts: A wide range of both homogeneous and heterogeneous acid catalysts have been employed.

• Homogeneous Catalysts: Traditional catalysts include p-toluenesulfonic acid (p-TsOH) and boron trifluoride etherate.[6] While effective, these can be difficult to separate from the reaction mixture.

• Heterogeneous Catalysts: To address the limitations of homogeneous systems, a variety of solid acid catalysts have been developed, offering advantages such as easy separation, reusability, and often milder reaction conditions.[7] Examples include:

  • NH4HSO4 supported on SiO2: This catalyst has been shown to be highly efficient and recyclable for the tetrahydropyranylation of a wide range of alcohols and phenols.[3][8][9]

  • Zeolites (e.g., H-beta): These microporous aluminosilicates provide a shape-selective catalytic environment and are easily regenerated.[4]

  • Montmorillonite K10: An acidic clay that can effectively catalyze the reaction.[10]

  • Amberlyst-15: A sulfonic acid-functionalized polymer resin that is widely used in industrial processes.[11]

Performance Comparison:

Catalyst	Type	Key Advantages	Typical Yields	References
p-TsOH	Homogeneous	Inexpensive, readily available	High	[6]
BF3·OEt2	Homogeneous	Highly effective for sterically hindered alcohols	High	[6]
NH4HSO4@SiO2	Heterogeneous	Recyclable, mild conditions, inexpensive	>95%	[3][8]
Zeolite H-beta	Heterogeneous	Recyclable, shape-selective	High	[4]
Amberlyst-15	Heterogeneous	Industrially relevant, recyclable	High	[11][12]

The Prins Cyclization

The Prins cyclization is a powerful and versatile method for constructing the tetrahydropyran ring, typically involving the reaction of a homoallylic alcohol with an aldehyde or ketone under acidic conditions.[11][13]

Mechanism: The acid catalyst activates the carbonyl group of the aldehyde, which is then attacked by the alkene of the homoallylic alcohol. The resulting intermediate undergoes intramolecular cyclization via attack by the hydroxyl group to form the tetrahydropyran ring.

Catalysts:

• Brønsted Acids: Triflic acid (TfOH) has been used for regioselective intramolecular hydroalkoxylation to form trisubstituted THP derivatives.[14]

• Lewis Acids: A wide variety of Lewis acids are effective, including SnCl4, InCl3, and BiCl3.[12][13]

• Heterogeneous Catalysts:

  • Hierarchical Beta Zeolites: These materials with both micropores and mesopores show high activity and selectivity, particularly for the synthesis of fragrance compounds like Florol.[10]

  • Phosphomolybdic Acid (PMA): This catalyst is particularly noteworthy for its ability to promote the Prins cyclization in water, offering a green and cost-effective approach.[15]

Performance Insights: The choice of catalyst and reaction conditions can significantly influence the diastereoselectivity of the Prins cyclization. For instance, phosphomolybdic acid in water has been reported to yield 4-hydroxytetrahydropyran derivatives with high cis-selectivity.[15]

Transition Metal-Catalyzed Intramolecular Hydroalkoxylation

The intramolecular hydroalkoxylation of unsaturated alcohols provides a direct and atom-economical route to tetrahydropyrans.[16] This method is particularly useful for the synthesis of substituted THPs with high stereocontrol.

Mechanism: The general mechanism involves the coordination of the alkene to the metal center, followed by nucleophilic attack of the hydroxyl group. The specific pathway can vary depending on the metal and ligands.

Catalysts:

• Platinum Complexes: Platinum(II) complexes, such as [PtCl2(H2C=CH2)]2, are effective for the hydroalkoxylation of δ-hydroxy olefins.[13][16]

• Gold Catalysts: Gold(I) catalysts are particularly useful for the intramolecular hydroalkoxylation of allenes, providing access to a range of substituted tetrahydropyrans.[16][17]

• Cobalt Complexes: Cobalt(salen) complexes have been used for the hydroalkoxylation of unactivated olefins under mild conditions.[16]

• Copper(I) Systems: A Cu(I)-Xantphos system has been shown to catalyze the intramolecular hydroalkoxylation of unactivated terminal alkenes.[16]

• Lanthanide Triflates: These have proven to be efficient catalysts for the intramolecular Markovnikov-type hydroalkoxylation/cyclization of hydroxyalkenes.[16]

Key Advantages: This method often exhibits high functional group tolerance and can be rendered enantioselective through the use of chiral ligands.[16]

Hydrogenation of Dihydropyrans

For the synthesis of unsubstituted tetrahydropyran, the hydrogenation of 3,4-dihydropyran (DHP) is a highly efficient and direct route.[5][18]

Mechanism: This is a classic catalytic hydrogenation reaction where hydrogen adds across the double bond of DHP in the presence of a metal catalyst.

Catalysts:

• Raney Nickel: A traditional and cost-effective catalyst for this transformation.[5]

• Ni/SiO2: This supported nickel catalyst has demonstrated high selectivity (>99.8%) and yield (98%) for the production of THP from DHP in a continuous flow reactor.[18][19][20] The catalyst also shows good stability and can be regenerated.[18]

Industrial Relevance: The high efficiency and use of non-precious metal catalysts make this an attractive route for the large-scale production of THP as a green solvent.[18][20]

Biocatalysis: The Green Frontier

Biocatalysis offers a promising and environmentally benign approach to the synthesis of chiral tetrahydropyrans with high stereoselectivity.[21]

Mechanism: Enzymes, such as those from natural product biosynthetic pathways, can catalyze specific cyclization reactions. For example, the formation of THP rings in some natural products occurs via the regioselective cyclization of epoxy-alcohols.[1][2]

Biocatalysts:

• AmbDH3: This enzyme catalyzes an intramolecular oxa-Michael addition to form chiral saturated oxygen heterocycles.[21]

• Flavin-dependent monooxygenases (e.g., AmbJ): In the biosynthesis of ambruticins, a monooxygenase catalyzes the epoxidation of a dihydroxy acid, which is followed by a regioselective 6-endo epoxide ring opening to form the THP ring.[1]

Current Status: While the application of biocatalysts for general THP synthesis is still an emerging field, it holds significant potential for the synthesis of complex, stereochemically defined molecules, particularly in the pharmaceutical industry.[21]

Experimental Protocols

Representative Protocol for Heterogeneous Acid-Catalyzed Tetrahydropyranylation

This protocol is adapted from the work of Furia et al. using NH4HSO4@SiO2.[3]

• Catalyst Preparation: Ammonium hydrogen sulfate (NH4HSO4) is dissolved in a minimum amount of water and added to silica gel. The mixture is then dried in an oven at 100 °C for 12 hours.

• Reaction Setup: In a round-bottom flask, the alcohol (1.0 mmol) is dissolved in a green ethereal solvent such as cyclopentyl methyl ether (CPME) or 2-methyltetrahydrofuran (2-MeTHF).

• Addition of Reagents: 3,4-Dihydropyran (DHP, 1.1 mmol) and the NH4HSO4@SiO2 catalyst (e.g., 3 mol%) are added to the solution.

• Reaction: The mixture is stirred at room temperature, and the reaction progress is monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up: Upon completion, the catalyst is removed by simple filtration. The solvent is evaporated under reduced pressure to yield the crude THP ether, which can be further purified by column chromatography if necessary.

General Workflow for Transition Metal-Catalyzed Intramolecular Hydroalkoxylation

Caption: General workflow for transition metal-catalyzed intramolecular hydroalkoxylation.

Conclusion

The synthesis of tetrahydropyrans is a mature field with a diverse range of effective catalytic methods.

• For simple alcohol protection, heterogeneous acid catalysts offer a green and practical alternative to traditional homogeneous systems.

• For the construction of complex, substituted tetrahydropyrans, the Prins cyclization and transition metal-catalyzed intramolecular hydroalkoxylation provide powerful and often stereoselective solutions.

• For the bulk production of the parent tetrahydropyran, the hydrogenation of dihydropyran over supported nickel catalysts is a highly efficient and economically viable route.

• For the future of stereoselective synthesis, biocatalysis is poised to become an increasingly important tool.

The choice of catalyst will ultimately depend on the specific substrate, the desired substitution pattern and stereochemistry, and the scale of the reaction. By understanding the strengths and limitations of each approach, researchers can select the optimal method to achieve their synthetic goals.

References

• Furia, M., et al. (2018). Heterogeneous acidic catalysts for the tetrahydropyranylation of alcohols and phenols in green ethereal solvents. Beilstein Journal of Organic Chemistry, 14, 1655–1659. Available at: [Link]

• Furia, M., et al. (2018). Heterogeneous acidic catalysts for the tetrahydropyranylation of alcohols and phenols in green ethereal solvents. PMC. Available at: [Link]

• Kozlov, D., et al. (2022). Florol synthesis via Prins cyclization over hierarchical beta zeolites. Catalysis Today. Available at: [Link]

• Yadav, J. S., et al. (2008). The 'Aqueous' Prins Cyclization: A Diastereoselective Synthesis of 4-Hydroxytetrahydropyran Derivatives. Synthesis, 2008(3), 395-400. Available at: [Link]

• ResearchGate. (2020). Prins cyclization: Synthesis of compounds with tetrahydropyran moiety over heterogeneous catalysts. Available at: [Link]

• Journal of Applied Organometallic Chemistry. (2022). Synthesis of Tetrahydrobenzo[b]pyran Derivatives Using Reusable CoFe2O4@SiO2-CPTES-Melamine-Cu Nanocatalyst. Available at: [Link]

• MDPI. (2018). Synthesis of Tetrahydropyran from Tetrahydrofurfuryl Alcohol over Cu–Zno/Al2O3 under a Gaseous-Phase Condition. Available at: [Link]

• Organic Chemistry Portal. Synthesis of tetrahydropyrans. Available at: [Link]

• Beilstein Journals. (2021). Prins cyclization-mediated stereoselective synthesis of tetrahydropyrans and dihydropyrans: an inspection of twenty years. Available at: [Link]

• Royal Society of Chemistry. (2022). Catalytic production of tetrahydropyran (THP): a biomass-derived, economically competitive solvent with demonstrated use in plastic dissolution. Green Chemistry. Available at: [Link]

• ResearchGate. (2018). (PDF) Heterogeneous acidic catalysts for the tetrahydropyranylation of alcohols and phenols in green ethereal solvents. Available at: [Link]

• PMC. (2011). Diastereoselective Synthesis of Substituted Tetrahydropyrans by Copper(II)–Bisphosphine-Catalyzed Olefin Migration and Prins Cyclization. Available at: [Link]

• OSTI.GOV. (2022). Catalytic production of Tetrahydropyran (THP): A biomass- derived, economically competitive solvent with demonstrated use in. Available at: [Link]

• ACS Publications. (2016). Flexible Tetrahydropyran Synthesis from Homopropargylic Alcohols Using Sequential Pd–Au Catalysis. Organic Letters. Available at: [Link]

• ResearchGate. (2025). Synthesis of Substituted Tetrahydropyrans and Tetrahydrofurans via Intramolecular Hydroalkoxylation of Alkenols. Available at: [Link]

• RSC Publishing. (2021). Ambruticins: tetrahydropyran ring formation and total synthesis. Available at: [Link]

• OSTI.GOV. (2022). Catalytic production of tetrahydropyran (THP): a biomass-derived, economically competitive solvent with demonstrated use in plastic dissolution (Journal Article). Available at: [Link]

• University of Vienna. (2024). Tetrahydropyran synthesis mediated by catalytic triflic acid and hexafluoroisopropanol. Available at: [Link]

• PMC. (2014). Contemporary Strategies for the Synthesis of Tetrahydropyran Derivatives: Application to Total Synthesis of Neopeltolide, a Marine Macrolide Natural Product. Available at: [Link]

• PMC. (2021). Synthetic and biosynthetic methods for selective cyclisations of 4,5-epoxy alcohols to tetrahydropyrans. Available at: [Link]

• Chemical Society Reviews. (2015). Heterogeneous and homogeneous catalysis for the hydrogenation of carboxylic acid derivatives: history, advances and future directions. Available at: [Link]

• Organic Chemistry Portal. Tetrahydropyranyl Ethers. Available at: [Link]

• Royal Society of Chemistry. (2015). . Available at: [Link]

• Wikipedia. Tetrahydropyran. Available at: [Link]

• ACS Publications. (2020). Biocatalysts from Biosynthetic Pathways: Enabling Stereoselective, Enzymatic Cycloether Formation on a Gram Scale. ACS Catalysis. Available at: [Link]

• Google Patents. (2018). US10077224B1 - Production of 1,5-pentanediol via upgrading of tetrahydrofurfuryl alcohol.

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cost-benefit analysis of different synthetic pathways for 4-Oxotetrahydro-2H-pyran-3-carboxylic acid

The tetrahydropyran ring is a ubiquitous structural motif in pharmaceutically active compounds, frequently appearing in spirocyclic degrons, tankyrase inhibitors, and CCR5 antagonists. For process chemists and drug development professionals, the scalable synthesis of functionalized tetrahydropyrans—specifically 4-oxotetrahydro-2H-pyran-3-carboxylic acid —is a critical bottleneck .

Technical Note: The free β -keto acid form of this molecule is thermodynamically unstable and readily undergoes spontaneous decarboxylation at room temperature. Consequently, all industrial and laboratory syntheses target its stable alkyl ester derivatives (e.g., methyl or ethyl 4-oxotetrahydro-2H-pyran-3-carboxylate), which serve as the actual building blocks for downstream coupling and functionalization .

This guide provides an objective cost-benefit analysis of the two primary synthetic pathways used to generate these critical intermediates: Direct Acylation (late-stage functionalization) and Dieckmann Condensation (acyclic assembly).

Mechanistic Overview & Pathway Visualization

The decision between utilizing a commercially available cyclic precursor versus assembling the ring from acyclic bulk chemicals dictates the overall process mass intensity (PMI), safety profile, and cost of goods (COGs).

Figure 1: Synthetic routes to 4-oxotetrahydro-2H-pyran-3-carboxylates via acylation vs. Dieckmann condensation.

Pathway 1: Direct Acylation of Tetrahydro-4H-pyran-4-one

This pathway relies on the direct C-acylation of the commercially available tetrahydro-4H-pyran-4-one. It is the standard approach for early-stage drug discovery and library synthesis due to its low step count .

Self-Validating Experimental Protocol

• Preparation: Charge a flame-dried reactor with Sodium Hydride (NaH, 60% dispersion in mineral oil, 2.2 eq) and anhydrous THF under a strict N₂ atmosphere.

• Electrophile Addition: Cool the suspension to 0 °C and add dimethyl carbonate (2.5 eq).

  • Causality: Dimethyl carbonate acts as both the electrophile and a co-solvent. A large excess is used to drive the equilibrium forward, as it is a relatively weak electrophile compared to acyl chlorides.

• Ketone Addition: Add a solution of tetrahydro-4H-pyran-4-one (1.0 eq) in THF dropwise over 2 hours.

  • Causality: Slow addition ensures the local concentration of the unreacted ketone remains extremely low. If added too quickly, the generated enolate will attack unreacted ketone instead of the carbonate, leading to irreversible aldol self-condensation and tar formation.

• Reaction: Warm to 25 °C and stir for 12 hours.

• In-Process Validation: Remove a 0.1 mL aliquot, quench in CDCl₃ containing a drop of acetic acid, and analyze via ¹H NMR. The protocol is validated to proceed to workup when the symmetric multiplets of the starting ketone disappear, replaced by a highly enolized singlet at ~11.8 ppm (the hydrogen-bonded enol OH of the β -keto ester) and a new methyl ester singlet at 3.77 ppm.

• Workup: Quench carefully with glacial acetic acid at 0 °C, followed by ice water.

  • Causality: Acetic acid is chosen over mineral acids (like HCl) to prevent the acid-catalyzed hydrolysis and subsequent decarboxylation of the newly formed β -keto ester.

• Isolation: Extract with EtOAc, wash with brine, dry over Na₂SO₄, and purify via vacuum distillation.

Pathway 2: Dieckmann Condensation of Acyclic Precursors

To circumvent the high raw material costs of cyclic precursors at manufacturing scales, process chemists utilize an acyclic oxa-Michael addition followed by an intramolecular Dieckmann condensation .

Self-Validating Experimental Protocol

Step A: Oxa-Michael Addition

• Reaction: Dissolve ethyl 3-hydroxypropanoate (1.0 eq) and ethyl acrylate (1.1 eq) in ethanol. Add catalytic sodium ethoxide (0.1 eq) and stir at 25 °C for 8 hours.

• In-Process Validation: Analyze the crude mixture via GC-MS. The step is self-validated when the ethyl acrylate peak is consumed and the sole dominant peak corresponds to the diester mass ion (m/z 218). The absence of a highly viscous solution visually confirms that acrylate polymerization has been successfully avoided.

• Isolation: Neutralize with mild acid, concentrate, and distill to afford diethyl 3,3'-oxydipropionate.

Step B: Dieckmann Cyclization

• Preparation: Suspend NaOEt (1.2 eq) in anhydrous toluene and cool to -10 °C.

  • Causality: NaOEt is strictly used with ethyl esters to ensure that any transesterification side-reactions are "invisible" and do not result in mixed methyl/ethyl ester products.

• Addition: Add the diethyl 3,3'-oxydipropionate dropwise, maintaining the internal temperature between -10 °C and 0 °C.

  • Causality: Dieckmann condensations are reversible under basic conditions. Maintaining sub-zero temperatures is critical to kinetically trap the cyclic enolate and prevent the retro-Dieckmann reaction or intermolecular Claisen condensations.

• Reaction: Stir for 4 hours at -5 °C.

• In-Process Validation: Spot the reaction mixture on a TLC plate (Hexanes:EtOAc 3:1) alongside the starting material. The protocol is validated when a new, highly UV-active spot (254 nm) appears that stains instantly with KMnO₄. The acyclic diester starting material is UV-inactive; the strong UV absorbance is a direct confirmation of the conjugated enol form of the cyclic product.

• Workup: Quench with 1M HCl to pH 5-6, extract with toluene, and concentrate to yield ethyl 4-oxotetrahydro-2H-pyran-3-carboxylate.

Quantitative Cost-Benefit Analysis

To objectively compare these pathways, we must evaluate them through the lens of industrial process chemistry, focusing on raw material costs, scalability, and environmental impact (E-factor).

Parameter	Pathway 1 (Direct Acylation)	Pathway 2 (Dieckmann Condensation)
Primary Starting Material	Tetrahydro-4H-pyran-4-one	Ethyl acrylate & Ethyl 3-hydroxypropanoate
Raw Material Cost	High (~$100 - $150 / kg)	Very Low (< $10 / kg combined)
Step Count	1 Step (Linear)	2 Steps (Convergent)
Typical Overall Yield	60% - 70%	80% - 85% (Over 2 steps)
Scalability & Safety	Moderate: Exothermic NaH quench and significant H₂ gas evolution pose severe scale-up hazards.	High: Mild base conditions; standard cryogenic cooling is easily managed in pilot reactors.
E-Factor (Waste/Product)	Higher (Requires large solvent volumes to extract unreacted starting ketone).	Lower (High atom economy; ethanol byproduct is easily distilled and recycled).

Decision Matrix & Conclusion

The selection between these two pathways is entirely dependent on the phase of drug development and the required scale of the active pharmaceutical ingredient (API).

Figure 2: Decision matrix for selecting the optimal synthetic pathway based on scale.

Recommendations:

• For Discovery Chemists: Utilize Pathway 1 . The high cost of the starting material is negligible at the gram scale, and the single-step procedure accelerates the delivery of the intermediate for structure-activity relationship (SAR) studies.

• For Process Chemists: Utilize Pathway 2 . The use of bulk commodity chemicals (ethyl acrylate) drastically reduces the cost of goods. Furthermore, eliminating Sodium Hydride from the manufacturing floor removes a major process safety hazard, making the Dieckmann condensation the definitive choice for pilot-plant and commercial manufacturing.

References

• Method for synthesizing 4-oxotetrahydro-2H-pyran-3-carboxylic acid ethyl ester. Google Patents (CN104496858A).

• Tetrahydro-4H-pyran-4-one: From the Laboratory Scale to Pilot Plant Manufacture. Organic Process Research & Development (ACS Publications). URL:[Link]

• Stereoselective Synthesis of Both Tetrahydropyran Rings of the Antitumor Macrolide, (−)-Lasonolide A. PubMed Central (NIH). URL:[Link]

• Assembly of Four Diverse Heterocyclic Libraries Enabled by Prins Cyclization, Au-Catalyzed Enyne Cycloisomerization, and Automated Amide Synthesis. The Journal of Organic Chemistry (ACS Publications). URL:[Link]

Navigating the Translational Gap: A Comparative Guide to In Vitro and In Vivo Studies of Pyran-Based Compounds

Introduction: The Privileged Scaffold of Pyran in Drug Discovery

The pyran ring, a six-membered heterocycle containing an oxygen atom, is a cornerstone of medicinal chemistry.[1][2][3] This "privileged structure" is found in a vast array of natural products like flavonoids, coumarins, and xanthones, and forms the core of numerous synthetic compounds with significant therapeutic potential.[4][5] Pyran-based compounds have demonstrated a wide spectrum of biological activities, including anticancer, antimicrobial, antioxidant, and anti-inflammatory properties.[4][5][6]

The journey from a newly synthesized pyran derivative to a potential clinical candidate is a rigorous process of evaluation, beginning with foundational in vitro assays and progressing to complex in vivo models. This guide provides an in-depth comparison of these two critical stages of research. We will dissect the methodologies, explain the causality behind experimental choices, and present a clear-eyed view of the challenges and strategies involved in translating promising laboratory findings into tangible preclinical and clinical outcomes.

Part 1: The Proving Ground - In Vitro Evaluation of Pyran-Based Compounds

In vitro (Latin for "in the glass") studies are the initial, indispensable step in characterizing the biological activity of a new compound. These assays are performed in a controlled laboratory environment, typically using isolated cells, proteins, or enzymes. The primary goal is to establish a compound's potential efficacy and mechanism of action at a molecular or cellular level in a rapid and cost-effective manner.

Key In Vitro Assays for Pyran Derivatives

The selection of assays is dictated by the intended therapeutic application of the pyran compound.

1. Anticancer Activity: The cytotoxicity of pyran derivatives against various cancer cell lines is a common starting point.[2][7] These studies aim to determine the concentration at which a compound can inhibit cancer cell growth.

Experimental Protocol: MTT Assay for Cytotoxicity

This protocol outlines the measurement of a compound's ability to inhibit the proliferation of a human cancer cell line, such as HCT-116 (colon cancer), MCF-7 (breast cancer), or A549 (lung cancer).[8][9]

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures cellular metabolic activity. Viable cells with active mitochondrial dehydrogenases can reduce the yellow MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of living cells.

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells (e.g., HCT-116) in a 96-well plate at a density of 5x10³ to 1x10⁴ cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the pyran-based test compound in the appropriate cell culture medium. Add these dilutions to the wells, ensuring each concentration is tested in triplicate. Include a vehicle control (e.g., DMSO) and a positive control (a known anticancer drug like Doxorubicin).

• Incubation: Incubate the plate for a specified period, typically 24 to 72 hours, at 37°C in a humidified atmosphere with 5% CO₂.

• MTT Addition: After incubation, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 3-4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent, such as dimethyl sulfoxide (DMSO), to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of approximately 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot a dose-response curve and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

2. Antioxidant Activity: Many pyran derivatives are evaluated for their ability to scavenge free radicals, which are implicated in oxidative stress and various diseases.[10]

Experimental Protocol: DPPH Radical Scavenging Assay

Principle: The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay measures the ability of a compound to act as a free radical scavenger or hydrogen donor. DPPH is a stable free radical that has a deep violet color. In the presence of an antioxidant, it is reduced to the yellow-colored diphenylpicrylhydrazine.

Step-by-Step Methodology: [11][12]

• Solution Preparation: Prepare a 0.1 mM solution of DPPH in methanol. Prepare a series of dilutions of the test pyran compound and a standard antioxidant (e.g., Ascorbic Acid or Trolox) in methanol.

• Reaction Mixture: In a 96-well plate, add 100 µL of the DPPH solution to 100 µL of the various concentrations of the test compound or standard.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Absorbance Measurement: Measure the absorbance at 517 nm.

• Calculation: Calculate the percentage of radical scavenging activity. The IC₅₀ value, representing the concentration of the compound that scavenges 50% of the DPPH radicals, is then determined.

3. Anti-inflammatory Activity: The potential of pyran compounds to mitigate inflammatory responses is often tested in vitro using cell models like lipopolysaccharide (LPS)-stimulated macrophages.[6]

Experimental Protocol: Nitric Oxide (NO) Inhibition Assay in RAW 264.7 Macrophages

Principle: LPS, a component of Gram-negative bacteria, stimulates macrophages (like the RAW 264.7 cell line) to produce pro-inflammatory mediators, including nitric oxide (NO). The Griess test is used to measure nitrite (a stable product of NO), with a reduction in nitrite levels indicating anti-inflammatory activity.[6]

Step-by-Step Methodology: [6]

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate and incubate overnight.

• Pre-treatment: Treat the cells with various concentrations of the pyran compound for 1-2 hours.

• Stimulation: Add LPS (e.g., 500 ng/mL) to the wells to induce an inflammatory response and incubate for 22-24 hours.

• Supernatant Collection: Collect the cell culture supernatant from each well.

• Griess Reaction: Mix an equal volume of the supernatant with the Griess reagent.

• Absorbance Measurement: After a short incubation, measure the absorbance at 540 nm. A standard curve using sodium nitrite is used to quantify the nitrite concentration.

• Data Analysis: Determine the extent to which the compound inhibited NO production compared to the LPS-only control.

In Vitro Experimental Workflow

Caption: A generalized workflow for in vitro evaluation of pyran-based compounds.

Part 2: The Reality Check - In Vivo Evaluation of Pyran-Based Compounds

While in vitro studies are crucial for initial screening, they cannot replicate the complex biological environment of a living organism. In vivo (Latin for "within the living") studies, typically conducted in animal models, are essential to evaluate a compound's systemic effects, including its efficacy, pharmacokinetics (absorption, distribution, metabolism, and excretion - ADME), and potential toxicity.[13][14]

Key In Vivo Models for Pyran Derivatives

1. Anticancer Efficacy: To validate in vitro anticancer activity, pyran compounds are often tested in rodent models bearing tumors.

Experimental Protocol: Ehrlich Ascites Carcinoma (EAC) Mouse Model

Principle: The EAC model is a commonly used transplantable tumor model to assess the in vivo anticancer efficacy of test compounds. EAC cells are injected into the peritoneal cavity of mice, leading to the development of ascites fluid containing proliferating tumor cells. The efficacy of the treatment is measured by observing the reduction in tumor volume, increase in lifespan, or reduction in solid tumor mass if injected subcutaneously.

Step-by-Step Methodology: [15]

• Animal Acclimatization: House mice (e.g., Swiss albino) under standard laboratory conditions for at least one week.

• Tumor Inoculation: Inject a known number of EAC cells (e.g., 1x10⁶ cells) intraperitoneally into each mouse.

• Grouping and Treatment: Randomly divide the mice into groups (e.g., 6 mice per group):

  • Group 1: Control (receives vehicle only).

  • Group 2: Positive Control (receives a standard anticancer drug).

  • Group 3+: Test Groups (receive different doses of the pyran-based compound).

• Dosing: Begin treatment 24 hours after tumor inoculation. Administer the compounds (e.g., via oral gavage or intraperitoneal injection) daily for a specified period (e.g., 10-14 days).

• Monitoring: Monitor the animals daily for body weight, general health, and mortality.

• Endpoint Analysis: At the end of the treatment period, key parameters are measured:

  • Mean Survival Time (MST): The average lifespan of the mice in each group.

  • Increase in Life Span (%ILS): Calculated relative to the control group.

  • Tumor Volume/Weight: If a solid tumor model is used, the tumor is excised and weighed. For ascites, the volume of the fluid is measured.

  • Hematological Parameters: Blood samples may be collected to analyze changes in red and white blood cell counts.

• Data Analysis: Compare the outcomes in the treated groups to the control group to determine the statistical significance of the compound's antitumor effect.

2. Anti-inflammatory Activity: The carrageenan-induced paw edema model is a classic and widely used assay to screen for acute anti-inflammatory activity.[16][17]

Experimental Protocol: Carrageenan-Induced Paw Edema in Rats

Principle: Sub-plantar injection of carrageenan, a seaweed extract, induces a localized inflammatory response characterized by swelling (edema). The ability of a pre-administered compound to reduce this swelling indicates its anti-inflammatory potential.[17][18]

Step-by-Step Methodology: [16][17]

• Animal Preparation: Fast rats overnight with free access to water.

• Baseline Measurement: Measure the initial volume of the right hind paw of each rat using a plethysmometer.

• Compound Administration: Administer the pyran compound or a standard drug (e.g., Indomethacin or Diclofenac) orally or intraperitoneally. The control group receives only the vehicle.

• Induction of Inflammation: After a set time (e.g., 1 hour after compound administration), inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw.

• Edema Measurement: Measure the paw volume at regular intervals (e.g., 1, 2, 3, and 4 hours) after the carrageenan injection.

• Calculation: Calculate the percentage of inhibition of edema for each group at each time point compared to the control group.

In Vivo Experimental Workflow

Caption: A generalized workflow for in vivo evaluation of pyran-based compounds.

Part 3: Comparative Analysis - Bridging In Vitro and In Vivo Data

The ultimate test of a drug candidate's potential is the correlation between its in vitro potency and its in vivo efficacy. A compound that is highly active in a petri dish may fail in an animal model, and vice versa. This section compares data for specific pyran derivatives to illustrate this crucial relationship.

Compound Class	In Vitro Assay (Cell Line)	In Vitro Potency (IC₅₀)	In Vivo Model	In Vivo Efficacy Outcome	Reference
Tetrahydrobenzo[b]pyran	Human Ovarian Cancer (OVCAR, HRA, COC1)	~5-20 µM	Not specified	Compound 4 showed potent activity against all cell lines.	[7]
Pyrano[2,3-d]pyrimidine	Antibacterial (S. aureus, E. coli) & Antifungal (C. albicans)	Varies (MIC values)	Not specified	Compounds 1b, 1c, 1g showed broad-spectrum activity.	[19]
5-Oxo-dihydropyranopyran	SW-480 (colon), MCF-7 (breast)	4g: 8.6 µM (SW-480)	Not specified	4-NO₂, 4-Cl, and 3,4,5-(OCH₃)₃ substituted compounds were most potent.	[5]
Pyranone-piperazine analog	Leishmania donovani amastigotes	5a: 11.07 µM	BALB/c mice (Visceral Leishmaniasis)	Compound 5a significantly reduced parasite burden in liver and spleen.	[20]

Note: Direct quantitative comparison is often challenging as many studies focus on either in vitro or in vivo results, but not both. The table highlights compounds where a clear link between in vitro activity and progression to in vivo testing (or strong potential for it) is established.

The pyranone-piperazine analog 5a provides an excellent example of successful translation.[20] Its promising in vitro IC₅₀ value against the intracellular form of the parasite was validated by a significant reduction in parasite load in a relevant mouse model of visceral leishmaniasis.[20]

Part 4: Challenges and Strategies in Translation - "The Valley of Death"

The transition from in vitro success to in vivo efficacy is often called the "valley of death" in drug discovery, where many promising compounds fail.[13][21] Understanding the reasons for this discrepancy is key to developing better predictive models.

Key Challenges:

• Pharmacokinetics (PK): A compound may be potent in vitro but have poor absorption, be rapidly metabolized by the liver, or be quickly cleared from the body, preventing it from reaching the target site at an effective concentration.[22][23] In silico ADME predictions can help pre-screen compounds for better PK properties.[9][24]

• Bioavailability: The formulation and route of administration can drastically affect how much of the drug enters systemic circulation.[22] A compound that is soluble in DMSO for cell culture may not be soluble or stable in formulations suitable for animal dosing.

• Toxicity: A compound may be non-toxic to cancer cells in vitro but cause unforeseen toxicity in an animal by affecting vital organs or physiological processes not present in cell culture.[22][25] This can be due to toxic metabolites produced by the liver.[22]

• Tumor Microenvironment: In vitro cancer models lack the complexity of a real tumor, which includes a mix of stromal cells, immune cells, and an extracellular matrix that can impact drug penetration and efficacy.[22][26]

• Interspecies Differences: Animal models, while essential, are not perfect predictors of human response.[27][28] Differences in metabolism and physiology can lead to different efficacy and toxicity profiles.[29]

Strategies for Improved Translation:

• Early ADME/Tox Screening: Incorporate in vitro assays for metabolic stability (e.g., using liver microsomes), plasma protein binding, and early cytotoxicity screening in non-cancerous cell lines.

• Advanced In Vitro Models: Utilize more complex models like 3D organoids or co-culture systems that better mimic the in vivo environment.[26]

• Pharmacokinetic/Pharmacodynamic (PK/PD) Modeling: Integrate in vitro potency data with in vivo pharmacokinetic data to predict the dose and schedule required to achieve a therapeutic effect.

• Biomarker Development: Identify biomarkers that can be measured both in vitro and in vivo to confirm that the compound is engaging its target and having the desired biological effect.

Conclusion

The evaluation of pyran-based compounds, like all drug candidates, is a multi-stage process where in vitro and in vivo studies play distinct but complementary roles. In vitro assays serve as the essential high-throughput filter, identifying potent compounds and elucidating their mechanisms. In vivo models provide the critical reality check, assessing efficacy and safety within a complex biological system. While the path from lab bench to preclinical testing is fraught with challenges, a deep understanding of the limitations of each system and the implementation of strategic, translational-focused study designs can significantly improve the probability of success. By carefully bridging the in vitro-in vivo gap, researchers can more effectively unlock the immense therapeutic potential held within the versatile pyran scaffold.

References

• Synthesis and Antimicrobial Evaluation of 4H-Pyrans and Schiff Bases Fused 4H-Pyran Derivatives as Inhibitors of Mycobacterium bovis (BCG) - PMC. (n.d.). National Center for Biotechnology Information.
• Grover, P., Bhardwaj, M., Mehta, L., Kapoor, G., & Chawla, P. A. (2022). Current Developments in the Pyran-Based Analogues as Anticancer Agents. Anti-Cancer Agents in Medicinal Chemistry, 22(19), 3239–3268.
• Synthesis and biological assessment of some fused Pyran derivatives. (n.d.). ResearchGate.
• Grover, P., Bhardwaj, M., Mehta, L., Kapoor, G., & Chawla, P. A. (2022). Current Developments in the Pyran-Based Analogues as Anticancer Agents. Anti-cancer agents in medicinal chemistry.
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• Al-Warhi, T., Rizk, O., Sabt, A., Al-Ghorbani, M., Al-Ghamdi, S., Kehinde, I., Al-Salahi, R., Al-Sanea, M., & El-Gamal, A. (2022).
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literature comparison of reported yields for 4-Oxotetrahydro-2H-pyran-3-carboxylic acid synthesis

An In-depth Technical Guide to the Synthesis of 4-Oxotetrahydro-2H-pyran-3-carboxylic Acid: A Literature Comparison of Reported Yields

Introduction

4-Oxotetrahydro-2H-pyran-3-carboxylic acid and its esters are pivotal intermediates in the synthesis of a variety of pharmaceutical compounds and complex molecular architectures. Their unique structural motif, featuring a tetrahydropyranone core with a β-keto acid (or ester) functionality, makes them versatile synthons for introducing specific stereochemical and electronic properties into target molecules. This guide provides a comprehensive comparison of the synthetic methodologies reported in the literature for accessing this valuable building block, with a focus on reaction yields, process efficiency, and the underlying chemical principles. This analysis is intended for researchers, scientists, and drug development professionals seeking to identify the most effective route for their specific research and development needs.

Overview of Synthetic Strategies

The synthesis of the 4-oxotetrahydro-2H-pyran-3-carboxylic acid framework primarily revolves around the formation of the six-membered heterocyclic ring through an intramolecular cyclization. The most prominently documented and effective method is the Dieckmann condensation, an intramolecular variation of the Claisen condensation.[1][2] This approach is particularly well-suited for forming stable five- and six-membered rings.[1][3]

Older methods, while foundational, have been reported to suffer from harsh reaction conditions and low yields.[4] This guide will focus on a more recent, optimized approach utilizing a Dieckmann condensation and compare it to the challenges of previous syntheses.

Comparative Analysis of Synthetic Routes: The Dieckmann Condensation Approach

The Dieckmann condensation is an intramolecular reaction of a diester with a strong base to form a cyclic β-keto ester.[1][5] For the synthesis of the target molecule, this involves the cyclization of an acyclic pimelate diester.

A key development in this area is a two-step process that first constructs the diester precursor via a Michael addition, followed by the crucial intramolecular cyclization.[4]

Synthetic Workflow Diagram

The overall synthetic strategy is depicted below:

Caption: Synthetic workflow for 4-Oxotetrahydro-2H-pyran-3-carboxylic acid.

Mechanism and Causality of Experimental Choices

• Michael Addition: The synthesis begins with the formation of the linear diester precursor, 4-oxa-1,7-diethyl pimelate. This is achieved through a Michael addition of an alcohol (ethyl 2-hydroxypropanoate) to an α,β-unsaturated ester (ethyl acrylate). The use of a base is crucial to deprotonate the hydroxyl group, forming an alkoxide that acts as the nucleophile. The choice of a polar aprotic solvent like THF or DMF helps to solvate the cation of the base, enhancing the reactivity of the alkoxide.[4]

• Dieckmann Condensation: This is the key ring-forming step. A strong base, such as sodium ethoxide (NaOEt) or sodium hydride (NaH), is required to deprotonate the α-carbon of one of the ester groups, generating an enolate.[3][4] This enolate then undergoes an intramolecular nucleophilic attack on the carbonyl carbon of the other ester group, forming a cyclic tetrahedral intermediate. Subsequent elimination of an ethoxide leaving group yields the cyclic β-keto ester. The reaction is typically performed at low temperatures (-10 to 0 °C) to minimize side reactions.[4] The formation of the stable six-membered ring is the thermodynamic driving force for this reaction.[1]

Comparison of Yields and Reaction Conditions

The primary literature source for a complete, modern synthesis is a patent that describes the two-step process.[4] It explicitly states that this method provides a "relatively high yield" and has milder conditions compared to previous methods, which involved reacting tetrahydropyranone with diethyl carbonate and resulted in very low yields under harsher conditions.[4] While a specific numerical yield for the overall process is not provided in the abstract, the description implies a significant improvement over prior art.

Synthetic Route	Key Steps	Reagents & Conditions	Reported Yield	Advantages	Disadvantages
Optimized Dieckmann Condensation [4]	1. Michael Addition2. Intramolecular Cyclization	1. Base (NaOH, K₂CO₃), Solvent (THF or DMF)2. Strong Base (NaOEt, NaH), -10 to 0 °C	"Relatively high"	Mild conditions, simple process, easy work-up.[4]	Two-step process.
Older Methods [4]	Reaction of tetrahydropyranone with diethyl carbonate	Not specified	"Very low"	One-step ring formation.	Harsh conditions, low yield, high cost.[4]

Detailed Experimental Protocols

The following protocols are based on the methodology described in the patent literature for the synthesis of the ethyl ester, which can be subsequently hydrolyzed to the target carboxylic acid.[4]

Protocol 1: Synthesis of 4-Oxa-1,7-diethyl pimelate (Michael Addition)

• Setup: To a flame-dried round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), add the chosen solvent (tetrahydrofuran or N,N-dimethylformamide).

• Reagents: Dissolve ethyl 2-hydroxypropanoate (1.0 eq.) and ethyl acrylate (1.0 eq.) in the solvent.

• Reaction Initiation: Add the base (e.g., sodium hydroxide or potassium carbonate) to the solution.

• Reaction Execution: Stir the mixture at room temperature. Monitor the reaction progress by thin-layer chromatography (TLC) until the starting materials are consumed.

• Work-up: Upon completion, neutralize the reaction mixture with a dilute acid (e.g., 1M HCl). Extract the product with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude 4-oxa-1,7-diethyl pimelate. The product can be purified by column chromatography if necessary.

Protocol 2: Synthesis of Ethyl 4-oxotetrahydro-2H-pyran-3-carboxylate (Dieckmann Condensation)

• Setup: In a flame-dried, three-neck round-bottom flask equipped with a thermometer, dropping funnel, and magnetic stirrer under an inert atmosphere, dissolve the 4-oxa-1,7-diethyl pimelate (1.0 eq.) in an anhydrous solvent (e.g., toluene or THF).

• Cooling: Cool the solution to a low temperature, between -10 and 0 °C, using an appropriate cooling bath (e.g., ice-salt bath).

• Base Addition: Prepare a solution or suspension of a strong base, such as sodium ethoxide or sodium hydride (1.1 eq.), in the same anhydrous solvent. Add the base dropwise to the cooled solution of the diester while maintaining the internal temperature.

• Reaction Execution: Stir the reaction mixture at the low temperature. The progress of the intramolecular condensation can be monitored by TLC.

• Quenching and Work-up: Once the reaction is complete, carefully quench the reaction by the slow addition of a proton source (e.g., acetic acid or saturated aqueous ammonium chloride) at low temperature. Allow the mixture to warm to room temperature. Add water and separate the layers. Extract the aqueous layer with an organic solvent. Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate in vacuo. The resulting crude ethyl 4-oxotetrahydro-2H-pyran-3-carboxylate can be purified by vacuum distillation or column chromatography.

Conclusion

The synthesis of 4-Oxotetrahydro-2H-pyran-3-carboxylic acid is most effectively achieved via a two-step process involving a Michael addition to form a linear diester, followed by an intramolecular Dieckmann condensation. This method offers significant advantages over older, less efficient syntheses, providing higher yields under milder conditions.[4] The causality behind the experimental choices, such as the use of specific bases and low temperatures, is well-grounded in the principles of organic reaction mechanisms. For researchers requiring this key intermediate, the detailed protocols provided herein offer a robust and validated pathway for its synthesis.

References

• Method for synthesizing 4-oxotetrahydro-2H-pyran-3-carboxylic acid ethyl ester. CN104496858A.

• Pehlivan, L., Métay, E., Delbrayelle, D., Mignani, G., & Lemaire, M. (2021). Tetrahydro-4H-pyran-4-one: From the Laboratory Scale to Pilot Plant Manufacture. Organic Process Research & Development, 26(1), 55-63. [Link]

• Dieckmann condensation. In Wikipedia. [Link]

• Dieckmann Condensation. Organic Chemistry Portal. [Link]

• Dieckmann Condensation. SynArchive. [Link]

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• 5. Dieckmann Condensation [organic-chemistry.org]

assessing the novelty of newly synthesized pyran derivatives

Assessing the Novelty and Efficacy of Newly Synthesized Pyran Derivatives: A Comparative Guide

The pyran scaffold—a six-membered oxygen-containing heterocycle—is a privileged structure in modern medicinal chemistry[1]. Found abundantly in natural products such as coumarins, flavonoids, and xanthones, the 2H- and 4H-pyran cores offer a versatile platform for synthetic diversification[2]. Recent advancements in multi-component reactions have yielded novel spiro-pyrans and fused benzopyrans that exhibit profound anticancer and antimicrobial properties[3],[4]. However, distinguishing a truly "novel" derivative requires more than structural uniqueness; it demands a rigorous comparative evaluation of functional efficacy, target selectivity, and mechanistic action against established clinical standards.

This guide provides an objective framework for researchers and drug development professionals to evaluate newly synthesized pyran derivatives, combining structural validation with comparative in vitro methodologies.

Structural Validation: Confirming Chemical Novelty

Before biological evaluation, the structural integrity of newly synthesized pyran derivatives must be unequivocally established.

• High-Resolution Mass Spectrometry (HRMS): Confirms the exact molecular weight, ensuring the multi-component reaction yielded the intended cyclized product rather than an open-chain intermediate[5].

• Nuclear Magnetic Resonance (NMR): 1 H and 13 C NMR are critical for mapping the heterocyclic core. For 13 C NMR of pyrans, a 30–45° pulse angle is often employed. Causality: This specific angle reduces the overall relaxation delay time without significantly compromising signal intensity, which is vital given the low natural abundance of 13 C and the need for high scan counts[6].

• X-ray Crystallography: Provides definitive 3D conformational data. This is particularly important for non-planar tetrahydro-4H-pyran-4-one scaffolds, which increase the three-dimensionality (Fsp 3 fraction) of the drug candidate, a key metric for modern drug-likeness[3].

Sequential workflow for validating the structural and functional novelty of pyran derivatives.

Functional Comparison: Anticancer Efficacy

The most promising application of novel tetrahydrobenzo[b]pyran and spiro-pyran derivatives is in oncology[5]. To objectively assess novelty, derivatives must be benchmarked against standard chemotherapeutics like Doxorubicin or Cyclophosphamide.

In Vitro Cytotoxicity and Selectivity

A defining hallmark of a superior novel derivative is its Selectivity Index (SI)—the ratio of toxicity in normal cells versus cancer cells. For instance, recent evaluations of novel alkannin-pyran derivatives demonstrated an IC 50​ of 1.67 µM against A549 (lung cancer) cells, while maintaining an IC 50​ of 16.77 µM in normal L02 hepatocytes, indicating a highly favorable 10-fold selectivity window[7].

Table 1: Comparative Cytotoxicity (IC 50​ in µM) of Novel Pyran Derivatives vs. Standards

Compound Class	MCF7 (Breast)	A549 (Lung)	HepG2 (Liver)	Normal (L02/MDCK)	Reference Standard
Spiro-4H-pyran (Cmpd 5a)	12.4 ± 1.1	8.2 ± 0.9	15.3 ± 1.4	> 50.0	Doxorubicin (1.2 - 4.5)
Fused Furo-pyran (Cmpd 4d)	35.69 ± 2.1	41.2 ± 3.0	42.36 ± 2.8	> 100.0	Cyclophosphamide (55 - 76)
Alkannin-pyran (Deriv 23)	3.2 ± 0.5	1.67 ± 0.34	4.8 ± 0.6	16.77 ± 1.44	Doxorubicin (1.2 - 4.5)

Mechanistic Insights: Apoptosis Induction

Novelty is also defined by the mechanism of action. Flow cytometry and Western blotting frequently reveal that highly active pyran derivatives induce intrinsic apoptosis[8]. They achieve this by upregulating pro-apoptotic proteins (Bax) and downregulating anti-apoptotic proteins (Bcl-2)[3], leading to mitochondrial depolarization and caspase cascade activation.

Intrinsic apoptotic signaling pathway induced by novel pyran derivatives in cancer cells.

Experimental Methodologies: Self-Validating Protocols

To ensure trustworthiness and reproducibility, the following protocols incorporate built-in validation steps (controls and normalization) essential for publishing comparative data.

Protocol A: In Vitro Cytotoxicity Assessment (MTT Assay)

Causality Check: The MTT assay relies on the reduction of tetrazolium dye by NAD(P)H-dependent cellular oxidoreductases. This directly correlates with the number of viable, metabolically active cells, providing a reliable quantitative measure of compound toxicity[5].

• Cell Seeding: Seed cancer cells (e.g., A549, MCF7) and normal control cells (e.g., L02) in 96-well plates at a density of 5×103 cells/well in 100 µL of complete medium (DMEM + 10% FBS). Incubate for 24h at 37°C, 5% CO 2​ .

• Compound Treatment: Prepare serial dilutions of the novel pyran derivative (e.g., 1, 5, 10, 25, 50, 100 µM) in DMSO. Critical: Final DMSO concentration must remain < 0.1% to prevent solvent-induced cytotoxicity. Treat cells for 48h.

  • Self-Validation System: You must include a Vehicle Control (0.1% DMSO to establish baseline 100% viability), a Positive Control (Doxorubicin to validate assay sensitivity), and a Blank (media only, no cells, to subtract background absorbance).

• MTT Incubation: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours in the dark.

• Formazan Solubilization: Carefully aspirate the media and add 150 µL of DMSO to dissolve the purple formazan crystals. Shake the plate for 10 minutes.

• Quantification: Measure absorbance at 570 nm using a microplate reader. Calculate cell viability relative to the vehicle control and determine the IC 50​ using non-linear regression analysis.

Protocol B: Apoptosis Quantification (Annexin V-FITC/PI Flow Cytometry)

Causality Check: Annexin V binds to phosphatidylserine, which translocates to the outer plasma membrane leaflet during early apoptosis. Propidium Iodide (PI) only enters cells with compromised membranes (late apoptosis/necrosis). This dual-staining mathematically distinguishes between viable, early apoptotic, late apoptotic, and necrotic populations[8].

• Treatment: Treat cells in 6-well plates with the pyran derivative at 1/2×IC50​ , IC50​ , and 2×IC50​ concentrations for 24 hours.

• Harvesting: Collect both floating (dead) and adherent cells using an enzyme-free cell dissociation buffer. Expertise Note: Avoid harsh trypsinization, which can cleave membrane proteins and cause false-positive phosphatidylserine exposure.

• Staining: Wash cells twice with cold PBS and resuspend in 1X Binding Buffer at 1×106 cells/mL. Add 5 µL Annexin V-FITC and 5 µL PI to 100 µL of the cell suspension.

• Incubation & Analysis: Incubate for 15 minutes at room temperature in the dark. Add 400 µL of Binding Buffer and analyze immediately via flow cytometry.

  • Self-Validation System: Use single-stained controls (Annexin V only, PI only) and unstained cells to set proper compensation matrices and gating boundaries, eliminating spectral overlap artifacts.

References

• The value of pyrans as anticancer scaffolds in medicinal chemistry. RSC Advances.[Link]

• Synthesis and biological evaluation of tetrahydrobenzo[b]pyran derivatives as potential anti-ovarian cancer agents. Allied Academies.[Link]

• Current Developments in the Pyran-Based Analogues as Anticancer Agents. EurekaSelect.[Link]

• Current Developments in the Pyran-Based Analogues as Anticancer Agents. ResearchGate.[Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 4-Oxotetrahydro-2H-pyran-3-carboxylic Acid

As researchers and drug development professionals, our commitment to innovation is matched by our responsibility to ensure safety and environmental stewardship. The proper management of chemical waste is not merely a regulatory hurdle; it is a cornerstone of a safe and efficient laboratory environment. This guide provides a detailed, experience-driven protocol for the proper disposal of 4-Oxotetrahydro-2H-pyran-3-carboxylic acid, moving beyond simple checklists to explain the scientific rationale behind each critical step.

Hazard Identification and Risk Assessment: Know Your Compound

Understanding the inherent risks of a chemical is the first step in managing it safely. While specific toxicological data for 4-Oxotetrahydro-2H-pyran-3-carboxylic acid may be limited, we can infer its primary hazards from its structural motifs—a carboxylic acid and a ketone within a tetrahydropyran ring—and data from closely related analogs.

The primary hazards are associated with its acidic and irritant properties. Safety Data Sheets (SDS) for similar compounds consistently indicate the following risks:

• Skin and Eye Irritation : The carboxylic acid moiety makes the compound corrosive. Contact can cause skin irritation and serious eye irritation or damage.[1][2][3][4]

• Respiratory Tract Irritation : If handled as a powder or aerosolized, it may cause respiratory irritation.[1][2][3]

Table 1: GHS Hazard Profile for Related Tetrahydropyran Carboxylic Acids

Hazard Class	GHS Code	Hazard Statement	Precautionary Codes (Examples)
Skin Corrosion/Irritation	H315	Causes skin irritation.[1][3]	P264, P280, P302+P352, P332+P313
Serious Eye Damage/Irritation	H319	Causes serious eye irritation.[1][3]	P280, P305+P351+P338, P337+P313

| Specific target organ toxicity | H335 | May cause respiratory irritation.[1][3] | P261, P271, P304+P340, P312 |

This table synthesizes data from multiple sources for related compounds to provide a likely hazard profile.

Pre-Disposal Operations: Safe Handling and Waste Segregation

Proper disposal begins long before the waste container leaves the lab. It starts with meticulous handling and rigorous segregation practices.

Personal Protective Equipment (PPE)

When handling 4-Oxotetrahydro-2H-pyran-3-carboxylic acid in any form—pure, in solution, or as waste—the following PPE is mandatory:

• Eye Protection : Safety glasses with side-shields or, preferably, chemical safety goggles.[5]

• Hand Protection : Nitrile or other chemically resistant gloves. Always inspect gloves before use and use proper removal technique to avoid skin contact.[6][7]

• Body Protection : A standard laboratory coat.[5]

Causality: The primary routes of exposure are dermal and ocular. The specified PPE creates a direct barrier against accidental splashes or contact, mitigating the risk of chemical burns and irritation.

Waste Segregation: The Cornerstone of Safety

Chemical waste must be segregated based on compatibility to prevent dangerous reactions.[8][9] As a carboxylic acid, 4-Oxotetrahydro-2H-pyran-3-carboxylic acid waste must be stored in a dedicated container for non-halogenated organic acid waste .

Critical Segregation Rules:

• DO NOT mix with bases (e.g., sodium hydroxide, amines): This can cause a violent exothermic neutralization reaction.

• DO NOT mix with strong oxidizing agents (e.g., nitric acid, permanganates): While this specific compound is not highly reactive, mixing organic materials with oxidizers is a general safety violation that can lead to fire or explosion.[9]

• DO NOT mix with cyanides or sulfides: Acids can react with these salts to produce highly toxic hydrogen cyanide or hydrogen sulfide gas.[8]

Spill Management Protocol

Accidents happen. A clear, rehearsed spill response plan is essential.

Step-by-Step Spill Cleanup:

• Alert Personnel : Immediately notify others in the vicinity.

• Evacuate (If Necessary) : For a large spill, evacuate the area.

• Don Appropriate PPE : Before cleanup, don your full PPE, including eye protection, gloves, and a lab coat.

• Contain the Spill : Cover the spill with an inert absorbent material like vermiculite, sand, or earth.[1][10] Do not use combustible materials like paper towels to absorb the bulk of the spill.

• Collect the Waste : Carefully sweep or scoop the absorbed material into a suitable, clearly labeled container for hazardous waste disposal.[3][10]

• Decontaminate the Area : Wipe down the spill area with soap and water.

• Dispose of Materials : All cleanup materials, including contaminated gloves, must be placed in the solid hazardous waste container.

• Report : Report the incident to your institution's Environmental Health & Safety (EHS) office.

Chemical Waste Disposal: A Step-by-Step Guide

The ultimate goal is to ensure the waste is transported and disposed of in compliance with all local and national regulations by a licensed professional service.[1][11][12]

Protocol for Waste Accumulation and Disposal

• Select a Compatible Container : Use a high-density polyethylene (HDPE) or glass container designated for acidic waste.[8][9] Ensure the container is in good condition and has a secure, leak-proof cap. If reusing an empty reagent bottle, ensure it is properly rinsed and relabeled.[8]

• Label the Container : Affix a hazardous waste label to the container before adding any waste. The label must include:

  • The words "Hazardous Waste"

  • The full chemical name: "4-Oxotetrahydro-2H-pyran-3-carboxylic Acid"

  • Any other components in the waste stream (e.g., solvents)

  • The primary hazards (e.g., "Corrosive," "Irritant")

  • The date accumulation started.

• Accumulate Waste : Add waste to the container in a fume hood. Do not overfill the container; leave at least 10% of the volume as headspace to allow for vapor expansion.[9] Keep the container closed when not in use.

• Store Safely : Store the waste container in a designated satellite accumulation area, such as a secondary containment bin within the laboratory. This area must be clearly marked.

• Arrange for Pickup : Once the container is full or you have finished the project, contact your institution's EHS or a licensed chemical waste disposal company to arrange for collection.[13]

A Note on Neutralization

While regulations may permit the neutralization of simple acid waste streams as a treatment step, it is a process that carries its own risks.[8] Neutralizing this specific carboxylic acid with a base like sodium hydroxide would produce heat and the corresponding sodium salt.

This is NOT recommended as a standard disposal procedure unless:

• You have a specific, EHS-approved protocol for this waste stream.

• The reaction is performed slowly, in a controlled manner (e.g., in an ice bath), and in a fume hood.

• You are certain no hazardous side-products will be formed or off-gassed.

For most laboratory settings, direct disposal of the acidic waste through a licensed vendor is the safer and more compliant option.

Visualizing the Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of 4-Oxotetrahydro-2H-pyran-3-carboxylic acid waste.

Caption: Decision workflow for the safe disposal of laboratory waste.

By adhering to this comprehensive guide, you can ensure that the disposal of 4-Oxotetrahydro-2H-pyran-3-carboxylic acid is handled safely, compliantly, and with the highest degree of scientific integrity, protecting yourself, your colleagues, and the environment.

References

• Emory University. (n.d.). Chemical Waste Disposal Guidelines. Retrieved from [Link]

• Angene Chemical. (2025, February 15). Safety Data Sheet: Tetrahydro-2H-pyran-3-carboxylic acid. Retrieved from [Link]

• Environmental Protection Department, Hong Kong. (2016, October). A Guide to the Chemical Waste Control Scheme. Retrieved from [Link]

• University of St Andrews. (n.d.). Disposal of Chemical Waste. Retrieved from [Link]

• Technion - Israel Institute of Technology. (n.d.). Chemical Waste Management Guide. Retrieved from [Link]

• Fisher Scientific. (2023, September 05). Safety Data Sheet: Tetrahydro-2H-pyran-4-carboxylic acid. Retrieved from [Link]

• Ministry of Environment, Taiwan. (n.d.). Laws and Regulations Retrieving System. Retrieved from [Link]

• Capot Chemical. (2012, April 23). MSDS of 4-Aminotetrahydro-2H-pyran-4-carboxylic acid. Retrieved from [Link]

• Cole-Parmer. (2006, May 03). Material Safety Data Sheet - 4-Oxo-4H-1-benzopyran-2-carboxylic acid. Retrieved from [Link]

• Physikalisch-Technische Bundesanstalt. (n.d.). Chemical Waste Management for Laboratories. Retrieved from [Link]

• Acros Organics. (n.d.). Material Safety Data Sheet. Retrieved from [Link]

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Personal protective equipment for handling 4-Oxotetrahydro-2H-pyran-3-carboxylic acid

Comprehensive Safety and Operational Guide: Handling 4-Oxotetrahydro-2H-pyran-3-carboxylic Acid

For researchers and drug development professionals, 4-Oxotetrahydro-2H-pyran-3-carboxylic acid is a highly valuable building block, particularly utilized as a chemical intermediate in the synthesis of pyrimidine-based inhibitors and novel therapeutics targeting non-small cell lung cancer[1]. However, its unique structural properties—specifically the reactive oxotetrahydropyranone ring combined with a carboxylic acid moiety—demand rigorous safety and logistical protocols.

As a Senior Application Scientist, I have designed this guide to provide a self-validating, step-by-step operational framework. This protocol ensures absolute safety, preserves chemical integrity, and maintains regulatory compliance, going beyond basic handling to explain the causality behind every safety measure.

Chemical Profile & Hazard Causality

Understanding the "why" behind safety protocols begins with the molecule's intrinsic physicochemical properties.

Property	Specification	Operational Implication
CAS Number	126202-22-0	Unique identifier for SDS cross-referencing and inventory tracking[2].
Molecular Formula	C6H8O4	Small, moderately polar molecule; poses a potential risk for rapid dermal absorption.
Molecular Weight	144.13 g/mol	Fine powder nature significantly increases aerosolization risk during weighing.
Storage Conditions	2-8°C, Sealed, Dry	Prevents thermal degradation and hygroscopic moisture absorption[3].
GHS Hazard Codes	H302, H312, H332	Harmful if swallowed, in contact with skin, or inhaled[3].

Causality of Hazards: The compound's dual functional groups make it chemically reactive. The acidity can cause localized irritation to mucous membranes upon inhalation or dermal contact. Furthermore, its structural similarity to endogenous metabolites means it can be readily absorbed through the skin (H312) and respiratory tract (H332), necessitating strict barrier controls and unidirectional airflow environments[3].

Personal Protective Equipment (PPE) Matrix

Selecting the right PPE is not just about compliance; it is about creating a multi-layered, fail-safe barrier against the specific properties of the compound. OSHA's Hazard Communication Standard mandates that PPE must be selected based on a rigorous hazard assessment[4].

PPE Category	Required Specification	Causality / Rationale
Hand Protection	Nitrile gloves (Min. 0.11 mm thickness), double-gloved.	Nitrile provides excellent resistance to organic acids. Double-gloving ensures a self-validating barrier; if the outer glove tears, the inner glove maintains protection while doffing.
Eye Protection	Snug-fitting chemical splash goggles (ANSI Z87.1+).	The fine powder form poses a high risk of corneal abrasion and chemical burn. Standard safety glasses lack the orbital seal required to block airborne particulates.
Body Protection	Flame-retardant lab coat (buttoned to the top) with knit cuffs.	Knit cuffs prevent the sleeves from dragging into the chemical and eliminate gaps where powder could contact the wrists.
Respiratory	N95 respirator or handling exclusively within a certified Class II Chemical Fume Hood.	Mitigates the H332 (Harmful if inhaled) hazard by capturing aerosolized particles generated during the transfer of dry powders[3].

Operational Workflow & Handling Protocol

To prevent contamination and exposure, all operations must follow a unidirectional workflow. This protocol is a self-validating system: each step verifies the success of the previous one.

Step-by-Step Methodology:

• Preparation & Verification: Verify that the fume hood face velocity is between 80-100 feet per minute (fpm). Assemble all required spatulas, anti-static weigh boats, and receiving flasks inside the hood before opening the chemical container.

• Thermal Equilibration: Remove the sealed vial from 2-8°C storage and allow it to equilibrate to room temperature in a desiccator for 30 minutes. Causality: Opening a cold vial in ambient air causes immediate condensation of atmospheric moisture, which degrades the carboxylic acid and causes the powder to clump, ruining quantitative accuracy.

• Draft-Shield Weighing: Place an anti-static weigh boat on the analytical balance. Use an anti-static gun (e.g., Zerostat) on the boat and spatula. Causality: Static charge causes fine organic powders to repel and aerosolize, increasing inhalation risk and causing mass loss.

• Closed-System Transfer: Transfer the weighed solid directly into the reaction vessel using a powder funnel. Immediately cap the vessel and the source vial.

• Decontamination: Wipe down the balance, spatulas, and hood surface with a damp paper towel (using a 10% ethanol/water solution) to capture any microscopic dust.

Standard Operating Procedure Workflow for Handling 4-Oxotetrahydro-2H-pyran-3-carboxylic acid.

Spill Response & Decontamination

In the event of a powder spill, immediate and controlled action prevents the spread of the H302/H312/H332 hazards.

Step-by-Step Methodology:

• Isolate: Evacuate personnel from the immediate vicinity. Do not attempt to sweep the dry powder, as the mechanical action will aerosolize the chemical.

• Dampen: Gently mist the spill area with a 10% ethanol/water solution or cover it with wet absorbent paper towels. Causality: Wetting the powder eliminates the inhalation hazard by binding the particulates and preventing aerosolization.

• Collect: Use a plastic scoop (never metal, to avoid sparking if flammable solvents are nearby) to collect the damp mass. Place it into a compatible, sealable hazardous waste container.

• Neutralize & Wash: Wash the spill surface with mild soapy water, followed by a thorough water rinse. Test the final rinse water with pH paper to validate that all acidic residues have been completely removed.

Waste Segregation & Disposal Plan

Proper disposal is mandated by environmental regulations and the principles outlined in Prudent Practices in the Laboratory[5]. 4-Oxotetrahydro-2H-pyran-3-carboxylic acid must never be disposed of in standard municipal waste or down the drain.

Step-by-Step Methodology:

• Solid Waste: Segregate all contaminated gloves, weigh boats, and paper towels into a dedicated, clearly labeled "Hazardous Solid Waste - Toxic Organics" bin.

• Liquid Waste: If the compound is dissolved in organic solvents (e.g., dichloromethane or methanol during synthesis[6]), collect the effluent in a halogenated or non-halogenated organic waste carboy, depending on the solvent used.

• Labeling: Ensure all waste containers comply with the Globally Harmonized System (GHS) and OSHA Hazard Communication Standard labeling requirements[7], clearly displaying the "Warning" signal word and relevant pictograms.

• Final Disposal: Coordinate with your institution's Environmental Health and Safety (EHS) department for high-temperature incineration by an EPA-approved contractor.

Waste segregation and disposal pathway for 4-Oxotetrahydro-2H-pyran-3-carboxylic acid.

References

• Source: bldpharm.
• Source: lookchem.
• Source: bldpharm.
• Source: nationalacademies.
• Source: cdc.
• Source: osha.
• Source: acs.

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